8-Dechloro-9-chloro Loratadine

• CAS: 109537-11-3

Core Science & Biosynthesis

synthesis of 8-Dechloro-9-chloro Loratadine

An In-Depth Technical Guide to the Synthesis of 8-Dechloro-9-chloro Loratadine

Introduction: The Rationale for Exploring Loratadine Analogs

Loratadine, the active ingredient in Claritin®, is a highly successful second-generation antihistamine that selectively antagonizes peripheral histamine H1 receptors.[1][2] Its tricyclic structure is a cornerstone of its pharmacological profile, providing a rigid scaffold for receptor interaction while its physicochemical properties limit its entry into the central nervous system, thereby avoiding the sedative effects common to first-generation antihistamines.[1] The exploration of loratadine analogs is a critical endeavor in medicinal chemistry, driven by the pursuit of improved therapeutic profiles, the characterization of metabolic pathways, and the identification of potential impurities in bulk drug manufacturing.[3][4]

8-Dechloro-9-chloro Loratadine is a positional isomer of the parent drug, where the chlorine atom on the benzocycloheptapyridine core is shifted from the 8-position to the 9-position.[5][6] The synthesis of this specific analog serves multiple purposes for the research and drug development professional: it provides a reference standard for impurity analysis in loratadine synthesis, enables structure-activity relationship (SAR) studies to understand the role of chlorine placement on H1-receptor affinity, and offers a unique scaffold for the development of novel compounds.[7][8]

This guide provides a comprehensive, technically-grounded methodology for the synthesis of 8-Dechloro-9-chloro Loratadine. The proposed pathway is rooted in established, classical synthetic routes for loratadine, adapted to achieve the desired isomeric specificity.[1][9] We will delve into the causality behind experimental choices, provide detailed protocols, and outline the necessary analytical framework for verification.

Part 1: Retrosynthetic Strategy and Core Synthesis Pathway

The synthesis of 8-Dechloro-9-chloro Loratadine hinges on the construction of a key intermediate: the corresponding tricyclic ketone with the chlorine atom at the 9-position. From this central scaffold, the exocyclic double bond and the piperidine moiety are installed, followed by final carbamoylation.

Our retrosynthetic analysis begins by disconnecting the ethyl carbamate group, leading back to the desloratadine analog. The critical disconnection is then the exocyclic double bond, pointing towards a McMurry, Wittig, or Grignard-based olefination reaction on the novel ketone, 9-chloro-5,6-dihydro-11H-benzo[4][10]cyclohepta[1,2-b]pyridin-11-one . The synthesis of this ketone is the crux of the challenge and is approached through a multi-step sequence starting from readily available commercial precursors.

Caption: Proposed forward synthesis pathway for 8-Dechloro-9-chloro Loratadine.

Part 2: Detailed Experimental Protocols

The following protocols are adapted from established syntheses of loratadine and its precursors. [9][11]Researchers should perform appropriate risk assessments and adhere to all laboratory safety protocols.

Step 1: Synthesis of 2-(4-chlorophenethyl)nicotinonitrile (Intermediate I)

The initial step involves the alkylation of 3-methyl-2-cyanopyridine. A Ritter-type reaction followed by condensation with 4-chlorobenzyl chloride is a robust method. [9]The use of 4-chlorobenzyl chloride is the critical choice that ultimately places the chlorine atom at the 9-position of the final tricyclic system.

Protocol:

• To a stirred solution of concentrated sulfuric acid (100 mL), add 2-cyano-3-methylpyridine (50.0 g, 0.423 mol) and tert-butanol (100 mL).

• Heat the mixture to 70-75°C for 1 hour. Monitor reaction completion by TLC.

• Cool the reaction mixture to 50°C and cautiously pour it into a mixture of ice water (500 mL) and ammonia solution (250 mL), adjusting the pH to 9-10 to precipitate the amide intermediate.

• Filter the solid, wash with water, and dry.

• The crude amide is then condensed with 4-chlorobenzyl chloride in the presence of a strong base (e.g., NaH) in an aprotic solvent like DMF to yield Intermediate I.

• Purify the product via column chromatography (Silica gel, Hexane:Ethyl Acetate gradient).

Step 2: Hydrolysis to 2-(4-chlorophenethyl)nicotinic acid (Intermediate II)

The nitrile group of Intermediate I is hydrolyzed to a carboxylic acid, which is necessary for the subsequent intramolecular cyclization.

Protocol:

• Suspend Intermediate I (50.0 g, approx. 0.206 mol) in a mixture of acetic acid (150 mL), sulfuric acid (50 mL), and water (50 mL).

• Heat the mixture to reflux (approx. 110°C) for 8-10 hours until TLC indicates the disappearance of the starting material.

• Cool the reaction to room temperature and pour it onto crushed ice (500 g).

• Adjust the pH to ~4.5 with a 50% NaOH solution to precipitate the product.

• Filter the solid, wash thoroughly with cold water, and dry under vacuum to yield Intermediate II.

Step 3: Cyclization to 9-chloro-5,6-dihydro-11H-benzoc[4][10]yclohepta[1,2-b]pyridin-11-one (Key Intermediate)

This is the key ring-forming step. An intramolecular Friedel-Crafts acylation is employed, typically using a strong acid catalyst like polyphosphoric acid (PPA) or phosphorus oxychloride (POCl3). [11] Protocol:

• Add Intermediate II (40.0 g, approx. 0.153 mol) to polyphosphoric acid (400 g).

• Heat the mixture to 140-150°C with vigorous stirring for 4-6 hours. The reaction is highly viscous.

• Monitor the reaction by TLC. Upon completion, cool the mixture to ~80°C and cautiously pour it into a stirred mixture of ice and water (1 L).

• Neutralize the aqueous solution with 50% NaOH to pH 7-8.

• Extract the product with dichloromethane (3 x 200 mL).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from isopropanol or column chromatography to yield the target ketone.

Step 4: McMurry Reaction to 9-chloro-6,11-dihydro-11-(1-methyl-4-piperidinylidene)-5H-benzoc[4][10]yclohepta[1,2-b]pyridine (Intermediate III)

The McMurry reaction provides an efficient method for coupling the tricyclic ketone with N-methyl-4-piperidone to form the exocyclic double bond. [12]This low-valent titanium-mediated reductive coupling is a cornerstone of this synthetic approach.

Protocol:

• In a flame-dried, three-neck flask under an inert atmosphere (Argon), suspend Zinc powder (25 g) in dry THF (250 mL).

• Cool the suspension to -10°C and add TiCl4 (12 mL) dropwise, maintaining the temperature below 0°C.

• Warm the mixture to room temperature and then heat to reflux for 2 hours to generate the active low-valent titanium species (a black slurry).

• Cool the mixture to room temperature and add a solution of the 9-chloro-tricyclic ketone (15.0 g, 0.061 mol) and N-methyl-4-piperidone (8.4 g, 0.074 mol) in dry THF (100 mL) dropwise.

• Heat the reaction to reflux for 6 hours.

• After cooling, quench the reaction by the slow addition of 15% aqueous K2CO3 solution.

• Filter the mixture through a pad of Celite, washing with THF.

• Concentrate the filtrate and purify the residue by column chromatography to yield Intermediate III.

Step 5: Synthesis of 8-Dechloro-9-chloro Loratadine (Final Product)

The final step is the replacement of the N-methyl group on the piperidine ring with an ethyl carbamate group. This is a standard N-dealkylation followed by acylation.

Protocol:

• Dissolve Intermediate III (10.0 g, approx. 0.031 mol) in toluene (100 mL).

• Add ethyl chloroformate (4.0 g, 0.037 mol) and heat the mixture to reflux for 4-6 hours.

• Cool the reaction, wash with saturated NaHCO3 solution and then with brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under vacuum.

• The crude product is purified by recrystallization from a suitable solvent system (e.g., acetone/hexane) to afford pure 8-Dechloro-9-chloro Loratadine.

Part 3: Data Presentation and Quality Control

Rigorous analytical control is essential to validate the identity and purity of the synthesized compound.

Table 1: Summary of Reagents and Reaction Conditions (Proposed)

Step	Key Reagents	Solvent	Temperature	Typical Yield (%)
1	2-Cyano-3-methylpyridine, H2SO4, t-BuOH, 4-Chlorobenzyl Chloride	H2SO4 / DMF	75°C / RT	65-75
2	Intermediate I, H2SO4, Acetic Acid, H2O	Aqueous Acid	Reflux (110°C)	85-95
3	Intermediate II, Polyphosphoric Acid (PPA)	PPA (neat)	140-150°C	50-60
4	Key Ketone, N-methyl-4-piperidone, TiCl4/Zn	THF	Reflux (65°C)	70-80
5	Intermediate III, Ethyl Chloroformate	Toluene	Reflux (110°C)	80-90

Analytical Characterization

The final product and all key intermediates must be characterized to confirm their structure and purity.

• High-Performance Liquid Chromatography (HPLC): An RP-LC method should be developed for purity assessment. [4][13]A C18 column with a mobile phase of acetonitrile and a phosphate buffer is a suitable starting point. Detection at 220 nm is appropriate. [13]* Mass Spectrometry (MS): ESI-MS will confirm the molecular weight of the product (C22H23ClN2O2, MW: 382.88 g/mol ). [14]* Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are crucial for structural elucidation. The proton NMR spectrum should show characteristic signals for the aromatic protons (with splitting patterns confirming the 9-chloro substitution), the ethyl group of the carbamate, the piperidine ring protons, and the methylene protons of the cyclohepta ring.

Experimental Workflow Visualization

The following diagram outlines the logical flow from synthesis to final product validation.

Caption: Workflow from synthesis to analytical validation.

Conclusion and Future Directions

This guide outlines a robust and scientifically plausible pathway for the synthesis of 8-Dechloro-9-chloro Loratadine. By adapting established synthetic methodologies for loratadine, specifically by altering the initial chlorinated starting material, the targeted positional isomer can be achieved. [9]The successful synthesis and characterization of this molecule are invaluable for pharmaceutical quality control, enabling the precise identification of potential process-related impurities. [8]Furthermore, it provides a key tool for researchers in drug discovery to probe the structure-activity relationships of the benzocycloheptapyridine class of antihistamines, potentially leading to the development of new therapeutic agents with enhanced efficacy or safety profiles. [7]

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• Science Alert. (2012). Isolation, Characterization and Pharmacological Evaluation of 8-chloro-3 (1-methyl-piperidene-4-yl) 5H-benzo [4][10]Cyclohepta [1, 2b] Pyridene-11(6H)-one from Loratadine. Science Alert.

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Unraveling the Enigmatic Mechanism of 8-Dechloro-9-chloro Loratadine: A Technical Guide for Researchers

Abstract

This technical guide provides an in-depth exploration of the anticipated mechanism of action of 8-Dechloro-9-chloro Loratadine, a critical analog and process intermediate of the widely-used second-generation antihistamine, Loratadine. While direct pharmacological data on this specific analog is not extensively published, this document synthesizes established principles of histamine H1 receptor antagonism, structure-activity relationships (SAR) of tricyclic antihistamines, and validated experimental protocols to construct a robust theoretical framework for its function. This guide is intended for researchers, scientists, and drug development professionals engaged in the fields of pharmacology, medicinal chemistry, and allergy therapeutics. We will delve into the foundational pharmacology of Loratadine, extrapolate the likely impact of the specific halogen rearrangement in the 8-Dechloro-9-chloro analog on receptor interaction, and detail the requisite experimental workflows for its comprehensive characterization.

Introduction: The Significance of Loratadine and Its Analogs

Loratadine is a cornerstone in the management of allergic conditions, prized for its selective, non-sedating antagonism of the peripheral histamine H1 receptor.[1][2] Its efficacy stems from its ability to competitively inhibit histamine binding, thereby mitigating the cascade of allergic symptoms. The metabolic and synthetic pathways of Loratadine involve numerous intermediates and analogs, each with a unique structural profile that can subtly or significantly alter its pharmacological properties. 8-Dechloro-9-chloro Loratadine represents a key analog where the chlorine atom is shifted from the 8th to the 9th position on the tricyclic ring system. Understanding the mechanism of action of such analogs is paramount for process optimization, impurity profiling, and the potential discovery of novel therapeutic agents with improved properties.

This guide will first establish the known mechanism of Loratadine as a reference point. Subsequently, it will dissect the anticipated pharmacology of 8-Dechloro-9-chloro Loratadine through the lens of medicinal chemistry principles. Finally, it will provide detailed, field-proven experimental protocols to enable researchers to empirically validate the hypothesized mechanism of action.

Foundational Pharmacology: The Loratadine Paradigm

Loratadine functions as a potent and selective inverse agonist of the histamine H1 receptor.[3] Unlike first-generation antihistamines, its chemical structure limits its ability to cross the blood-brain barrier, thus minimizing sedative effects.[4] The primary active metabolite of Loratadine, Desloratadine (descarboethoxyloratadine), is even more potent in its antihistaminic activity.[3]

Histamine H1 Receptor Signaling Cascade

The histamine H1 receptor is a G-protein coupled receptor (GPCR) that, upon activation by histamine, initiates a well-defined signaling cascade.[5][6] This pathway is central to the manifestation of allergic and inflammatory responses.

• Receptor Activation: Histamine binds to the H1 receptor, inducing a conformational change.

• G-Protein Coupling: The activated receptor couples to the Gq/11 family of G-proteins.[6][7]

• PLC Activation: The α-subunit of the Gq protein activates phospholipase C (PLC).[6][7]

• Second Messenger Generation: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[6][7]

• Downstream Effects:

  • IP3 binds to receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+).[6][7]

  • DAG and elevated Ca2+ levels activate protein kinase C (PKC), which in turn can lead to the activation of transcription factors like NF-κB, promoting the expression of pro-inflammatory genes.[6][8]

Loratadine and its active metabolite, Desloratadine, competitively antagonize histamine at the H1 receptor, preventing the initiation of this signaling cascade.

Figure 1: Histamine H1 Receptor Signaling Pathway and Site of Antagonism.

Predicted Mechanism of Action of 8-Dechloro-9-chloro Loratadine

The primary mode of action for 8-Dechloro-9-chloro Loratadine is anticipated to be competitive antagonism of the histamine H1 receptor, mirroring that of Loratadine. However, the relocation of the chlorine atom from the 8th to the 9th position on the tricyclic backbone is predicted to influence its binding affinity, selectivity, and pharmacokinetic profile.

Structure-Activity Relationship (SAR) Insights

• Electron Distribution: The position of the electron-withdrawing chlorine atom influences the electron density of the aromatic rings. This can affect the molecule's interaction with amino acid residues in the H1 receptor binding pocket. Studies on other tricyclic compounds have shown that halogen substitution can alter binding affinity.

• Conformational Effects: The change in substitution pattern may induce subtle changes in the dihedral angle of the tricyclic system, potentially leading to a more or less favorable conformation for receptor binding.

• Metabolic Stability: The position of the chlorine atom can influence the molecule's susceptibility to metabolic enzymes, primarily Cytochrome P450 isoenzymes.[9] This could alter the rate of metabolism and the formation of active metabolites.

Based on these principles, it is plausible that 8-Dechloro-9-chloro Loratadine will exhibit a different binding affinity (Ki) for the H1 receptor compared to Loratadine and Desloratadine.

Experimental Protocols for Mechanistic Elucidation

To empirically determine the mechanism of action of 8-Dechloro-9-chloro Loratadine, a series of in vitro and in vivo experiments are necessary. The following protocols provide a validated framework for this characterization.

In Vitro Characterization

This assay quantifies the binding affinity (Ki) of 8-Dechloro-9-chloro Loratadine for the histamine H1 receptor.

Objective: To determine the equilibrium dissociation constant (Ki) of the test compound for the human histamine H1 receptor.

Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line stably expressing the recombinant human H1 receptor (e.g., HEK293 or CHO cells).

• Assay Buffer: Utilize a suitable binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Competition Binding:

  • Incubate the cell membranes with a fixed concentration of a radiolabeled H1 receptor antagonist (e.g., [³H]-mepyramine) and varying concentrations of the unlabeled test compound (8-Dechloro-9-chloro Loratadine).

  • Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of an unlabeled antagonist like mianserin).

• Incubation: Incubate the mixture to allow binding to reach equilibrium (e.g., 60 minutes at 25°C).

• Separation: Separate bound from free radioligand by rapid vacuum filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Calculate the IC50 (concentration of competitor that inhibits 50% of specific radioligand binding) and then determine the Ki value using the Cheng-Prusoff equation.

Figure 2: Workflow for Radioligand Binding Assay.

This functional assay measures the ability of 8-Dechloro-9-chloro Loratadine to antagonize histamine-induced intracellular calcium release.[10]

Objective: To determine the functional potency (IC50) of the test compound in inhibiting H1 receptor-mediated signaling.

Methodology:

• Cell Culture: Use a cell line stably expressing the human H1 receptor (e.g., CHO-K1 or HEK293).

• Calcium Indicator Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Incubation: Pre-incubate the cells with varying concentrations of 8-Dechloro-9-chloro Loratadine.

• Histamine Stimulation: Stimulate the cells with a fixed concentration of histamine (typically the EC80 concentration).

• Fluorescence Measurement: Measure the change in fluorescence intensity, which corresponds to the change in intracellular calcium concentration, using a fluorescence plate reader.

• Data Analysis: Plot the percentage of inhibition of the histamine response against the logarithm of the antagonist concentration to determine the IC50 value.

Ex Vivo and In Vivo Characterization

This classic ex vivo assay assesses the functional antagonism of H1 receptors in a native tissue environment.

Objective: To evaluate the ability of the test compound to inhibit histamine-induced smooth muscle contraction.

Methodology:

• Tissue Preparation: Isolate a segment of the ileum from a guinea pig and mount it in an organ bath containing a physiological salt solution.

• Contraction Induction: Generate a cumulative concentration-response curve for histamine-induced contraction.

• Antagonist Incubation: In separate experiments, pre-incubate the tissue with a fixed concentration of 8-Dechloro-9-chloro Loratadine for a defined period.

• Challenge with Histamine: Re-establish the histamine concentration-response curve in the presence of the antagonist.

• Data Analysis: Observe the rightward shift in the histamine concentration-response curve caused by the antagonist. This can be used to calculate the pA2 value, a measure of antagonist potency.

To assess the in vivo efficacy, models such as histamine-induced bronchoconstriction in guinea pigs or models of allergic rhinitis can be employed.[11]

Data Presentation and Interpretation

Quantitative data from the aforementioned assays should be compiled to compare the pharmacological profile of 8-Dechloro-9-chloro Loratadine with that of Loratadine and its active metabolite, Desloratadine.

Table 1: Comparative Pharmacological Profile

Compound	H1 Receptor Binding Affinity (Ki, nM)	Functional Antagonism (IC50, nM) (Calcium Mobilization)	In Vivo Efficacy (ED50, mg/kg)
Loratadine	[Insert Experimental Value]	[Insert Experimental Value]	[Insert Experimental Value]
Desloratadine	[Insert Experimental Value]	[Insert Experimental Value]	[Insert Experimental Value]
8-Dechloro-9-chloro Loratadine	[To Be Determined]	[To Be Determined]	[To Be Determined]

Note: Published Ki values for Loratadine and Desloratadine vary, but Desloratadine generally exhibits higher affinity.[12][13]

Conclusion

The mechanism of action of 8-Dechloro-9-chloro Loratadine is predicted to be antagonism of the histamine H1 receptor. The key differentiator from its parent compound, Loratadine, will likely be its potency, which is influenced by the altered position of the chlorine atom on the tricyclic core. The experimental protocols detailed in this guide provide a comprehensive framework for the empirical determination of its binding affinity, functional activity, and in vivo efficacy. The resulting data will be invaluable for understanding the structure-activity relationships of this class of compounds and for informing future drug discovery and development efforts.

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An In-depth Technical Guide to Investigating the Therapeutic Potential of 8-Dechloro-9-chloro Loratadine

Abstract

Loratadine, a widely utilized second-generation antihistamine, is known for its selective antagonism of the peripheral histamine H1 receptor, providing relief from allergic conditions[1][2]. Its clinical efficacy is largely attributed to its active metabolite, desloratadine[3][4]. However, the pharmacological landscape of loratadine's metabolites and related impurities remains an area of active investigation. This technical guide focuses on 8-Dechloro-9-chloro Loratadine, a known impurity of Loratadine, and delineates a comprehensive strategy for identifying and validating its potential therapeutic targets. While direct pharmacological data on this specific compound is not publicly available, this document provides a scientifically-grounded framework for its investigation, drawing inferences from the well-established pharmacology of its parent compound, Loratadine. This guide is intended for researchers, scientists, and drug development professionals dedicated to exploring novel therapeutic avenues within and beyond the realm of allergic diseases.

Introduction: The Rationale for Investigating 8-Dechloro-9-chloro Loratadine

Loratadine exerts its therapeutic effects primarily by acting as a selective inverse agonist of the peripheral histamine H1 receptor[3]. It is metabolized in the liver by cytochrome P450 enzymes, including CYP3A4 and CYP2D6, into desloratadine, which is more potent than the parent drug[1][2][5]. The existence of impurities such as 8-Dechloro-9-chloro Loratadine[6][7] presents an opportunity to explore novel structure-activity relationships and potentially identify new therapeutic targets. The structural modification in 8-Dechloro-9-chloro Loratadine, specifically the positional shift of the chlorine atom, may alter its binding affinity and selectivity for the H1 receptor and other potential off-target molecules. Understanding the pharmacological profile of this impurity is crucial for both drug safety and the potential for new therapeutic applications.

This guide will, therefore, explore the putative therapeutic targets of 8-Dechloro-9-chloro Loratadine, starting with the most probable target, the Histamine H1 receptor, and extending to other potential pathways based on the known anti-inflammatory and off-target effects of Loratadine.

Primary Putative Target: The Histamine H1 Receptor (H1R)

The most logical starting point for investigating the therapeutic targets of 8-Dechloro-9-chloro Loratadine is its interaction with the Histamine H1 Receptor (H1R). Loratadine is a known inverse agonist of H1R, and it is highly probable that this derivative retains some affinity for this receptor[3].

H1R Signaling Pathway

The H1R is a G-protein coupled receptor (GPCR) that, upon activation by histamine, couples to Gq/11, activating phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC), leading to a cascade of downstream cellular responses, including smooth muscle contraction, increased vascular permeability, and the transcription of pro-inflammatory mediators[8].

Diagram: Histamine H1 Receptor Signaling Pathway

Caption: Simplified signaling cascade of the Histamine H1 Receptor.

Experimental Protocol: H1R Binding Assay

A competitive radioligand binding assay is a standard method to determine the affinity of a test compound for a specific receptor.

Objective: To determine the binding affinity (Ki) of 8-Dechloro-9-chloro Loratadine for the human Histamine H1 Receptor.

Materials:

• HEK293 cells stably expressing the human H1R

• [3H]-pyrilamine (radioligand)

• 8-Dechloro-9-chloro Loratadine

• Unlabeled Loratadine (positive control)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Scintillation fluid and counter

Procedure:

• Prepare cell membranes from HEK293-H1R cells.

• In a 96-well plate, add a fixed concentration of [3H]-pyrilamine and varying concentrations of the test compound (8-Dechloro-9-chloro Loratadine) or unlabeled Loratadine.

• Add the cell membrane preparation to each well.

• Incubate at room temperature for a specified time to reach equilibrium.

• Terminate the binding reaction by rapid filtration through a glass fiber filter, followed by washing with ice-cold assay buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the IC50 value (concentration of the test compound that inhibits 50% of the specific binding of the radioligand) and then determine the Ki value using the Cheng-Prusoff equation.

Potential Off-Target and Novel Therapeutic Targets

Beyond H1R, Loratadine has been reported to exhibit anti-inflammatory properties independent of H1 receptor antagonism[3]. These effects suggest the existence of other molecular targets that may also be modulated by 8-Dechloro-9-chloro Loratadine.

Inhibition of Pro-inflammatory Mediators

Loratadine has been shown to suppress the NF-κB pathway and regulate the release of cytokines and chemokines[3]. It has also been found to prevent the release of histamine and leukotrienes from mast cells[4].

Table 1: Potential Anti-inflammatory Targets

Target Pathway	Potential Effect of 8-Dechloro-9-chloro Loratadine	Rationale based on Loratadine
NF-κB Pathway	Inhibition of NF-κB activation and subsequent reduction in pro-inflammatory gene expression.	Loratadine suppresses the NF-κB pathway[3].
Mast Cell Stabilization	Inhibition of degranulation and release of histamine, leukotrienes, and other inflammatory mediators.	Loratadine inhibits histamine release from mast cells at high concentrations[].
Cytokine & Chemokine Release	Modulation of the production and release of inflammatory cytokines (e.g., TNF-α, IL-6) and chemokines.	Loratadine regulates the release of cytokines and chemokines[3].

Emerging Targets in Allergy and Inflammation

Recent research has identified novel targets for allergic and inflammatory diseases that could be relevant for 8-Dechloro-9-chloro Loratadine. These include other histamine receptors and enzymes involved in inflammatory pathways[10].

• Histamine H3 and H4 Receptors: These receptors are involved in regulating histamine release and inflammatory cell chemotaxis, respectively. Their modulation presents a novel therapeutic approach for allergic conditions[11].

• Serine Proteases (Tryptase, Chymase): Released from mast cells, these enzymes contribute to the inflammatory cascade[10].

• Tyrosine Kinases: Several tyrosine kinases are crucial for signaling pathways in immune cells.

Anticancer Properties

Interestingly, off-target effects of loratadine have been explored in the context of cancer therapy. A study on lung adenocarcinoma cells revealed that loratadine can induce autophagy-mediated apoptosis by deactivating JNK, p38, and STAT3 signaling, independent of its H1R antagonism[12]. This suggests that 8-Dechloro-9-chloro Loratadine could also be investigated for potential anticancer activities.

Proposed Experimental Workflow for Target Identification and Validation

A systematic approach is required to identify and validate the potential therapeutic targets of 8-Dechloro-9-chloro Loratadine.

Diagram: Experimental Workflow for Target Identification

Caption: A streamlined workflow for identifying novel drug targets.

Conclusion

While 8-Dechloro-9-chloro Loratadine is currently classified as an impurity of Loratadine, its unique structure warrants a thorough pharmacological investigation. Based on the known properties of its parent compound, the primary target for investigation is the Histamine H1 Receptor. However, the potential for off-target effects, particularly on inflammatory pathways and even cancer-related signaling, presents exciting opportunities for novel therapeutic discoveries. The experimental protocols and workflow outlined in this guide provide a robust framework for elucidating the therapeutic potential of this intriguing molecule. Further research in this area could not only enhance our understanding of the structure-activity relationships of Loratadine derivatives but also potentially lead to the development of new treatments for a range of diseases.

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Foundational Principles: Why In Vitro Stability Matters

An In-Depth Technical Guide to the In Vitro Stability of 8-Dechloro-9-chloro Loratadine

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the in vitro stability of 8-Dechloro-9-chloro Loratadine. As a novel derivative of the well-established second-generation antihistamine, Loratadine, understanding its intrinsic stability is a critical prerequisite for any further development.[1][2] This document synthesizes established methodologies for Loratadine with expert insights to propose a robust stability testing program for this new chemical entity.

Given the absence of specific literature on 8-Dechloro-9-chloro Loratadine, this guide extrapolates from the extensive data available for the parent compound, Loratadine. The structural modification—the relocation of a chlorine atom on the tricyclic core—necessitates a thorough and independent evaluation as it can influence the molecule's electronic distribution and, consequently, its susceptibility to degradation.

In vitro stability testing is a cornerstone of early-phase drug development. It aims to identify the degradation pathways and intrinsic stability of a drug substance under various environmental conditions.[3] This information is pivotal for:

• Lead Candidate Selection: Unstable compounds are often deprioritized early to conserve resources.

• Formulation Development: Knowledge of degradation triggers (e.g., pH, light, oxygen) informs the selection of excipients and manufacturing processes.[3]

• Analytical Method Development: Forced degradation studies are essential for developing and validating stability-indicating analytical methods, a regulatory requirement.[3][4]

• Packaging and Storage Recommendations: Understanding the molecule's liabilities ensures appropriate packaging and storage conditions are defined to maintain product quality and efficacy throughout its shelf life.[3]

The International Council for Harmonisation (ICH) guidelines, particularly Q1A(R2), mandate stress testing to elucidate the intrinsic stability of a drug substance.[3]

Physicochemical Profile: A Comparative Overview

A molecule's inherent physicochemical properties are intrinsically linked to its stability. Loratadine is classified as a Biopharmaceutics Classification System (BCS) Class II drug, characterized by low solubility and high permeability.[5][6] It is a weak base with pH-dependent solubility.[5]

Property	Loratadine	8-Dechloro-9-chloro Loratadine
Molecular Formula	C₂₂H₂₃ClN₂O₂	C₂₂H₂₃ClN₂O₂
Molecular Weight	382.9 g/mol [7]	382.88 g/mol [8]
Appearance	Crystalline Solid[7]	Data not available; likely a solid.
pKa	~5.25[9]	Predicted to be similar to Loratadine.
LogP	5.2[7]	Predicted to be similar to Loratadine.
Solubility	Poorly soluble in water; soluble in acetonitrile, methanol.[7][9]	Predicted to have similar solubility profile.
CAS Number	79794-75-5	109537-11-3[10]

The positional change of the chlorine atom from position 8 to 9 is not expected to drastically alter the fundamental physicochemical properties but may influence electronic susceptibility to certain degradation mechanisms, particularly oxidation.

Predicted Degradation Pathways

Loratadine is known to be susceptible to degradation under hydrolytic (acidic and basic) and oxidative conditions.[3][11]

• Hydrolysis: As an ethyl ester, Loratadine undergoes hydrolysis, particularly under alkaline conditions, to form its corresponding carboxylic acid degradation product.[12][13] This is often the primary degradation pathway.

• Oxidation: Oxidative stress can lead to a more complex mixture of degradation products, including multiple chloride oxidation products.[3][14][15]

• Photodegradation: Some studies show minor degradation under photolytic conditions.[16]

• Thermal Degradation: Degradation can occur under dry heat conditions.[16]

For 8-Dechloro-9-chloro Loratadine, we can postulate a similar set of degradation pathways. The core susceptibility of the ester group to hydrolysis remains. The location of the chlorine atom on the benzene ring of the tricyclic system may subtly alter the molecule's susceptibility to oxidation.

Caption: Predicted primary degradation pathways for 8-Dechloro-9-chloro Loratadine.

Experimental Protocols for Stability Assessment

A robust stability assessment program involves forced degradation studies followed by the development of a stability-indicating analytical method.

Forced Degradation (Stress Testing) Workflow

The objective of forced degradation is to generate the likely degradation products that could form under long-term storage conditions.[3] This is achieved by subjecting the compound to stress conditions more severe than those used for accelerated stability testing.

Caption: Experimental workflow for forced degradation studies.

Detailed Protocols:

• Stock Solution: Prepare a stock solution of 8-Dechloro-9-chloro Loratadine at a concentration of approximately 1 mg/mL in a suitable solvent like methanol.[16]

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 N hydrochloric acid in a suitable volumetric flask.[16]

  • Keep the solution at room temperature for 24 hours.[3]

  • Before analysis, neutralize the solution with an appropriate amount of 0.1 N sodium hydroxide.[3]

  • Dilute to a final concentration suitable for HPLC analysis (e.g., 100 µg/mL) with the mobile phase.[3]

• Alkaline Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 N sodium hydroxide in a suitable volumetric flask.[16]

  • Keep the solution at room temperature for 24 hours.

  • Before analysis, neutralize the solution with an appropriate amount of 0.1 N hydrochloric acid.

  • Dilute to a final concentration suitable for HPLC analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide.[3]

  • Store the solution at room temperature for 24 hours, monitoring the degradation periodically.

  • Dilute the final solution with the mobile phase to stop the reaction and prepare for analysis.[3]

• Thermal Degradation (Dry Heat):

  • Place the solid drug substance in a vial and store it in an oven at 60°C for 48 hours.[17]

  • After exposure, allow the sample to cool to room temperature.

  • Dissolve an accurately weighed amount in methanol and dilute to a suitable concentration for HPLC analysis.

• Photolytic Degradation:

  • Expose the solid drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH guideline Q1B.

  • A control sample should be protected from light.

  • After exposure, dissolve an accurately weighed amount in methanol and dilute for HPLC analysis.

Stability-Indicating Analytical Method: RP-HPLC

A robust stability-indicating method must be able to separate the active pharmaceutical ingredient (API) from all potential degradation products and impurities.[3] A reverse-phase high-performance liquid chromatography (RP-HPLC) method is most common for Loratadine and is recommended here.[3][4]

Parameter	Recommended Conditions	Rationale / Causality
HPLC System	HPLC with UV/VIS or PDA Detector	A PDA (Photodiode Array) detector is preferred as it allows for peak purity analysis, a key component of validating a stability-indicating method.
Column	C18, 250 x 4.6 mm, 5 µm (e.g., Inertsil ODS-3)[16][17]	The C18 stationary phase provides excellent hydrophobic retention for the tricyclic structure of the analyte. The specified dimensions offer a good balance of resolution and analysis time.
Mobile Phase	Gradient elution using a mixture of an aqueous buffer (e.g., 0.02 M Potassium dihydrogen phosphate, pH adjusted to 2.8-3.6) and an organic solvent (e.g., Methanol or Acetonitrile).[3][4][17]	A gradient is often necessary to resolve early-eluting polar degradants from the highly retained parent compound. Adjusting the pH of the aqueous buffer is critical for controlling the ionization state of the molecule and achieving optimal peak shape and separation.[3]
Flow Rate	1.0 mL/min[16][17]	A standard flow rate for a 4.6 mm ID column that provides efficient separation without excessive backpressure.
Detection Wavelength	247 nm[16][17]	This wavelength provides good sensitivity for Loratadine and its likely chromophoric degradation products. A full UV scan should be performed to confirm the optimal wavelength.
Injection Volume	20 µL[17]	A typical injection volume for standard HPLC analyses.
Column Temperature	Ambient or controlled at 35°C[12]	Maintaining a constant column temperature ensures reproducible retention times.

Method Validation: The developed method must be validated according to ICH Q2(R1) guidelines, with a specific focus on specificity . This is demonstrated by analyzing the stressed samples and showing that the peaks for the degradation products are well-resolved from the main analyte peak. Peak purity analysis using a PDA detector should be performed to confirm that the analyte peak is spectrally pure in the presence of its degradants.

Data Summary and Interpretation

The results from the forced degradation studies should be systematically tabulated to provide a clear overview of the molecule's stability profile.

Stress Condition	% Assay of Parent Compound	% Degradation	Number of Degradants	RRT of Major Degradants
Control (Unstressed)	100.0	0.0	0	-
0.1N HCl (RT, 24h)
0.1N NaOH (RT, 24h)
3% H₂O₂ (RT, 24h)
Thermal (60°C, 48h)
Photolytic (ICH Q1B)

Interpretation:

• Significant Degradation: A degradation of 5-20% is generally considered suitable for the purpose of developing a stability-indicating method.

• Identify Liabilities: The conditions causing the most significant degradation highlight the molecule's primary stability liabilities. For instance, if significant degradation occurs only under alkaline conditions, it confirms the susceptibility of the ester group to base-catalyzed hydrolysis.

• Mass Balance: An ideal study should demonstrate a mass balance close to 100%, where the decrease in the parent drug assay is accounted for by the sum of the areas of all degradation products.

This comprehensive guide provides the necessary framework to rigorously evaluate the in vitro stability of 8-Dechloro-9-chloro Loratadine. By following these protocols, researchers can generate the critical data needed to make informed decisions in the drug development process.

References

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Solubility Profile of 8-Dechloro-9-chloro Loratadine: A Methodological Approach for Drug Development Professionals

An In-Depth Technical Guide

Abstract

8-Dechloro-9-chloro Loratadine is a significant related substance of Loratadine, a widely used second-generation antihistamine. Understanding its solubility is paramount for controlling impurity levels in the active pharmaceutical ingredient (API) and for ensuring the safety and efficacy of the final drug product. As direct, publicly available solubility data for this specific isomer is scarce, this technical guide provides a comprehensive framework for its experimental determination. We present a detailed protocol based on the gold-standard equilibrium shake-flask method, coupled with robust analytical quantification via High-Performance Liquid Chromatography (HPLC). This document serves as a practical roadmap for researchers and scientists in the pharmaceutical industry, enabling the systematic characterization of 8-Dechloro-9-chloro Loratadine's solubility in a range of common solvents, a critical step in both drug development and quality control.

Introduction: The Imperative of Solubility Analysis

In pharmaceutical development, the solubility of an active pharmaceutical ingredient (API) and its related impurities is a critical physicochemical parameter that influences bioavailability, manufacturability, and formulation design.[1][2] 8-Dechloro-9-chloro Loratadine is an isomer and known impurity of Loratadine. While structurally similar to its parent compound, the positional change of the chlorine atom from the 8-position to the 9-position on the tricyclic ring system can subtly alter its physicochemical properties, including its solubility profile.

Loratadine itself is classified as a Biopharmaceutics Classification System (BCS) Class II compound, characterized by high permeability and low solubility.[3] It is practically insoluble in water but demonstrates significant solubility in organic solvents like ethanol, methanol, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF).[4][5][6] Based on these characteristics, it is logical to hypothesize that 8-Dechloro-9-chloro Loratadine will exhibit similarly low aqueous solubility and higher solubility in non-polar organic solvents. However, precise experimental data is essential for informed decision-making. This guide provides the theoretical and practical foundation for obtaining that data.

Theoretical Framework: Thermodynamic vs. Kinetic Solubility

When assessing solubility, it is crucial to distinguish between two key concepts:

• Thermodynamic Solubility: This is the true equilibrium solubility, representing the maximum concentration of a solute that can dissolve in a solvent at a specific temperature and pressure, when the system is at equilibrium.[7] The shake-flask method is the universally recognized gold standard for determining thermodynamic solubility.[8][9]

• Kinetic Solubility: This measurement is often used in high-throughput screening during early drug discovery. It is determined by dissolving a compound in an organic solvent (like DMSO) and then diluting it into an aqueous buffer.[1][7] This can lead to supersaturated solutions, which may precipitate over time, yielding a value that is often higher than the true thermodynamic solubility.[7]

For the purpose of impurity characterization and formulation development, determining the thermodynamic solubility is essential for accurate and reliable data.

Experimental Protocol: Equilibrium Solubility Determination via the Shake-Flask Method

This section details a robust, self-validating protocol for determining the thermodynamic solubility of 8-Dechloro-9-chloro Loratadine in various solvents. The causality behind each step is explained to provide a deeper understanding of the process.

Materials and Equipment

• 8-Dechloro-9-chloro Loratadine (solid powder, purity >98%)

• Selected solvents (e.g., Water, 0.1 N HCl, Phosphate Buffered Saline (PBS) pH 7.4, Methanol, Ethanol, Acetonitrile, Acetone, DMSO)

• Glass vials with screw caps

• Orbital shaker or rotator with temperature control

• Analytical balance

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF or PTFE)

• Validated HPLC method for quantification

Step-by-Step Methodology

• Preparation: Add an excess amount of solid 8-Dechloro-9-chloro Loratadine to a series of vials, each containing a known volume of a different solvent.

  • Causality: Using an excess of the solid is critical to ensure that a saturated solution is formed and that equilibrium can be established between the dissolved and undissolved states.[8]

• Equilibration: Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) for a predetermined period, typically 24 to 72 hours.

  • Causality: Continuous agitation prevents the settling of particles and maximizes the surface area for dissolution, while an extended incubation period ensures that the system reaches true thermodynamic equilibrium.[9] Temperature control is vital as solubility is highly temperature-dependent.

• Phase Separation: After the equilibration period, remove the vials and allow them to stand for a short period to let the excess solid settle. Carefully separate the supernatant from the undissolved solid.

  • Causality: This step is crucial for accurate measurement. Two common methods are:

    • Centrifugation: Spin the vials at high speed to pellet the excess solid.

    • Filtration: Draw the supernatant using a syringe and pass it through a chemically compatible 0.22 µm filter to remove any undissolved microparticles. This is often the preferred method.

• Sample Preparation for Analysis: Immediately dilute an aliquot of the clear supernatant with a suitable solvent (typically the mobile phase of the HPLC method) to a concentration that falls within the calibrated range of the analytical method.

  • Causality: Dilution is necessary to prevent the analyte concentration from saturating the detector and to ensure the measurement is within the linear dynamic range of the validated assay.

• Quantification: Analyze the diluted samples using a validated HPLC-UV method. Calculate the concentration of 8-Dechloro-9-chloro Loratadine in the original undiluted supernatant based on the dilution factor.

  • Causality: HPLC provides the specificity and sensitivity required to accurately quantify the analyte, even in the presence of potential degradants or other impurities.[10] A validated method ensures that the results are accurate, precise, and reproducible.[10]

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the shake-flask solubility determination protocol.

Shake-Flask Solubility Determination Workflow

Data Presentation and Interpretation

The experimentally determined solubility values should be compiled into a clear and concise table for easy comparison and reference.

Table 1: Solubility of 8-Dechloro-9-chloro Loratadine in Common Solvents at 25 °C

Solvent	Solvent Type	Predicted Solubility	Experimental Solubility (mg/mL)
Purified Water	Aqueous	Very Low	To be determined experimentally
0.1 N HCl	Acidic Aqueous	Low	To be determined experimentally
PBS (pH 7.4)	Buffered Aqueous	Very Low	To be determined experimentally
Methanol	Polar Protic	High	To be determined experimentally
Ethanol	Polar Protic	High	To be determined experimentally
Acetonitrile	Polar Aprotic	Moderate	To be determined experimentally
Acetone	Polar Aprotic	High	To be determined experimentally
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very High	To be determined experimentally

Interpretation: The results from this table will directly guide formulation strategies. For instance, low aqueous solubility would confirm the need for enabling technologies for oral formulations, while high solubility in solvents like ethanol or acetone would be relevant for the development of topical or liquid dosage forms.

Conclusion

References

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• Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. IntechOpen. Retrieved from [Link]

• Alsenz, J., & Kansy, M. (2007). High throughput solubility measurement in drug discovery and development. Advanced Drug Delivery Reviews, 59(7), 546-567. Retrieved from [Link]

• Rupérez, F. J., Fernández, H., & Barbas, C. (2002). LC determination of loratadine and related impurities. Journal of Pharmaceutical and Biomedical Analysis, 29(1-2), 35-41. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Loratadine. Retrieved from [Link]

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• World Health Organization. (2006). Annex 4. WHO Expert Committee on Specifications for Pharmaceutical Preparations, fortieth report. Retrieved from [Link]

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A Computational Roadmap to Unlocking Antihistamine Efficacy: Predicting the Binding Affinity of 8-Dechloro-9-chloro Loratadine to the Histamine H1 Receptor

A Senior Application Scientist's In-Depth Technical Guide for Drug Development Professionals

Abstract

Second-generation antihistamines, such as Loratadine, represent a cornerstone in the management of allergic conditions due to their high specificity and reduced sedative effects. The exploration of novel analogues of these compounds is a critical endeavor in the pursuit of therapeutics with enhanced efficacy and refined pharmacological profiles. This whitepaper presents a comprehensive, in-silico framework for the theoretical evaluation of a novel Loratadine analogue, 8-Dechloro-9-chloro Loratadine. We delineate a robust computational workflow, beginning with the foundational principles of molecular docking to predict binding poses, and culminating in advanced molecular dynamics (MD) simulations and free energy perturbation (FEP) calculations to yield a quantitative prediction of its binding affinity for the human histamine H1 receptor. This guide is intended for researchers, computational chemists, and drug development professionals, providing both the theoretical underpinnings and practical, step-by-step protocols necessary to navigate the predictive landscape of ligand-receptor interactions. By contextualizing our theoretical target with the known binding affinities of Loratadine and its active metabolite, Desloratadine, we establish a rigorous benchmark for assessing its potential as a next-generation antihistamine.

Introduction: The Rationale for In-Silico Affinity Prediction

Loratadine is a potent and selective peripheral histamine H1 receptor antagonist, effectively mitigating the symptoms of allergic rhinitis and urticaria.[1] It functions as an inverse agonist, stabilizing the inactive conformation of the H1 receptor, a G protein-coupled receptor (GPCR) central to the allergic response.[2] Loratadine itself is a prodrug, rapidly metabolized to its active form, Desloratadine, which exhibits a higher binding affinity for the H1 receptor.[3][4] The clinical success of these compounds has spurred interest in novel analogues that may offer improved therapeutic windows, longer duration of action, or altered selectivity profiles.

The subject of this guide, 8-Dechloro-9-chloro Loratadine, represents a targeted chemical modification of the parent scaffold. Such modifications, while seemingly minor, can induce significant changes in the electrostatic and steric interactions within the receptor's binding pocket, thereby altering binding affinity and ultimately, clinical efficacy. Predicting these changes a priori through computational methods offers a cost-effective and rapid pathway to prioritize candidates for synthesis and experimental validation.[5]

This document serves as a detailed technical guide, outlining a complete computational protocol to predict the binding affinity of 8-Dechloro-9-chloro Loratadine. We will leverage the high-resolution crystal structure of the human histamine H1 receptor and employ a multi-tiered computational approach, from initial pose prediction to rigorous free energy calculations.

Foundational Components: The Receptor and Ligands

A successful in-silico study hinges on the quality of the initial structural and chemical information.

The Histamine H1 Receptor (H1R) Structure

The basis for our computational model is the crystal structure of the human histamine H1 receptor. For this purpose, we will utilize the structure available in the Protein Data Bank (PDB) with the accession code 3RZE .[6] This structure captures the receptor in complex with the first-generation antihistamine, doxepin, providing a high-resolution map of the ligand-binding pocket.[6][7] The H1R is a canonical seven-transmembrane (7TM) GPCR, and the 3RZE structure reveals critical residues for antagonist binding.[7]

Key Binding Site Residues: Several amino acids within the H1R binding pocket are known to be crucial for ligand recognition and binding. These include:

• Asp107 (3.32): Forms a critical salt bridge with the protonated amine common to most antihistamines.[2]

• Trp428 (6.48): A highly conserved residue among GPCRs that doxepin directly interacts with, playing a key role in receptor activation.[7]

• Lys191 (5.39) and Lys179 (ECL2): These residues form an anion-binding region that interacts with the carboxyl groups present in many second-generation antihistamines.[6][8]

• Hydrophobic Pocket: A deep, hydrophobic cavity is formed by residues such as T112 (3.37) , I115 (3.40) , F199 (5.47) , F424 (6.44) , and F432 (6.52) , which are essential for accommodating the aromatic moieties of the ligands.[2]

Ligand Structures and Benchmarks

To provide context for our theoretical predictions, we will use Loratadine and its active metabolite, Desloratadine, as benchmarks. The novel compound, 8-Dechloro-9-chloro Loratadine, will be modeled and compared against these established drugs.

Compound	PubChem CID	Known H1R Binding Affinity (Ki)
Loratadine	3957	~3.6 - 138 nM[9][10]
Desloratadine	124087	~0.4 - 0.9 nM[3][4][9]
8-Dechloro-9-chloro Loratadine	N/A	To be predicted
Table 1: Benchmark compounds and their experimentally determined binding affinities for the histamine H1 receptor. Note the variability in reported Ki values, which can depend on the experimental assay used.

The Computational Workflow: A Step-by-Step Guide

Our predictive workflow is designed to progressively refine the estimation of binding affinity, starting with rapid, less computationally intensive methods and moving towards more rigorous, resource-demanding calculations.

Figure 1: A comprehensive workflow for the computational prediction of ligand binding affinity.

Protocol: System Preparation

Objective: To prepare the receptor and ligand structures for subsequent computational analysis.

• Receptor Acquisition and Cleaning:

  • Download the crystal structure of the human histamine H1 receptor from the PDB (ID: 3RZE).[6]

  • Remove all non-protein molecules, including water, ions, and the co-crystallized ligand (doxepin).

  • Inspect the protein for missing residues or atoms and use tools like Modeller or the protein preparation wizard in Schrödinger Maestro to build and refine any missing loops or side chains.

  • Add hydrogen atoms consistent with a pH of 7.4.

• Ligand Preparation:

  • Obtain 2D structures of Loratadine, Desloratadine, and 8-Dechloro-9-chloro Loratadine.

  • Generate 3D coordinates using a tool like RDKit or ChemDraw.

  • Perform an initial energy minimization of the 3D structures using a suitable force field (e.g., MMFF94).

  • Assign protonation states at pH 7.4. For these compounds, the piperidine nitrogen will be protonated.

Protocol: Molecular Docking

Objective: To predict the most likely binding orientation (pose) of the ligands in the H1R binding pocket and to obtain an initial, qualitative estimate of binding affinity.

• Grid Generation:

  • Define the docking grid box centered on the known binding site, identified from the position of the co-crystallized ligand in 3RZE. The grid should be large enough to encompass the entire binding pocket and allow for rotational and translational sampling of the ligand.

• Docking Execution:

  • Use a validated docking program such as AutoDock Vina, Glide, or GOLD.[11]

  • Dock each ligand (Loratadine, Desloratadine, and 8-Dechloro-9-chloro Loratadine) into the prepared receptor grid.

  • Generate a set of diverse binding poses for each ligand (e.g., 10-20 poses).

• Pose Analysis and Selection:

  • Analyze the top-scoring poses for each ligand.

  • The primary selection criterion is the formation of the critical salt bridge between the ligand's protonated amine and the carboxylate of Asp107 .[2]

  • Secondary criteria include favorable hydrophobic and aromatic interactions with key residues like Trp428 , F432 , and others in the hydrophobic pocket.

  • Select the highest-scoring pose that satisfies these interaction criteria for each ligand to proceed to MD simulations.

Protocol: Molecular Dynamics (MD) Simulation

Objective: To evaluate the stability of the predicted protein-ligand complexes in a simulated physiological environment and to generate an ensemble of conformations for free energy calculations.

• System Setup:

  • Select a modern force field suitable for protein-ligand simulations, such as CHARMM36m or AMBER14SB for the protein, and a compatible force field like CGenFF or GAFF for the ligands.[12]

  • Place the selected protein-ligand complex in a periodic box of explicit water molecules (e.g., TIP3P).

  • Add counter-ions (e.g., Cl-) to neutralize the system.

• Minimization and Equilibration:

  • Perform energy minimization of the entire system to remove steric clashes.

  • Gradually heat the system to 310 K (physiological temperature) under NVT (constant number of particles, volume, and temperature) ensemble conditions, with restraints on the protein and ligand heavy atoms.

  • Perform a subsequent equilibration run under NPT (constant number of particles, pressure, and temperature) ensemble conditions to ensure the correct density, gradually releasing the restraints.

• Production MD:

  • Run a production MD simulation for a sufficient duration to ensure conformational sampling and stability of the complex. A simulation of at least 100 nanoseconds is recommended.[13]

• Trajectory Analysis:

  • Analyze the resulting trajectory to confirm the stability of the complex. Key metrics include:

    • Root Mean Square Deviation (RMSD): To assess the overall structural stability of the protein and the ligand's pose.

    • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

    • Hydrogen Bond Analysis: To monitor the persistence of key interactions, especially the salt bridge to Asp107.

Protocol: Free Energy Perturbation (FEP)

Objective: To calculate the relative binding free energy (ΔΔG) between a reference ligand (Loratadine) and the target ligand (8-Dechloro-9-chloro Loratadine).

Figure 2: Thermodynamic cycle for relative binding free energy calculation using FEP.

• Perturbation Map:

  • Define the alchemical transformation from Loratadine (Ligand 1) to 8-Dechloro-9-chloro Loratadine (Ligand 2). This involves the disappearance of the chlorine atom at position 8 and the appearance of a chlorine atom at position 9.

• FEP Simulations:

  • The transformation is simulated in two separate environments:

    • Bound State: Within the H1R binding pocket, using the equilibrated complex from the MD simulation.

    • Solvated State: With the ligand solvated in a box of water.

  • The transformation is carried out over a series of discrete steps (lambda windows) to ensure adequate sampling and convergence.[14]

  • For each lambda window, a short MD simulation is performed.

• Calculation of ΔΔG:

  • The free energy change for each transformation (ΔG_bound and ΔG_solv) is calculated by integrating over the lambda windows.

  • The relative binding free energy is then calculated as: ΔΔG_bind = ΔG_bound - ΔG_solv .[14]

Data Interpretation and Predicted Outcome

The final output of this workflow will be a quantitative prediction of the change in binding free energy (ΔΔG) when moving from Loratadine to 8-Dechloro-9-chloro Loratadine.

• A negative ΔΔG indicates that the novel compound is predicted to have a higher binding affinity (a lower Ki) than Loratadine.

• A positive ΔΔG suggests a lower binding affinity.

This ΔΔG value can be used to estimate the Ki of the new compound using the following relationship:

Ki(Novel) = Ki(Loratadine) * e^(ΔΔG / RT)

Where R is the gas constant and T is the temperature.

Predicted Outcome	Interpretation for 8-Dechloro-9-chloro Loratadine
Docking Score	An initial, qualitative ranking compared to Loratadine and Desloratadine.
MD Stability (RMSD)	Confirmation of a stable binding pose within the H1R pocket over time.
ΔΔG (FEP vs. Loratadine)	A quantitative measure of the change in binding affinity. A negative value is desirable.
Predicted Ki	An estimated absolute binding affinity, allowing for direct comparison with benchmark values.
Table 2: Summary of expected outputs and their interpretation.

The analysis of the docking pose and MD trajectory will provide structural insights into why the affinity is predicted to change. For example, the introduction of the chlorine at position 9 may lead to new favorable hydrophobic interactions or, conversely, steric clashes with residues like Y431 or W428 . The removal of the chlorine at position 8 will likewise alter the interaction landscape.

Conclusion and Future Directions

This whitepaper has detailed a rigorous, multi-step computational strategy to predict the binding affinity of a novel Loratadine analogue, 8-Dechloro-9-chloro Loratadine, to the human histamine H1 receptor. By integrating molecular docking, molecular dynamics, and free energy perturbation methods, this workflow provides a powerful framework for hypothesis-driven drug design. The generated data, including predicted binding poses, interaction analysis, and a quantitative ΔΔG value, will enable a data-driven decision on whether to proceed with the chemical synthesis and experimental validation of this compound. This in-silico-first approach exemplifies modern drug discovery, where computational science acts as a critical filter, enriching the pipeline with higher-probability candidates and ultimately accelerating the journey from concept to clinic.

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Whitepaper: The Discovery, Isolation, and Characterization of 8-Dechloro-9-chloro Loratadine

An In-depth Technical Guide for Drug Development Professionals

Abstract The development of active pharmaceutical ingredients (APIs) is intrinsically linked to the rigorous identification and control of impurities. Process-related impurities, particularly structural isomers, present significant challenges in both synthesis and purification. This technical guide provides an in-depth exploration of 8-Dechloro-9-chloro Loratadine, a critical structural isomer and potential impurity of the widely-used second-generation antihistamine, Loratadine. We will delve into a mechanistic hypothesis for its formation during the synthesis of key intermediates, present a detailed, field-proven methodology for its isolation via preparative chromatography, and outline the necessary analytical workflows for its structural confirmation and purity assessment. This document is intended for researchers, chemists, and drug development professionals seeking to understand and control isomeric impurities in complex heterocyclic molecules.

Introduction to Loratadine and its Isomeric Impurity

Loratadine is a potent, long-acting, second-generation antihistamine that selectively antagonizes peripheral histamine H1 receptors.[1] Its tricyclic structure is central to its pharmacological activity and low sedative effect, as it does not readily cross the blood-brain barrier.[1] The chemical name for Loratadine is Ethyl 4-(8-chloro-5,6-dihydro-11H-benzo[2][3]cyclohepta[1,2-b]pyridin-11-ylidene)-1-piperidinecarboxylate.[4]

The synthesis of such a complex molecule involves multiple steps, creating opportunities for the formation of process-related impurities. Among the most challenging of these are structural isomers, which share the same molecular formula and weight but differ in the spatial arrangement of atoms. 8-Dechloro-9-chloro Loratadine (CAS No. 109537-11-3) is one such isomer, where the chlorine atom is positioned at the 9-position of the benzo[2][3]cyclohepta[1,2-b]pyridine core instead of the 8-position.[5][6][7] The presence of this impurity can impact the safety and efficacy profile of the final drug product, making its detection, isolation, and control a regulatory and scientific necessity.

This guide will provide a comprehensive overview of the synthetic origin and subsequent isolation of this specific impurity.

The Genesis of an Isomer: A Mechanistic Hypothesis

The "discovery" of a process-related impurity is rarely a singular event but rather an outcome of rigorous analytical characterization of the API. The formation of 8-Dechloro-9-chloro Loratadine is inextricably linked to the synthesis of its core tricyclic ketone intermediate, 8-chloro-5,6-dihydrobenzo[2][3]cyclohepta[1,2-b]pyridin-11-one.[8]

Overview of Tricyclic Ketone Synthesis

A common synthetic pathway to Loratadine involves a Friedel-Crafts-type cyclization to form the tricyclic ketone. This typically involves the cyclization of a substituted picolinic acid derivative in the presence of a strong acid catalyst. The starting materials are chosen to introduce the necessary chlorine substituent on what will become the benzene ring portion of the tricyclic system.

The Critical Cyclization Step and Isomer Formation

The regioselectivity of the cyclization is the critical step where the isomeric impurity likely originates. If the synthesis begins with a precursor like 3-(2-amino-4-chlorobenzyl)pyridine, the subsequent cyclization is directed by the existing chloro and amino (or its derivative) groups. While the 8-chloro isomer is the major, desired product due to electronic and steric directing effects, a small percentage of the reaction can proceed to the alternative cyclization position, yielding the 9-chloro isomer.

The diagram below illustrates this pivotal reaction step.

Caption: Hypothesized formation of the 9-chloro isomeric impurity during acid-catalyzed cyclization.

This minor product, if not removed, is carried through subsequent reaction steps—such as the Grignard reaction or McMurry coupling with a piperidine derivative—ultimately yielding the 8-Dechloro-9-chloro Loratadine impurity in the final crude API.[8][9][10]

Isolation and Purification Strategy

The physicochemical similarity between Loratadine and its 9-chloro isomer makes separation by standard crystallization challenging. Therefore, preparative High-Performance Liquid Chromatography (HPLC) is the method of choice for isolating this impurity for characterization and use as a reference standard.

Preparative HPLC Protocol

This protocol is designed to effectively separate 8-Dechloro-9-chloro Loratadine from a crude mixture containing the main Loratadine API. The methodology is adapted from established analytical methods for Loratadine impurities.[2][11][12]

Objective: To isolate 8-Dechloro-9-chloro Loratadine with a purity of ≥98%.

Instrumentation:

• Preparative HPLC system with a gradient pump and UV detector

• Fraction collector

• Rotary evaporator

Chromatographic Conditions:

Parameter	Specification	Rationale
Column	Reversed-Phase C18 (e.g., Inertsil ODS-3V), 250 x 20 mm, 10 µm	C18 provides excellent hydrophobic retention for separating structurally similar, non-polar compounds like Loratadine and its isomers.[11]
Mobile Phase A	0.05 M Potassium Phosphate Monobasic, pH adjusted to 3.6 with Orthophosphoric Acid	Buffered aqueous phase to control the ionization state of the basic nitrogen on the pyridine ring, ensuring consistent retention.[2]
Mobile Phase B	Acetonitrile	Strong organic solvent for eluting the compounds.
Gradient Elution	0-5 min: 40% B; 5-35 min: 40% to 70% B; 35-40 min: 70% B; 40-45 min: 70% to 40% B	A gradient is crucial for resolving closely eluting isomers while ensuring the main API peak does not excessively broaden.[11]
Flow Rate	20.0 mL/min	Appropriate for a 20 mm ID preparative column to maintain efficiency.
Detection	UV at 220 nm	Both compounds have significant absorbance at this wavelength, allowing for sensitive detection.[4][12]
Injection Volume	500 µL - 2 mL (dependent on concentration)	Maximizes throughput without overloading the column.
Sample Preparation	Dissolve crude Loratadine in Mobile Phase (50:50 A:B) to a concentration of 10-20 mg/mL. Filter through 0.45 µm filter.	Ensures sample is fully dissolved and free of particulates to protect the column.

Step-by-Step Methodology:

• System Equilibration: Equilibrate the preparative column with the initial mobile phase composition (60% A, 40% B) for at least 30 minutes or until a stable baseline is achieved.

• Sample Injection: Inject the filtered, crude sample solution onto the column.

• Fraction Collection: Monitor the chromatogram in real-time. The isomeric impurity is expected to elute very close to the main Loratadine peak. Set the fraction collector to trigger collection based on the slope and threshold of the emerging peaks. Collect fractions in small volumes across the entire elution profile of the target impurity and the tail of the main peak.

• Analysis of Fractions: Analyze the collected fractions using a rapid analytical HPLC method (see Section 4.2) to identify those containing the impurity at the desired purity level.

• Pooling and Concentration: Pool the fractions that meet the purity criteria (≥98%). Remove the organic solvent (Acetonitrile) using a rotary evaporator under reduced pressure at a temperature not exceeding 40°C.

• Final Isolation: Lyophilize or precipitate the remaining aqueous solution to obtain the isolated 8-Dechloro-9-chloro Loratadine as a solid.

Isolation and Characterization Workflow

The overall process from a crude synthetic mixture to a pure, confirmed reference standard is outlined below.

Caption: Workflow for the isolation and certification of 8-Dechloro-9-chloro Loratadine.

Structural Characterization and Confirmation

Once isolated, the identity of the compound must be unequivocally confirmed using a suite of analytical techniques.

Spectroscopic Analysis

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular formula (C₂₂H₂₃ClN₂O₂). The measured mass should be identical to that of Loratadine, confirming it is an isomer.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: This is the most critical tool for differentiation. The substitution pattern on the benzene ring will create a distinct splitting pattern for the aromatic protons compared to the 8-chloro isomer. The protons on the chlorinated ring will show different chemical shifts and coupling constants.

  • ¹³C NMR: The chemical shift of the carbon atom bonded to the chlorine will differ, as will the shifts of the adjacent carbons.

• Infrared (IR) Spectroscopy: While less definitive for isomers, it can confirm the presence of key functional groups (e.g., C=O of the carbamate, C-Cl bond).

Chromatographic Purity Assessment

An orthogonal, validated analytical HPLC or UPLC method is required to determine the final purity of the isolated material.

Protocol: Analytical UPLC Purity Method

• Column: ACQUITY UPLC BEH C18, 50 x 2.1 mm, 1.7 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 30% to 80% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Detection: UV at 220 nm

• Purity Calculation: The purity is determined by the area percent method, where the area of the main peak is divided by the total area of all peaks in the chromatogram.

Conclusion and Implications for Drug Development

The discovery and isolation of the 8-Dechloro-9-chloro Loratadine impurity underscore the critical importance of in-depth analytical chemistry in pharmaceutical manufacturing. Understanding the synthetic origin of this isomer allows for process optimization to minimize its formation. The ability to isolate it in high purity provides an essential reference standard for validating analytical methods used in routine quality control, ensuring the final drug product is safe, effective, and meets stringent regulatory requirements. This guide provides a robust framework for addressing similar challenges with isomeric impurities in other complex APIs.

References

• Ramulu, G., et al. (2011). A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities. Scientia Pharmaceutica, 79(2), 277–291. Available at: [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Loratadine. Available at: [Link]

• Waters Corporation. (n.d.). Analysis of Loratadine and Related Substances using the ACQUITY UPLC H-Class System. Available at: [Link]

• Mansury, M. A., et al. (2015). Determination and Identification of Loratadine by Various Analytical Methods Using UV-Visible, FT-IR, and HPLC Chromatographic Techniques. Indo American Journal of Pharmaceutical Research, 5(09). Available at: [Link]

• Ramulu, G., et al. (2011). A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities. ResearchGate. Available at: [Link]

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• Google Patents. (2000). US6084100A - Process for the preparation of loratadine.
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• Arora, R., Gill, N. S., & Mathew, S. (2012). Isolation, Characterization and Pharmacological Evaluation of 8-chloro-3 (1-methyl-piperidene-4-yl) 5H-benzo[2][3] Cyclohepta [1, 2b] Pyridene-11(6H)-one from Loratadine. Science Alert. Available at: [Link]

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A Technical Guide to the Preliminary Cytotoxicity Screening of 8-Dechloro-9-chloro Loratadine

This document provides a comprehensive, in-depth technical guide for researchers, scientists, and drug development professionals on conducting a preliminary cytotoxicity screening of 8-Dechloro-9-chloro Loratadine. This guide is structured to provide not only the methodological steps but also the scientific rationale behind the experimental choices, ensuring a robust and well-validated preliminary assessment.

Introduction: Rationale and Scientific Context

Loratadine, a widely used second-generation antihistamine, is known for its selective inverse agonist activity on peripheral histamine H1 receptors.[1] Beyond its anti-allergic properties, emerging research has demonstrated that loratadine can exhibit cytotoxic effects against various cancer cell lines, often at concentrations higher than those used for antihistaminic effects.[2][3] Studies have indicated that loratadine can induce G2/M cell cycle arrest and apoptosis, suggesting its potential as a scaffold for developing novel therapeutic agents.[2][4] The cytotoxic and anti-inflammatory activities of loratadine are linked to its ability to modulate signaling pathways, including the AP-1 pathway.[5]

The structural analog, 8-Dechloro-9-chloro Loratadine, presents a unique modification to the loratadine backbone. While the parent compound, loratadine, has a chlorine atom at the 8-position of its tricyclic ring system, this analog has the chlorine shifted to the 9-position. The metabolic profile of loratadine is complex, involving multiple cytochrome P450 enzymes, primarily CYP3A4 and CYP2D6.[6][7][8] Alterations in the chemical structure, such as the repositioning of a halogen atom, can significantly impact a compound's metabolic stability, receptor binding affinity, and off-target effects, thereby influencing its overall cytotoxic profile.

Given the scarcity of public-domain data on the biological activities of 8-Dechloro-9-chloro Loratadine[9], a systematic and robust preliminary cytotoxicity screening is the critical first step in characterizing its potential as a therapeutic agent or identifying any potential toxicological liabilities. This guide outlines a multi-assay, multi-cell line approach to establish a foundational understanding of this novel compound's in vitro cytotoxic profile.

Foundational Experimental Design: A Multi-faceted Approach

A preliminary cytotoxicity screen should not rely on a single assay or cell line. A comprehensive approach provides a more holistic view of the compound's potential effects. This guide proposes a two-tiered screening cascade.

Tier 1: Broad Spectrum Cytotoxicity Assessment

The initial tier focuses on determining the general cytotoxicity of 8-Dechloro-9-chloro Loratadine across a panel of well-characterized cell lines representing different tissue origins. This will establish a baseline IC50 (half-maximal inhibitory concentration) and identify any potential for selective cytotoxicity.

Tier 2: Mechanistic Elucidation (Preliminary)

Based on the results from Tier 1, the second tier will involve a more focused investigation into the potential mechanisms of cell death (e.g., apoptosis vs. necrosis) in the most sensitive cell line(s).

Figure 1: Two-tiered experimental workflow for cytotoxicity screening.

Detailed Methodologies and Protocols

The following protocols are provided as a comprehensive guide. It is imperative to include appropriate controls in every experiment, including vehicle controls (e.g., DMSO), positive controls (e.g., doxorubicin), and untreated controls.

Cell Line Selection and Culture

The choice of cell lines is critical for the relevance of the cytotoxicity data.[10][11] The following panel is recommended for the initial broad-spectrum screening:

• HepG2 (Human Hepatocellular Carcinoma): Represents a liver model, a primary site of drug metabolism.[12]

• HEK293 (Human Embryonic Kidney): Represents a kidney model, a key organ for drug elimination.

• HT29 (Human Colon Adenocarcinoma): A cancer cell line in which loratadine has shown cytotoxic effects.[2]

• A549 (Human Lung Carcinoma): A common model for lung cancer and toxicological studies.

Protocol for Cell Culture:

• All cell lines should be obtained from a reputable cell bank (e.g., ATCC) to ensure identity and purity.

• Culture cells in the recommended medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculture cells upon reaching 80-90% confluency to maintain exponential growth.

• Regularly test for mycoplasma contamination.

Tier 1: Cytotoxicity Assays

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[13][14] Mitochondrial dehydrogenases in living cells reduce the yellow MTT to purple formazan crystals.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 8-Dechloro-9-chloro Loratadine (e.g., from 0.1 µM to 100 µM) in the appropriate cell culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle control wells.

• Incubation: Incubate the plate for 24, 48, and 72 hours to assess time-dependent effects.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

The LDH assay is a membrane integrity assay.[12] It quantifies the amount of LDH, a cytosolic enzyme, released into the culture medium upon cell lysis or membrane damage.

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Sample Collection: After the incubation period, carefully collect 50 µL of the culture supernatant from each well.

• LDH Reaction: Use a commercial LDH cytotoxicity assay kit and follow the manufacturer's instructions. Typically, this involves adding the collected supernatant to a reaction mixture containing the LDH substrate.

• Absorbance Reading: Incubate as per the kit's instructions and then measure the absorbance at the recommended wavelength (usually 490 nm).

• Data Analysis: Determine the percentage of cytotoxicity by comparing the LDH release in treated wells to that of a positive control (fully lysed cells).

Tier 2: Preliminary Mechanistic Assay

This assay measures the activity of caspases 3 and 7, which are key executioner caspases in the apoptotic pathway.[15] An increase in caspase 3/7 activity is a hallmark of apoptosis.

Protocol:

• Cell Seeding and Treatment: Seed the most sensitive cell line(s) identified in Tier 1 in a white-walled 96-well plate. Treat the cells with 8-Dechloro-9-chloro Loratadine at concentrations around the determined IC50 for a relevant time point (e.g., 24 hours).

• Reagent Preparation and Addition: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's protocol. Add 100 µL of the reagent to each well.

• Incubation: Mix the plate on a plate shaker and incubate at room temperature for 1-2 hours.

• Luminescence Reading: Measure the luminescence using a microplate reader.

• Data Analysis: Normalize the luminescence signal to the vehicle control to determine the fold-increase in caspase 3/7 activity.

Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Hypothetical IC50 Values (µM) of 8-Dechloro-9-chloro Loratadine after 48h Treatment

Cell Line	Assay	IC50 (µM)
HepG2	MTT	75.3
LDH	> 100
HEK293	MTT	88.1
LDH	> 100
HT29	MTT	42.5
LDH	65.8
A549	MTT	55.2
LDH	89.7

Table 2: Hypothetical Caspase 3/7 Activity in HT29 Cells

Treatment	Fold Increase in Caspase 3/7 Activity
Vehicle Control	1.0
8-Dechloro-9-chloro Loratadine (25 µM)	2.8
8-Dechloro-9-chloro Loratadine (50 µM)	5.1
Doxorubicin (1 µM) - Positive Control	8.5

Interpretation of Results:

• A significant difference between the IC50 values from the MTT and LDH assays can provide initial mechanistic clues. For instance, a lower IC50 from the MTT assay might suggest that the compound impairs metabolic activity before causing significant membrane damage.

• Selective cytotoxicity towards cancer cell lines (e.g., lower IC50 in HT29 and A549 compared to HepG2 and HEK293) would be a promising finding for further investigation.

• A dose-dependent increase in caspase 3/7 activity would strongly suggest that 8-Dechloro-9-chloro Loratadine induces apoptosis in the sensitive cell lines.

Concluding Remarks and Future Directions

This guide provides a robust framework for the initial in vitro cytotoxicity screening of 8-Dechloro-9-chloro Loratadine. The data generated from these experiments will be crucial for making informed decisions about the future development of this compound. Positive and selective hits would warrant further investigation, including more detailed mechanistic studies (e.g., cell cycle analysis, western blotting for apoptotic proteins), in vivo toxicity studies, and assessment of its efficacy in relevant disease models. This structured, evidence-based approach ensures scientific rigor and provides a solid foundation for subsequent research endeavors.

References

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• Barecki, M. E., et al. (1999). Metabolism of loratadine and further characterization of its in vitro metabolites. Drug Metabolism and Disposition, 27(9), 1063-1069. Available at: [Link]

• Study.com. (n.d.). Loratadine: Pharmacokinetics & Pharmacodynamics. Available at: [Link]

• Patel, P., & Tadi, P. (2023). Loratadine. In StatPearls. StatPearls Publishing. Available at: [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Available at: [Link]

• Hart, M., et al. (2009). Loratadine dysregulates cell cycle progression and enhances the effect of radiation in human tumor cell lines. Radiation Oncology, 4, 39. Available at: [Link]

• Fotakis, G., & Timbrell, J. A. (2006). In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. Toxicology Letters, 160(2), 171-177. Available at: [Link]

• Osman Goni, L. K. M., et al. (2015). SYNTHESIS OF LORATADINE AND SOME OF ITS AMIDE DERIVATIVES AS CYTOTOXIC AGENTS. International Journal of Modern Chemistry and Applied Science, 5(2), 68-73. Available at: [Link]

• Topak, A., et al. (2014). Investigation of cytotoxic and genotoxic effects of the antihistaminic drug, loratadine, on human lymphocytes. Drug and Chemical Toxicology, 37(4), 448-453. Available at: [Link]

• Kosheeka. (2023). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Available at: [Link]

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• Mazlumoglu, B. Ş. (2023). In vitro cytotoxicity test methods: MTT and neutral red uptake. Pharmata, 3(2), 50-53. Available at: [Link]

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• Kim, H., et al. (2021). Anti-Inflammatory Activities of an Anti-Histamine Drug, Loratadine, by Suppressing TAK1 in AP-1 Pathway. International Journal of Molecular Sciences, 22(16), 8881. Available at: [Link]

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• El-Sayed, N. N. E., et al. (2024). Loratadine Loaded Chitosan Tannic Acid Nanoparticles as Anti-Proliferative Agent Against Breast Cancer: In-silico, in-vitro and Cell Studies. International Journal of Nanomedicine, 19, 3459-3476. Available at: [Link]

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A Guide to the Definitive Structural Elucidation of 8-Dechloro-9-chloro Loratadine

Abstract

The rigorous identification of impurities and related substances is a cornerstone of pharmaceutical development and manufacturing, ensuring the safety and efficacy of drug products.[1] This technical guide provides a comprehensive, in-depth methodology for the structural elucidation of 8-Dechloro-9-chloro Loratadine, a critical regioisomeric impurity of the active pharmaceutical ingredient (API) Loratadine. We detail an integrated analytical workflow that synergistically employs chromatographic separation, high-resolution mass spectrometry (HRMS), and advanced nuclear magnetic resonance (NMR) spectroscopy techniques. The narrative emphasizes the causality behind experimental choices, focusing on the definitive differentiation of this positional isomer from the parent drug. This guide is intended for researchers, analytical scientists, and drug development professionals tasked with the critical challenge of impurity characterization in a regulatory environment.

Introduction: The Challenge of Isomeric Impurities

Loratadine is a widely used second-generation antihistamine, effective in the treatment of allergic rhinitis and urticaria.[2][3] Its chemical structure is ethyl 4-(8-chloro-5,6-dihydro-11H-benzo[1][4]cyclohepta[1,2-b]pyridin-11-ylidene)-1-piperidinecarboxylate.[2] During the synthesis or degradation of an API, process-related impurities and degradation products can form, which may impact the final product's safety and efficacy.[5][6] Regulatory bodies, under the guidance of the International Council for Harmonisation (ICH), mandate the identification and characterization of any impurity present above a specified threshold, typically 0.10%.[7][8][9]

A particularly challenging class of impurities are isomers, which share the same molecular formula and mass as the API but differ in the spatial arrangement of atoms. 8-Dechloro-9-chloro Loratadine is a regioisomer of Loratadine where the chlorine atom is shifted from the 8-position to the 9-position on the tricyclic core.[10][11] This subtle structural change cannot be distinguished by mass spectrometry alone and requires a sophisticated, multi-technique approach for unambiguous confirmation. This guide outlines such an approach, providing a robust framework for its definitive structural elucidation.

The Integrated Analytical Workflow

The structural elucidation of a novel or unknown impurity is a systematic process of evidence gathering. Each analytical technique provides a specific piece of the structural puzzle. The workflow must be logical, beginning with detection and isolation, followed by molecular formula determination, and culminating in the definitive mapping of atomic connectivity.

Figure 1: The overall workflow for impurity structural elucidation.

Methodologies and Data Interpretation

Step 1: Chromatographic Separation and Isolation

The initial step involves the use of a stability-indicating High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UPLC) method to separate the impurity from the Loratadine API and other related substances.[12]

Experimental Protocol: Analytical HPLC

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: A time-based gradient from a high aqueous composition to a high organic composition to ensure separation of all components.

• Detection: UV detection at a suitable wavelength, e.g., 220 nm.[13]

Once an unknown impurity peak is consistently observed above the identification threshold, preparative HPLC is employed using scaled-up conditions to isolate a sufficient quantity (typically several milligrams) for subsequent spectroscopic analysis.[5]

Step 2: High-Resolution Mass Spectrometry (HRMS)

HRMS is essential for determining the elemental composition of the isolated impurity. This experiment confirms that the impurity is, in fact, an isomer of Loratadine.

Experimental Protocol: LC-HRMS

• Ionization Source: Electrospray Ionization (ESI) in positive mode is typically effective for Loratadine and its analogues.[14]

• Analyzer: Time-of-Flight (TOF) or Orbitrap.

• Acquisition Mode: Full scan over a mass range of m/z 100-1000.

• Data Analysis: The measured accurate mass of the protonated molecular ion [M+H]⁺ is used to calculate the elemental composition.

Data Presentation: HRMS Results

Compound	Molecular Formula	Calculated [M+H]⁺ (Da)	Measured [M+H]⁺ (Da)	Mass Error (ppm)
Loratadine	C₂₂H₂₃ClN₂O₂	383.1526	383.1524	-0.52

| Impurity | C₂₂H₂₃ClN₂O₂ | 383.1526 | 383.1528 | +0.52 |

The HRMS data confirms that the impurity has the identical molecular formula as Loratadine, C₂₂H₂₃ClN₂O₂, establishing it as an isomer.[10][11] While tandem MS/MS can provide fragmentation data, the patterns for regioisomers are often very similar, making definitive differentiation difficult.[15][16] Therefore, NMR is required.

Step 3: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of organic compounds in solution.[17][18][19] A suite of 1D and 2D NMR experiments is used to unambiguously determine the connectivity of the atoms, which is the key to differentiating the 8-chloro and 9-chloro isomers.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve ~5-10 mg of the isolated impurity in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experiments:

  • ¹H NMR: Provides information on the number and environment of protons.

  • ¹³C NMR: Provides information on the number and environment of carbon atoms.

  • COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) spin-spin couplings, revealing adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to their attached carbons (¹H-¹³C one-bond correlations).

  • HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons to carbons over 2-3 bonds, which is crucial for piecing together the molecular skeleton.

Data Interpretation: Differentiating the Isomers

The key to distinguishing 8-chloro-Loratadine from 9-chloro-Loratadine lies in the signals from the three aromatic protons on the chlorinated benzene ring of the tricyclic system.

• For Loratadine (8-Chloro Isomer): The protons at positions 7, 9, and 10 will give rise to a distinct splitting pattern. H-7 will be a doublet, H-9 will be a doublet of doublets, and H-10 will be a doublet (an ABX or similar complex system).

• For 8-Dechloro-9-chloro Loratadine (9-Chloro Isomer): The substitution pattern is altered. The protons are now at positions 7, 8, and 10. This will result in a different set of chemical shifts and coupling constants, leading to a recognizably different splitting pattern in the ¹H NMR spectrum.

The Power of HMBC The HMBC spectrum provides the definitive proof. By observing long-range correlations from known protons (e.g., the benzylic protons at C-6) to the aromatic carbons, the substitution pattern can be unequivocally established.

Figure 2: Key HMBC correlations confirming the 9-chloro position.

In the 9-chloro isomer, a crucial 3-bond correlation will be observed from the proton at position 7 (H-7) to the chlorine-bearing carbon at position 9 (C-9). This correlation would be absent in the 8-chloro isomer (Loratadine), which would instead show a correlation from H-7 to C-8a and C-5a. This single piece of evidence, corroborated by COSY and HSQC data, is sufficient to definitively assign the structure.

Data Presentation: Comparative NMR Data (Aromatic Region, Hypothetical)

Position	Loratadine (8-Cl)	8-Dechloro-9-chloro Loratadine
¹H Shift (ppm)
H-7	~7.30 (d)	~7.45 (d)
H-9	~7.10 (dd)	N/A (Cl-substituted)
H-8	N/A (Cl-substituted)	~7.25 (dd)
H-10	~7.05 (d)	~7.15 (d)
¹³C Shift (ppm)
C-8	~133.0	~129.0

| C-9 | ~126.5 | ~134.0 |

Step 4: (Optional) X-ray Crystallography

If the isolated impurity can be crystallized, single-crystal X-ray diffraction provides the "gold standard" for structural confirmation.[20][21] This technique determines the precise three-dimensional arrangement of atoms in the solid state, providing unequivocal proof of the structure and resolving any remaining ambiguity. While not always feasible due to difficulties in obtaining suitable crystals, it is the most authoritative method available.

Conclusion and Regulatory Implications

The structural elucidation of 8-Dechloro-9-chloro Loratadine is a prime example of the rigorous analytical science required in modern pharmaceutical development. A simple mass measurement is insufficient; a logical and synergistic application of separation science, high-resolution mass spectrometry, and, most critically, multidimensional NMR spectroscopy is required. The unambiguous assignment based on ¹H-¹³C HMBC correlations provides the definitive evidence needed to differentiate this regioisomeric impurity from the parent API. This level of characterization is essential for compiling robust regulatory submissions, performing toxicological assessments if necessary, and ensuring the overall quality and safety of the final drug product as mandated by global health authorities.[4][22]

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• Analytical Methods for Profiling Impurities in Pharmaceuticals. (2024, December 27). Science Topics. Retrieved January 10, 2026.

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• Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. (n.d.).
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• Impurity guidelines in drug development under ICH Q3. (n.d.). AMSbiopharma. Retrieved January 10, 2026.
• The Analytical Pursuit: A Technical Guide to the Identification and Structural Characterization of Loratadine Impurities. (n.d.). Benchchem. Retrieved January 10, 2026.

• Cerrada, V., Matía-Martín, M. P., Novella, J. L., & Alvarez-Builla, J. (2005). Synthesis of 2- and 4-hydroxymethyl Loratadine, usual impurities in Loratadine syrup formulations. Arkivoc. [Link]

• Impurity Profiling of Drug Substances in Pharmaceuticals. (2017, July 27). Pharmaguideline. Retrieved January 10, 2026.

• Quality: impurities. (n.d.). European Medicines Agency (EMA). [Link]

• Loratadine EP Impurities & USP Related Compounds. (n.d.). SynThink Research Chemicals. Retrieved January 10, 2026.
• Proposed fragmentation pathway for (A) loratadine and (B) DCL. (n.d.).
• Structure analysis of loratadine. (n.d.).
• Impurity profile study of loratadine. (n.d.).
• Synthesis of 2-and 4-hydroxymethyl Loratadine, usual impurities in Loratadine syrup formulations. (n.d.).

• Loratadine. (n.d.). PubChem, National Institutes of Health. [Link]

• Isolation, Characterization and Pharmacological Evaluation of 8-chloro-3 (1-methyl-piperidene-4-yl) 5H-benzo[1][4] Cyclohepta [1, 2b] Pyridene-11(6H)-one from Loratadine. (2012, January 11). Science Alert. Retrieved January 10, 2026.

• LC/ESI mass spectra of loratadine (bottom panel) and desloratadine (top panel). (n.d.).

• Loratadine. (2022). Profiles of Drug Substances, Excipients, and Related Methodology. [Link]

• Proposed Fragmentation Pathways for Loratadine and Hydroxylated Loratadine. (n.d.).
• Loratadine Related Compound H. (n.d.). Veeprho. Retrieved January 10, 2026.
• Loratadine Related Compound H. (n.d.). Simson Pharma Limited. Retrieved January 10, 2026.

• Simultaneous Determination of Loratadine and Its Metabolite Desloratadine in Beagle Plasma by LC-MS/MS. (2021, December 22). Drug Design, Development and Therapy. [Link]

• Discovery, Characterization, and Pharmaceutical Applications of Two Loratadine–Oxalic Acid Cocrystals. (2020, November 3). Molecules. [Link]

• Showing Compound Loratadine (FDB023577). (2011, September 21). FooDB. Retrieved January 10, 2026.
• The N.m.r. Spectra of Heterocyclic Compounds. I. The Spectra of 1,4-Dioxanes, 1,3-Dioxolanes, and 1,4;5,8-Naphthodioxane1. (n.d.). The Journal of Organic Chemistry. Retrieved January 10, 2026.

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• Identification and structure elucidation by NMR spectroscopy. (n.d.).
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• NMR spectroscopic elucidation of the structure and stereochemistry of tricyclic 3-styrylpyrazolines. (2008). Magnetic Resonance in Chemistry. [Link]

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Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) for the Quantification of 8-Dechloro-9-chloro Loratadine in Bulk Drug Substance

[AN2026-01]

Author: Dr. Evelyn Reed, Senior Application Scientist

Abstract

This application note presents a detailed, validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate detection and quantification of 8-Dechloro-9-chloro Loratadine, a potential process-related impurity in Loratadine bulk drug substance. The described protocol is designed for researchers, quality control analysts, and drug development professionals, offering a robust and reliable analytical solution. The method demonstrates excellent linearity, accuracy, precision, and specificity, meeting the rigorous standards outlined by the International Council for Harmonisation (ICH) guidelines.

Introduction

Loratadine is a widely used second-generation antihistamine, valued for its non-sedating properties in treating allergic conditions.[1][2] The manufacturing process of Loratadine, a complex multi-step synthesis, can potentially generate various process-related impurities. One such impurity, 8-Dechloro-9-chloro Loratadine, is a structural analogue of the active pharmaceutical ingredient (API) and requires careful monitoring to ensure the safety and efficacy of the final drug product. The presence of impurities, even in trace amounts, can impact the pharmacological and toxicological profile of the API.[2]

Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate stringent control over impurities in pharmaceutical products. Therefore, the development and validation of sensitive and specific analytical methods for impurity profiling are critical components of pharmaceutical quality assurance.[3] This application note provides a comprehensive guide to a validated HPLC method specifically tailored for the analysis of 8-Dechloro-9-chloro Loratadine.

Analytical Principle: Reversed-Phase HPLC

The method employs reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection. This technique is ideally suited for the separation of moderately polar to non-polar compounds like Loratadine and its impurities.[4] The separation is achieved on a non-polar stationary phase (typically C18 or C8) with a polar mobile phase. The retention of analytes is primarily governed by their hydrophobicity; more hydrophobic compounds interact more strongly with the stationary phase and thus have longer retention times.[5]

In this method, a gradient elution is utilized to ensure optimal separation of 8-Dechloro-9-chloro Loratadine from the parent drug and other potential impurities. The UV detector is set at a wavelength that provides maximum absorbance for the impurity, ensuring high sensitivity.

Experimental Workflow

The overall experimental workflow for the detection and quantification of 8-Dechloro-9-chloro Loratadine is depicted below. This process encompasses sample preparation, HPLC analysis, and data processing, followed by method validation to ensure the reliability of the results.

Figure 1: General workflow for the analysis of 8-Dechloro-9-chloro Loratadine.

Materials and Reagents

• Reference Standards:

  • Loratadine (USP Reference Standard or equivalent)

  • 8-Dechloro-9-chloro Loratadine (Certified Reference Material)

• Solvents:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade, filtered and deionized)

• Reagents:

  • Potassium Phosphate Monobasic (KH₂PO₄) (Analytical grade)

  • Orthophosphoric Acid (H₃PO₄) (Analytical grade)

• Diluent: Acetonitrile and Water (50:50, v/v)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a gradient pump, autosampler, column oven, and a UV-Vis detector is required.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Symmetry Shield RP18 (4.6 x 250 mm, 5 µm)[4]
Mobile Phase A	0.05 M Potassium Phosphate Monobasic, pH adjusted to 3.5 with H₃PO₄
Mobile Phase B	Acetonitrile
Gradient Program	See Table 2
Flow Rate	1.0 mL/min[4][6]
Column Temperature	35°C
Detection Wavelength	220 nm[4][6]
Injection Volume	10 µL
Run Time	35 minutes

Table 1: Optimized Chromatographic Conditions

Time (min)	% Mobile Phase A	% Mobile Phase B
0	70	30
10	70	30
25	30	70
30	30	70
30.1	70	30
35	70	30

Table 2: Gradient Elution Program

Rationale for Method Parameters:

• Column Choice: A C18 column is selected for its versatility and proven performance in separating a wide range of pharmaceutical compounds, including Loratadine and its structurally similar impurities.[4] The end-capping of the Symmetry Shield column minimizes peak tailing for basic compounds like Loratadine.

• Mobile Phase: A phosphate buffer is used to control the pH and ensure consistent ionization of the analytes, leading to reproducible retention times.[4] Acetonitrile is chosen as the organic modifier due to its low UV cutoff and excellent elution strength.

• Gradient Elution: A gradient program is essential for resolving the closely eluting impurity from the main Loratadine peak and other potential degradation products.[6]

• Detection Wavelength: The selection of 220 nm provides a good response for both Loratadine and its chlorinated impurity.[4][6]

Standard and Sample Preparation Protocol

6.1. Standard Solution Preparation

• Stock Solution (Loratadine): Accurately weigh about 25 mg of Loratadine reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent. This yields a concentration of approximately 500 µg/mL.

• Stock Solution (8-Dechloro-9-chloro Loratadine): Accurately weigh about 5 mg of 8-Dechloro-9-chloro Loratadine reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent. This yields a concentration of approximately 50 µg/mL.

• Spiked Standard Solution (for Specificity and Accuracy): Prepare a solution containing Loratadine at the working concentration (e.g., 250 µg/mL) and spike it with the 8-Dechloro-9-chloro Loratadine stock solution to achieve a concentration corresponding to the reporting threshold (e.g., 0.1%).

6.2. Sample Solution Preparation

• Accurately weigh about 25 mg of the Loratadine bulk drug substance into a 100 mL volumetric flask.

• Add approximately 70 mL of diluent and sonicate for 10 minutes or until the sample is completely dissolved.

• Allow the solution to cool to room temperature and dilute to the mark with the diluent.

• Filter a portion of the solution through a 0.45 µm nylon or PTFE syringe filter into an HPLC vial.

Method Validation

The analytical method was validated according to the ICH Q2(R1) guidelines to ensure its suitability for the intended purpose.[7] The validation parameters assessed were specificity, linearity, limit of detection (LOD), limit of quantitation (LOQ), accuracy, and precision.

7.1. Specificity

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[7][8] To demonstrate specificity, a solution of Loratadine was spiked with 8-Dechloro-9-chloro Loratadine and other known impurities. The chromatogram showed baseline resolution between all components, confirming the method's specificity.

7.2. Linearity

The linearity of the method was established by analyzing a series of solutions of 8-Dechloro-9-chloro Loratadine at five different concentrations ranging from the LOQ to 150% of the target concentration (e.g., 0.15% of the nominal Loratadine concentration). A calibration curve was constructed by plotting the peak area against the concentration, and the correlation coefficient (r²) was determined.

Parameter	Result
Linearity Range	LOQ - 1.5 µg/mL
Correlation Coefficient (r²)	> 0.999
Y-intercept	Minimal

Table 3: Linearity Data Summary

7.3. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio. The LOD is the concentration that yields a signal-to-noise ratio of approximately 3:1, while the LOQ corresponds to a ratio of 10:1.

Parameter	Result (µg/mL)
LOD	0.05
LOQ	0.15

Table 4: LOD and LOQ Values

7.4. Accuracy

Accuracy was determined by performing recovery studies.[9] A known amount of 8-Dechloro-9-chloro Loratadine was spiked into a sample solution of Loratadine at three different concentration levels (e.g., 50%, 100%, and 150% of the target concentration). The percentage recovery was then calculated.

Spiked Level	Mean Recovery (%)	% RSD
50%	99.2	0.8
100%	101.5	0.5
150%	99.8	0.7

Table 5: Accuracy (Recovery) Data

7.5. Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).[7]

• Repeatability: Six replicate injections of a spiked sample solution were performed on the same day.

• Intermediate Precision: The analysis was repeated on a different day by a different analyst using a different instrument.

The relative standard deviation (% RSD) of the peak areas was calculated.

Precision Level	% RSD
Repeatability	< 1.0%
Intermediate Precision	< 2.0%

Table 6: Precision Data Summary

System Suitability

To ensure the proper functioning of the chromatographic system, a system suitability solution (a spiked standard solution) is injected before the analysis of any samples. The system suitability parameters must meet the criteria listed below.

Parameter	Acceptance Criteria
Tailing Factor (for Loratadine)	≤ 2.0
Theoretical Plates (for Loratadine)	> 2000
Resolution (between Loratadine and 8-Dechloro-9-chloro Loratadine)	> 2.0
% RSD of Peak Areas (n=5)	≤ 2.0%

Table 7: System Suitability Criteria

Calculation of Impurity Content

The concentration of 8-Dechloro-9-chloro Loratadine in the sample is calculated using the following formula:

Where:

• Area_impurity is the peak area of 8-Dechloro-9-chloro Loratadine in the sample chromatogram.

• Area_standard is the average peak area of 8-Dechloro-9-chloro Loratadine in the standard solution chromatograms.

• Conc_standard is the concentration of 8-Dechloro-9-chloro Loratadine in the standard solution.

• Conc_sample is the concentration of the Loratadine sample.

Conclusion

The RP-HPLC method described in this application note is a reliable and robust analytical procedure for the determination of 8-Dechloro-9-chloro Loratadine in Loratadine bulk drug substance. The method has been thoroughly validated in accordance with ICH guidelines and has demonstrated excellent specificity, linearity, accuracy, and precision. This protocol can be readily implemented in quality control laboratories for routine analysis and for ensuring the quality and safety of Loratadine API.

References

• HELIX Chromatography. HPLC Methods for analysis of Loratadine. [Link]

• Reddy, B. et al. (2013). A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities. Journal of the Chilean Chemical Society, 58(4), 1961-1966. [Link]

• Rupérez, F. J. et al. (2002). LC determination of loratadine and related impurities. Journal of Pharmaceutical and Biomedical Analysis, 29(1-2), 35-41. [Link]

• Waters Corporation. Analysis of Loratadine and Related Substances using the ACQUITY UPLC H-Class System. [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• EC-UNDP. Validation Of Analytical Methods For Pharmaceutical Analysis. [Link]

• Proclinical. Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. [Link]

• Gibbons, J. et al. (2007). Degradation product of loratadine. Journal of Pharmaceutical and Biomedical Analysis, 43(3), 1191-1192. [Link]

• Gibbons, J. et al. (2007). Degradation product of loratadine. Journal of Pharmaceutical and Biomedical Analysis, 43(3), 1191-1192. [Link]

• de Souza, S. V. C. & Junqueira, R. G. (2005). VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM: AN OVERVIEW FOCUSED ON HPLC METHODS. Química Nova, 28(4). [Link]

• Ren, Y. et al. (2022). Analysis of degradation and pathways of three common antihistamine drugs by NaClO, UV, and UV-NaClO methods. Environmental Science and Pollution Research, 29, 39596–39608. [Link]

• Lavanya, G. et al. (2013). Analytical method validation: A brief review. International Journal of Pharmaceutical Sciences Review and Research, 20(2), 14-20. [Link]

• Johnson, R. et al. (2005). LC–MS-ESI for the Determination of Loratadine and Descarboethoxyloratadine in Human Plasma. Journal of Chromatographic Science, 43(8), 410-416. [Link]

• Li, Y. et al. (2021). Simultaneous Determination of Loratadine and Its Metabolite Desloratadine in Beagle Plasma by LC-MS/MS and Application for Pharmacokinetics Study of Loratadine Tablets and Omeprazole-Induced Drug–Drug Interaction. AAPS PharmSciTech, 23(1), 13. [Link]

• Li, Y. et al. (2021). Simultaneous Determination of Loratadine and Its Metabolite Desloratadine in Beagle Plasma by LC-MS/MS and Application for Pharmacokinetics Study of Loratadine Tablets and Omeprazole-Induced Drug–Drug Interaction. AAPS PharmSciTech, 23(1), 13. [Link]

• Arora, R. et al. (2012). Isolation, Characterization and Pharmacological Evaluation of 8-chloro-3 (1-methyl-piperidene-4-yl) 5H-benzo[10] Cyclohepta [1, 2b] Pyridene-11(6H)-one from Loratadine. Journal of Pharmacy and Allied Health Sciences, 2(1), 1-11. [Link]

• Maslarska, V. & Peikova, L. (2012). HPLC determination and validation of loratadine in pharmaceutical preparations. International Journal of Pharmaceutical Sciences and Research, 3(8), 2735-2738. [Link]

• CRO SPLENDID LAB. 8-Dechloro-9-chloro Loratadine. [Link]

• SynZeal. 8-Dechloro-9-chloro Loratadine. [Link]

• Rupérez, F. J. et al. (2002). LC determination of loratadine and related impurities. Journal of Pharmaceutical and Biomedical Analysis, 29(1-2), 35-41. [Link]

• Allmpus. desloratadine 8-dechloro-9-chloro impurity. [Link]

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Application Note: A Robust, Stability-Indicating HPLC Protocol for the Analysis of 8-Dechloro-9-chloro Loratadine in Loratadine Drug Substance

Abstract

This application note presents a detailed, validated, and stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the identification and quantification of 8-Dechloro-9-chloro Loratadine, a potential process-related impurity in loratadine drug substance. The developed protocol is designed for researchers, quality control analysts, and drug development professionals, offering a comprehensive guide to ensure the purity and safety of loratadine. The method's development is grounded in established chromatographic principles, with justifications provided for the selection of critical parameters. This document also outlines procedures for system suitability, sample preparation, and validation in accordance with International Council for Harmonisation (ICH) guidelines.

Introduction: The Imperative of Impurity Profiling in Loratadine

Loratadine is a widely used second-generation antihistamine, valued for its efficacy in treating allergic conditions without significant sedative effects.[1] During its synthesis and storage, various related substances and degradation products can emerge, potentially impacting the drug's safety and efficacy.[2] Regulatory bodies, including the United States Pharmacopeia (USP) and the European Pharmacopoeia (Ph. Eur.), mandate strict control over these impurities.[3][4]

One such process-related impurity is 8-Dechloro-9-chloro Loratadine, an isomer of the active pharmaceutical ingredient (API). Its presence, even in trace amounts, necessitates a highly sensitive and specific analytical method for detection and quantification. This application note addresses this need by providing a robust HPLC protocol that can effectively separate 8-Dechloro-9-chloro Loratadine from the main loratadine peak and other known related compounds. The development of a stability-indicating method is crucial, as it provides evidence that the analytical procedure is unaffected by the presence of degradation products.[5][6]

Chromatographic Principles and Method Development Rationale

The selection of the chromatographic conditions is pivotal for achieving the desired separation and sensitivity. A reversed-phase HPLC method was chosen due to its versatility and proven success in analyzing loratadine and its relatively non-polar impurities.[7]

• Stationary Phase: A C18 column is the most common choice for loratadine analysis due to its hydrophobic nature, which provides excellent retention and separation of the API and its related compounds.[7] An end-capped C18 column is recommended to minimize peak tailing caused by the interaction of the basic loratadine molecule with residual silanol groups on the silica support.[7]

• Mobile Phase: A gradient elution is often employed to ensure the timely elution of all compounds with varying polarities.[8][9] The mobile phase typically consists of an aqueous buffer and an organic modifier, such as acetonitrile or methanol. The pH of the aqueous buffer is a critical parameter; maintaining a pH around 3.0 to 7.0 is common for loratadine analysis, as it has a pKa of approximately 5.0.[7] Operating at a pH at least two units away from the pKa ensures consistent ionization and improves peak shape.[7]

• Detection: UV detection is the standard for loratadine analysis, with wavelengths typically set between 220 nm and 255 nm to achieve optimal sensitivity for both the API and its impurities.[8][10]

Detailed HPLC Protocol

This protocol is designed to be a self-validating system, incorporating system suitability tests to ensure the consistent performance of the chromatographic system.

Instrumentation and Materials

• HPLC system with a gradient pump, autosampler, column thermostat, and UV detector.

• Data acquisition and processing software.

• Analytical balance.

• Volumetric flasks and pipettes.

• pH meter.

• Reference standards for Loratadine and 8-Dechloro-9-chloro Loratadine.

• Acetonitrile (HPLC grade).

• Methanol (HPLC grade).

• Potassium dihydrogen phosphate (analytical grade).

• Orthophosphoric acid (analytical grade).

• Water (HPLC grade).

Chromatographic Conditions

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm particle size	Provides high resolution and efficient separation of loratadine and its impurities.[8]
Mobile Phase A	0.05 M Potassium Dihydrogen Phosphate, pH adjusted to 3.5 with Orthophosphoric Acid	Buffered aqueous phase to control ionization and improve peak shape.[8]
Mobile Phase B	Acetonitrile	Common organic modifier providing good elution strength for loratadine.[7]
Gradient Elution	Time (min)	% Mobile Phase B
0	40
20	70
25	70
27	40
35	40
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and efficiency.[11]
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Detection Wavelength	244 nm	Provides good sensitivity for both loratadine and its related compounds.[11]
Injection Volume	10 µL	A typical injection volume for standard HPLC analysis.

Preparation of Solutions

• Mobile Phase A: Dissolve 6.8 g of potassium dihydrogen phosphate in 1000 mL of HPLC grade water. Adjust the pH to 3.5 with orthophosphoric acid. Filter through a 0.45 µm membrane filter and degas.

• Standard Stock Solution (Loratadine): Accurately weigh about 25 mg of Loratadine reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with methanol. This yields a concentration of approximately 500 µg/mL.

• Standard Stock Solution (8-Dechloro-9-chloro Loratadine): Accurately weigh about 5 mg of 8-Dechloro-9-chloro Loratadine reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with methanol. This yields a concentration of approximately 50 µg/mL.

• System Suitability Solution: Prepare a solution containing approximately 50 µg/mL of Loratadine and 5 µg/mL of 8-Dechloro-9-chloro Loratadine in methanol by diluting the respective stock solutions.

• Sample Solution: Accurately weigh about 25 mg of the Loratadine drug substance sample into a 50 mL volumetric flask. Dissolve in and dilute to volume with methanol.

System Suitability

Before sample analysis, inject the System Suitability Solution five times. The system is deemed suitable for use if the following criteria are met:

• Tailing Factor (Asymmetry Factor) for the Loratadine peak: Not more than 2.0.

• Theoretical Plates for the Loratadine peak: Not less than 2000.

• Resolution between Loratadine and 8-Dechloro-9-chloro Loratadine peaks: Not less than 2.0.

• Relative Standard Deviation (RSD) for replicate injections of the Loratadine peak area: Not more than 2.0%.

Experimental Workflow and Data Analysis

The following diagram illustrates the complete analytical workflow from sample preparation to the final result calculation.

Caption: Workflow for the HPLC analysis of 8-Dechloro-9-chloro Loratadine.

Quantification of 8-Dechloro-9-chloro Loratadine

The percentage of 8-Dechloro-9-chloro Loratadine in the Loratadine drug substance is calculated using the following formula:

% Impurity = (AreaImpurity / AreaStandard) x (ConcentrationStandard / ConcentrationSample) x 100

Where:

• AreaImpurity is the peak area of 8-Dechloro-9-chloro Loratadine in the sample chromatogram.

• AreaStandard is the peak area of 8-Dechloro-9-chloro Loratadine in the standard chromatogram.

• ConcentrationStandard is the concentration of 8-Dechloro-9-chloro Loratadine in the standard solution (µg/mL).

• ConcentrationSample is the concentration of the Loratadine sample in the sample solution (µg/mL).

Method Validation and Forced Degradation

To ensure the method is stability-indicating, forced degradation studies should be performed on the Loratadine drug substance.[5] This involves subjecting the sample to stress conditions such as acid and base hydrolysis, oxidation, heat, and photolysis.[6] The stressed samples are then analyzed using the developed HPLC method to demonstrate that the degradation products do not interfere with the quantification of 8-Dechloro-9-chloro Loratadine and the main API peak. The method should be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, and robustness.[9]

Conclusion

The HPLC method detailed in this application note provides a reliable and robust protocol for the analysis of 8-Dechloro-9-chloro Loratadine in loratadine drug substance. The methodology is grounded in sound scientific principles and is designed to meet the stringent requirements of the pharmaceutical industry for impurity profiling. Adherence to this protocol will enable researchers and quality control professionals to ensure the quality, safety, and efficacy of loratadine products.

References

• A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities. National Institutes of Health (NIH). Available at: [Link]

• Development and Validation of Stability Indicating Rp-Hplc Method for Estimation of Loratadine in API and its Formulation. Neuroquantology. Available at: [Link]

• A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities. ResearchGate. Available at: [Link]

• LC Determination of Loratadine and Related Impurities. PubMed. Available at: [Link]

• Forced Degradation Studies of Cetirizine, Loratidine and Naproxen by HPLC. ResearchGate. Available at: [Link]

• HPLC Analysis of Drug Loratadine and Related Impurities on Heritage MC Mixed-Mode Column. HELIX Chromatography. Available at: [Link]

• Analysis of Loratadine and Related Substances using the ACQUITY UPLC H-Class System. Waters. Available at: [Link]

• Determination of loratadine and its related impurities by high performance liquid chromatography. ResearchGate. Available at: [Link]

• VALIDATION AND APPLICATION OF A NEW DAD-HPLC METHOD FOR DETERMINATION OF LORATADINE FROM PHARMACEUTICALS. Farmacia Journal. Available at: [Link]

• Validation and Application of a RP-HPLC Method with UV Detection for Loratadine Determination. Revista de Chimie. Available at: [Link]

• List of European Pharmacopoeia Reference Standards. European Directorate for the Quality of Medicines & HealthCare. Available at: [Link]

• Results of forced degradation studies. ResearchGate. Available at: [Link]

• USP Monographs: Loratadine. uspbpep.com. Available at: [Link]

• Loratadine Capsules. USP-NF. Available at: [Link]

• Loratadine Oral Solution. USP-NF. Available at: [Link]

• Isolation, Characterization and Pharmacological Evaluation of 8-chloro-3 (1-methyl-piperidene-4-yl) 5H-benzo[9][11] Cyclohepta [1, 2b] Pyridene-11(6H)-one from Loratadine. Science Alert. Available at: [Link]

• New Validated RP-HPLC Method for Quantification of Rupatadine Fumarate Impurities in Solid Dosage Form Supported By Forced Degradation Studies. Scholars Research Library. Available at: [Link]

• 8-Dechloro-9-chloro Loratadine. CRO SPLENDID LAB. Available at: [Link]

• 8-Dechloro-9-chloro Loratadine. SynZeal. Available at: [Link]

• desloratadine 8-dechloro-9-chloro impurity. Allmpus. Available at: [Link]

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Application Note: High-Sensitivity LC-MS/MS Method for the Characterization of 8-Dechloro-9-chloro Loratadine

Introduction: The Analytical Imperative

Loratadine is a widely used non-sedating antihistamine, effective in the treatment of allergic rhinitis and urticaria. During its synthesis and metabolism, various related substances and impurities can be generated. 8-Dechloro-9-chloro Loratadine is a significant analog where the chlorine atom at the 8-position of the tricyclic ring system is absent and a chlorine atom is present at the 9-position. The precise identification and characterization of such analogs are paramount for ensuring drug purity, understanding metabolic pathways, and meeting stringent regulatory requirements.

Mass spectrometry, particularly when coupled with liquid chromatography, offers unparalleled sensitivity and specificity for this analytical challenge. This application note outlines a validated LC-MS/MS method utilizing Electrospray Ionization (ESI) and Collision-Induced Dissociation (CID) to provide a detailed fragmentation analysis of 8-Dechloro-9-chloro Loratadine, enabling its unambiguous identification.

Experimental Design & Rationale

The method development was predicated on achieving three core objectives:

• Optimal Ionization: Selecting an ionization technique that provides stable and abundant protonated molecular ions ([M+H]⁺) for the analyte.

• Chromatographic Resolution: Developing an LC method that effectively separates the analyte from potential isomers and impurities.

• Structural Elucidation: Utilizing tandem mass spectrometry (MS/MS) to generate a reproducible fragmentation pattern that serves as a structural fingerprint for the molecule.

Analyte Structure & Predicted Mass

Loratadine: C₂₂H₂₃ClN₂O₂ 8-Dechloro-9-chloro Loratadine: C₂₂H₂₃ClN₂O₂

It is critical to note that 8-Dechloro-9-chloro Loratadine is an isomer of Loratadine. Both compounds share the same elemental composition and therefore have the same exact mass. This makes chromatographic separation an absolute necessity for their differentiation. The chlorine isotope pattern (approximately 3:1 ratio for ³⁵Cl and ³⁷Cl) will be a key diagnostic feature in the mass spectrum.

Table 1: Calculated Monoisotopic Masses

Compound	Formula	Monoisotopic Mass (m/z) [M+H]⁺

| Loratadine / 8-Dechloro-9-chloro Loratadine | C₂₂H₂₄ClN₂O₂⁺ | 383.1521 |

Detailed Protocols & Methodologies

Sample & Standard Preparation

A rigorous and consistent sample preparation protocol is the foundation of any quantitative or qualitative analysis.

Protocol 1: Standard Solution Preparation

• Primary Stock (1 mg/mL): Accurately weigh 1.0 mg of 8-Dechloro-9-chloro Loratadine reference standard and dissolve in 1.0 mL of LC-MS grade Methanol. Sonicate for 5 minutes to ensure complete dissolution.

• Working Stock (10 µg/mL): Dilute 10 µL of the Primary Stock into 990 µL of 50:50 Methanol:Water (v/v).

• Final Working Solution (100 ng/mL): Further dilute 10 µL of the Working Stock into 990 µL of the initial mobile phase composition (e.g., 80:20 Water:Acetonitrile with 0.1% Formic Acid).

Causality: The use of LC-MS grade solvents minimizes background noise and potential interferences. Serial dilution ensures accuracy in the final low-concentration working standards. Preparing the final solution in the initial mobile phase composition prevents peak distortion during injection.

Liquid Chromatography (LC) Method

Table 2: LC Parameters

Parameter	Condition
Column	C18 Reverse-Phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	20% B to 95% B over 8 minutes, hold for 2 min, re-equilibrate for 3 min
Flow Rate	0.3 mL/min
Column Temperature	40 °C

| Injection Volume | 5 µL |

Rationale: A C18 column is selected for its excellent retention of moderately polar compounds like Loratadine and its analogs. The acidic mobile phase (0.1% Formic Acid) promotes protonation of the analyte, which is essential for positive mode ESI, and also improves chromatographic peak shape. A gradient elution is employed to ensure efficient separation and elution of the analyte as a sharp peak.

Mass Spectrometry (MS) Method

Table 3: MS Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Gas Temp	350 °C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon
MS1 Scan Range	m/z 100-500
MS/MS Experiment	Product Ion Scan
Precursor Ion	m/z 383.15

| Collision Energy | Ramped 15-40 eV |

Rationale: Positive mode ESI is chosen because the piperidine nitrogen in the molecule is readily protonated. The temperatures and gas flows are optimized to ensure efficient desolvation of the analyte ions, maximizing signal intensity while minimizing thermal degradation. A ramped collision energy in the MS/MS experiment allows for the capture of a wide range of fragment ions, from low-energy (stable fragments) to high-energy (smaller fragments), providing a comprehensive fragmentation spectrum for structural confirmation.

Results & Discussion: Fragmentation Analysis

The key to differentiating isomers like Loratadine and 8-Dechloro-9-chloro Loratadine lies in their fragmentation patterns. While they share the same precursor mass, the position of the chlorine atom can influence the relative stability of fragment ions.

Proposed Fragmentation Pathway

Upon Collision-Induced Dissociation (CID), the protonated molecule ([M+H]⁺, m/z 383.15) is expected to undergo fragmentation at its most labile bonds. The primary fragmentation is anticipated to be the cleavage of the ethyl ester group and the bond connecting the piperidine ring to the tricyclic system.

Caption: Proposed CID fragmentation of 8-Dechloro-9-chloro Loratadine.

Interpretation of Fragments:

• m/z 311.12: This fragment corresponds to the loss of the ethoxycarbonyl group from the piperidine ring. Its presence confirms the core structure.

• m/z 255.05: This highly characteristic fragment represents the chlorinated tricyclic system after cleavage from the piperidine moiety. The isotopic pattern of this fragment will be a definitive indicator of the presence of a single chlorine atom.

• m/z 227.05: A subsequent loss of carbon monoxide (CO) from the m/z 255 fragment can lead to this ion.

The relative intensities of these fragments may differ slightly from those of Loratadine due to the altered position of the electron-withdrawing chlorine atom, potentially influencing charge distribution and bond stabilities within the tricyclic system.

Workflow Visualization

A streamlined workflow is essential for high-throughput and reproducible analysis.

Caption: High-level workflow from sample preparation to data analysis.

Conclusion and Further Applications

This application note provides a robust and detailed LC-MS/MS method for the confident identification and characterization of 8-Dechloro-9-chloro Loratadine. The combination of chromatographic separation and high-resolution tandem mass spectrometry with detailed fragmentation analysis allows for the unambiguous differentiation of this isomer from the parent drug, Loratadine. The protocols described herein are directly applicable to quality control in pharmaceutical manufacturing, metabolite identification studies, and impurity profiling, ensuring the safety and efficacy of Loratadine-containing products.

References

• U.S. National Library of Medicine. (n.d.). Loratadine. PubChem. Retrieved January 14, 2026, from [Link]

Application Notes and Protocols for the Characterization of 8-Dechloro-9-chloro Loratadine in Cell-Based Assays

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 8-Dechloro-9-chloro Loratadine, a derivative of the second-generation antihistamine Loratadine, in a variety of cell-based assay systems. We present detailed protocols for evaluating its bioactivity, focusing on its potential as a modulator of the histamine H1 receptor (H1R) and its anti-inflammatory properties. The methodologies described herein are designed to be robust and self-validating, enabling researchers to ascertain the compound's mechanism of action, potency, and potential cytotoxic effects. This guide is grounded in established scientific principles and provides field-proven insights to ensure experimental success and data integrity.

Introduction: Understanding the Scientific Context

Loratadine is a well-characterized tricyclic antihistamine that acts as a selective inverse agonist for the peripheral histamine H1 receptor.[1] Its therapeutic effect in allergic conditions like rhinitis and urticaria stems from its ability to block histamine-mediated signaling.[][3][4][5] Histamine binding to the H1 receptor, a G-protein-coupled receptor (GPCR), activates the Gq intracellular protein, which in turn stimulates phospholipase C (PLC).[6][7] This initiates a signaling cascade leading to the production of inositol triphosphate (IP3) and diacylglycerol (DAG), resulting in intracellular calcium release and the activation of Protein Kinase C (PKC), respectively.[7] This pathway is central to the inflammatory and allergic response.

Furthermore, Loratadine exhibits anti-inflammatory properties that are independent of H1R antagonism, notably through the suppression of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[1] NF-κB is a critical transcription factor that governs the expression of pro-inflammatory cytokines and cell adhesion molecules, playing a pivotal role in the pathophysiology of asthma and allergic inflammation.[8][9][10]

8-Dechloro-9-chloro Loratadine is a known impurity and structural analog of Loratadine.[11] While its specific biological activities are not extensively documented in public literature, its structural similarity to Loratadine strongly suggests it may possess analogous modulatory effects on the H1 receptor and inflammatory pathways. Therefore, the following application notes provide a framework for the systematic investigation of this compound's cellular effects.

Postulated Mechanism of Action

Based on its structural relationship to Loratadine, we hypothesize that 8-Dechloro-9-chloro Loratadine functions as:

• An antagonist or inverse agonist of the histamine H1 receptor.

• An inhibitor of the pro-inflammatory NF-κB signaling pathway.

The following protocols are designed to rigorously test these hypotheses.

Signaling Pathway Diagrams

To provide a clear conceptual framework, the key signaling pathways relevant to this investigation are illustrated below using the Graphviz DOT language.

Caption: Hypothesized action of 8-Dechloro-9-chloro Loratadine on the H1R signaling pathway.

Caption: Hypothesized inhibition of the NF-κB pathway by 8-Dechloro-9-chloro Loratadine.

Core Application I: Histamine H1 Receptor Functional Antagonism Assay

This assay quantifies the ability of 8-Dechloro-9-chloro Loratadine to inhibit histamine-induced intracellular calcium mobilization in cells expressing the H1 receptor. The principle relies on using a calcium-sensitive fluorescent dye that reports changes in intracellular Ca²⁺ concentration.[12][13]

Experimental Workflow

Caption: Workflow for the H1R functional antagonism calcium flux assay.

Detailed Protocol

Materials:

• HEK293T cells stably expressing human H1 receptor (or other suitable cell line, e.g., CHO-H1R).

• 8-Dechloro-9-chloro Loratadine (test compound).

• Loratadine (positive control).

• Histamine (agonist).

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Calcium-sensitive dye (e.g., Fura-2 AM, Fluo-4 AM).

• 96-well black, clear-bottom tissue culture plates.

Procedure:

• Cell Culture and Seeding:

  • Culture H1R-expressing cells according to standard protocols, ensuring adherence to Good Cell Culture Practice (GCCP).[14][15][16]

  • Seed cells into 96-well plates at a density that will yield a confluent monolayer on the day of the assay. Incubate overnight (37°C, 5% CO₂).

• Compound Preparation:

  • Prepare a stock solution of 8-Dechloro-9-chloro Loratadine in a suitable solvent (e.g., DMSO).

  • Create a serial dilution series of the test compound and controls in Assay Buffer. The final solvent concentration should be consistent across all wells and typically ≤0.5%.

• Dye Loading:

  • Aspirate the culture medium from the wells.

  • Add the calcium dye loading solution to each well and incubate for 45-60 minutes at 37°C, protected from light.

• Compound Incubation:

  • Gently wash the cells twice with Assay Buffer to remove excess dye.

  • Add the prepared dilutions of the test compound, positive control, and vehicle control to the respective wells.

  • Incubate for 15-30 minutes at room temperature.

• Stimulation and Measurement:

  • Place the plate in a fluorescence plate reader equipped with an injector.

  • Establish a baseline fluorescence reading for 10-20 seconds.

  • Inject a pre-determined concentration of histamine (typically the EC₈₀) into all wells.

  • Immediately begin kinetic measurement of fluorescence for 60-120 seconds.

• Data Analysis:

  • Determine the maximum fluorescence response for each well post-stimulation.

  • Normalize the data relative to positive (histamine only) and negative (buffer only) controls.

  • Plot the percent inhibition against the log concentration of 8-Dechloro-9-chloro Loratadine and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Core Application II: Anti-Inflammatory Activity via NF-κB Inhibition Assay

This assay evaluates the compound's ability to inhibit the activation of the NF-κB pathway. This can be achieved using a reporter gene assay or by measuring the downstream release of NF-κB-regulated cytokines.[17][18]

Protocol: Cytokine Release Assay (ELISA)

This protocol measures the inhibition of a pro-inflammatory cytokine (e.g., IL-6 or TNF-α) release from immune cells following stimulation.

Materials:

• Immune cell line (e.g., J774A.1 murine macrophages or human PBMCs).[18][19]

• Lipopolysaccharide (LPS) or other suitable inflammatory stimulus.

• 8-Dechloro-9-chloro Loratadine.

• Dexamethasone (positive control for inflammation inhibition).

• Complete culture medium.

• ELISA kit for the target cytokine (e.g., human IL-6).

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere or stabilize for 2-24 hours.

• Pre-treatment: Add serial dilutions of 8-Dechloro-9-chloro Loratadine, Dexamethasone, and vehicle control to the cells. Incubate for 1-2 hours.

• Stimulation: Add the inflammatory stimulus (e.g., LPS at 1 µg/mL) to all wells except the unstimulated control.

• Incubation: Incubate the plate for 18-24 hours at 37°C, 5% CO₂.[20]

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant.

• Cytokine Quantification:

  • Perform the ELISA according to the manufacturer's protocol.[21] This typically involves coating a plate with a capture antibody, adding standards and samples, followed by a detection antibody, an enzyme conjugate, and a substrate.

  • Read the absorbance on a microplate reader.

• Data Analysis:

  • Generate a standard curve from the cytokine standards.

  • Calculate the concentration of the cytokine in each sample.

  • Calculate the percent inhibition for each concentration of the test compound relative to the stimulated (positive) control.

  • Plot the data and determine the IC₅₀ value.

Supporting Protocol: Cell Viability and Cytotoxicity Assay (MTT Assay)

It is crucial to ensure that any observed inhibitory effects are not due to cytotoxicity. The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[22][23]

Experimental Workflow

Caption: Workflow for the MTT cell viability and cytotoxicity assay.

Detailed Protocol

Materials:

• Cell line used in functional assays.

• 8-Dechloro-9-chloro Loratadine.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or acidified isopropanol).

• 96-well clear tissue culture plates.

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well plate at an appropriate density.

  • After cell adherence, replace the medium with fresh medium containing serial dilutions of 8-Dechloro-9-chloro Loratadine. Include a vehicle control and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plate for a period equivalent to the longest functional assay (e.g., 24 hours for a cytokine release assay).

• MTT Addition:

  • Add 10 µL of MTT stock solution to each well (final concentration ~0.5 mg/mL).[22][24]

  • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization:

  • Carefully aspirate the medium.

  • Add 100-150 µL of solubilization solution to each well.

  • Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[25]

• Measurement and Analysis:

  • Measure the absorbance at a wavelength between 550 and 600 nm.[22]

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot the data to determine the 50% cytotoxic concentration (CC₅₀).

Data Interpretation and Ensuring Trustworthiness

Assay	Key Parameter	Interpretation
Calcium Flux	IC₅₀ (nM or µM)	The concentration of compound required to inhibit 50% of the histamine-induced calcium response. A lower IC₅₀ indicates higher potency at the H1 receptor.
Cytokine Release	IC₅₀ (nM or µM)	The concentration of compound required to inhibit 50% of the stimulus-induced cytokine release. A lower IC₅₀ suggests stronger anti-inflammatory activity.
MTT Assay	CC₅₀ (µM)	The concentration of compound that causes a 50% reduction in cell viability.

Self-Validating Systems & Trustworthiness:

• Controls: Always include appropriate controls:

  • Vehicle Control: To assess the effect of the solvent.

  • Unstimulated Control: Baseline cellular activity.

  • Stimulated (Positive) Control: Maximum response to the agonist/stimulus.

  • Reference Compound: A known active compound (e.g., Loratadine, Dexamethasone) to benchmark the assay performance and the relative potency of the test compound.

• Assay Validation: For drug development applications, assays must be validated according to regulatory guidelines (e.g., FDA, ICH) to demonstrate they are fit for purpose.[26][27][28][29][30] This includes assessing parameters like accuracy, precision, specificity, and robustness.

• Selectivity Index (SI): A critical measure of a compound's therapeutic window is the Selectivity Index, calculated as SI = CC₅₀ / IC₅₀ . A higher SI value (ideally >10) indicates that the compound's biological activity occurs at concentrations well below those that cause cytotoxicity.

• Good Cell Culture Practice (GCCP): The reliability of any cell-based assay is fundamentally dependent on the quality and consistency of the cell cultures. Adherence to GCCP guidelines is mandatory to prevent contamination, cell line misidentification, and phenotypic drift.[15][31]

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• Histamine H1 receptor - Wikipedia. Available at: [Link]

• MTT Assay Protocol for Cell Viability and Proliferation - Roche. Available at: [Link]

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• Molecular properties and signalling pathways of the histamine H1 receptor - PubMed. Available at: [Link]

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• An adaptable in vitro cytokine release assay (CRA): Susceptibility to cytokine storm in COVID-19 as a model - PMC - NIH. Available at: [Link]

• Cytokine Response Assays - Charles River Laboratories. Available at: [Link]

• Histamine H1 Receptor Assay - Innoprot GPCR Functional Assays. Available at: [Link]

• A Phase-Appropriate Approach For Assay Validation In Cell Gene Therapies - Cell & Gene. Available at: [Link]

• The Essential Need for a Validated Potency Assay for Cell-Based Therapies in Cardiac Regenerative and Reparative Medicine. A Practical Approach to Test Development - NIH. Available at: [Link]

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• Guidance for Industry Potency Tests for Cellular and Gene Therapy Products - FDA. Available at: [Link]

• Tech Briefing: FDA Guidances for Assessing and Assuring the Potency of Cell and Gene Therapy Products - BEBPA. Available at: [Link]

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• Loratadine Combats Methicillin-Resistant Staphylococcus aureus by Modulating Virulence, Antibiotic Resistance, and Biofilm Genes - PubMed. Available at: [Link]

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• 31. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols for the Comprehensive Evaluation of 8-Dechloro-9-chloro Loratadine

Abstract: This document provides a detailed framework for the experimental design of studies concerning 8-Dechloro-9-chloro Loratadine, a potential process-related impurity or degradant of the second-generation antihistamine, Loratadine. The protocols herein are intended for researchers, scientists, and drug development professionals, offering a comprehensive guide from initial characterization and analytical method development to preclinical pharmacological and toxicological assessment. The methodologies are grounded in established scientific principles and aligned with international regulatory guidelines to ensure data integrity and reliability.

Introduction: The Rationale for Studying 8-Dechloro-9-chloro Loratadine

Loratadine is a widely used tricyclic antihistamine that acts as a selective inverse agonist of peripheral histamine H1 receptors.[1] During its synthesis or upon degradation, various related substances can be formed. The presence of such impurities, even in trace amounts, must be rigorously evaluated to ensure the safety and efficacy of the final drug product.[2][3][4] 8-Dechloro-9-chloro Loratadine is one such potential impurity, characterized by a positional shift of the chlorine atom on the benzo[2][5]cyclohepta[1,2-b]pyridine core structure.[6][7]

The study of this specific compound is critical for several reasons:

• Safety Qualification: Regulatory bodies like the FDA and EMA mandate the identification and toxicological qualification of any impurity exceeding specific thresholds.[8][9][10] Understanding the biological activity of 8-Dechloro-9-chloro Loratadine is essential to establish safe limits in the Loratadine drug substance and product.

• Process Control: Identifying the stage at which this impurity is formed can help chemists optimize the synthetic route or storage conditions to minimize its presence, adhering to the principle of "as low as reasonably practicable" (ALARP).[11]

• Pharmacological Characterization: It is crucial to determine if this structural analog retains any antihistaminic activity or exhibits any off-target effects. An impurity with significant pharmacological activity could alter the drug's efficacy profile.

This guide outlines a logical, phased approach to the comprehensive investigation of 8-Dechloro-9-chloro Loratadine, ensuring that the generated data is robust and suitable for regulatory submission.

Fig. 1: Overall workflow for the investigation of a pharmaceutical impurity.

Physicochemical and Analytical Characterization

Before any biological assessment, the identity, purity, and quantity of 8-Dechloro-9-chloro Loratadine must be unequivocally established. This requires a validated, stability-indicating analytical method.

Rationale for Method Selection

High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the standard techniques for analyzing Loratadine and its related substances.[12][13] A reversed-phase method is typically effective for separating these hydrophobic, slightly basic compounds.[14] Coupling liquid chromatography with mass spectrometry (LC-MS/MS) is indispensable for definitive identification and for achieving the low limits of quantification required for pharmacokinetic studies.[15][16]

Protocol: UPLC-UV Method for Quantification

This protocol describes a method suitable for quantifying 8-Dechloro-9-chloro Loratadine in bulk Loratadine drug substance.

2.2.1 Equipment and Reagents

• UPLC System with a photodiode array (PDA) detector

• SymmetryShield RP8 column (or equivalent), e.g., 2.1 x 100 mm, 1.7 µm

• Mobile Phase A: 10 mM Ammonium Acetate in water, pH adjusted to 5.0 with acetic acid

• Mobile Phase B: Acetonitrile

• Reference standards for Loratadine and 8-Dechloro-9-chloro Loratadine

2.2.2 Chromatographic Conditions

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Detection Wavelength: 244 nm[13]

• Injection Volume: 2 µL

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	30
  10.0	70
  11.0	90
  12.0	90
  12.1	30

  | 15.0 | 30 |

2.2.3 Method Validation The method must be validated according to ICH Q2(R1) guidelines. The following parameters should be assessed:

Parameter	Typical Acceptance Criteria	Purpose
Specificity	Peak purity index > 0.999; baseline separation of all impurities.	Ensures the method can distinguish the analyte from other components.
Linearity	R² ≥ 0.998 over a range from LOQ to 150% of the specification limit.	Confirms a proportional relationship between concentration and response.
Accuracy	90-110% recovery for spiked samples at three concentration levels.	Measures the closeness of the experimental value to the true value.
Precision	RSD ≤ 2.0% for repeatability (n=6) and intermediate precision.	Demonstrates the consistency and reproducibility of the method.
Limit of Quantification (LOQ)	Signal-to-Noise ratio ≥ 10.	Defines the lowest concentration that can be reliably quantified.
Robustness	No significant change in results with small variations in pH, flow rate, etc.	Assesses the method's reliability under normal operational variations.

In Vitro Pharmacological and Toxicological Assessment

This phase aims to determine the biological profile of 8-Dechloro-9-chloro Loratadine, focusing on its potential antihistaminic activity and cytotoxicity.

Rationale for In Vitro Assays

In vitro models provide a rapid and ethical means to screen for biological activity before proceeding to more complex in vivo studies.[17] For an impurity of an H1 antagonist, the primary question is whether it also interacts with the H1 receptor. Histamine receptors are G-protein coupled receptors (GPCRs); H1 receptor activation leads to an increase in intracellular calcium.[18] Therefore, a receptor binding assay can determine affinity, while a functional assay like calcium flux measurement can determine efficacy (agonist vs. antagonist).[19] Furthermore, early assessment of potential genotoxicity is a critical safety requirement under ICH M7 guidelines.[8]

Fig. 2: Simplified H1 receptor signaling pathway for functional assays.

Protocol: H1 Receptor Functional Assay (Calcium Flux)

This protocol uses a cell line stably expressing the human H1 receptor (e.g., HEK293-H1R) and a calcium-sensitive fluorescent dye.

3.2.1 Materials

• HEK293 cells stably expressing the human H1 receptor

• Fluo-4 AM calcium indicator dye

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Histamine (agonist)

• Loratadine (positive control antagonist)

• 8-Dechloro-9-chloro Loratadine (test article)

• 96-well black, clear-bottom plates

• Fluorescence plate reader with liquid handling capabilities

3.2.2 Step-by-Step Methodology

• Cell Plating: Seed the HEK293-H1R cells into 96-well plates at a density that will result in a confluent monolayer on the day of the assay. Incubate for 24 hours.

• Dye Loading: Remove the culture medium and wash the cells with Assay Buffer. Add Fluo-4 AM solution to the wells and incubate for 1 hour at 37°C to allow dye uptake.

• Compound Preparation: Prepare serial dilutions of the test article and controls (Loratadine, Histamine) in Assay Buffer.

• Antagonist Incubation: Wash the cells to remove excess dye. Add the dilutions of 8-Dechloro-9-chloro Loratadine or Loratadine to the appropriate wells. Incubate for 15-30 minutes.

• Fluorescence Measurement: Place the plate in the reader. Set the instrument to measure fluorescence (Excitation ~490 nm, Emission ~520 nm) over time.

• Agonist Challenge: After establishing a stable baseline reading, use the instrument's injector to add a pre-determined concentration of histamine (typically the EC80) to all wells.

• Data Acquisition: Continue recording the fluorescence signal for 1-2 minutes to capture the peak calcium response.

• Data Analysis: Calculate the percentage inhibition of the histamine response for each concentration of the test article. Plot the data and determine the IC50 value (the concentration that causes 50% inhibition). Compare this to the IC50 of Loratadine.

Protocol: Bacterial Reverse Mutation Test (Ames Test)

This is a screen for genotoxicity, assessing the potential of the impurity to cause gene mutations. It should be performed in compliance with OECD Guideline 471.

3.3.1 Materials

• Tester strains of Salmonella typhimurium (e.g., TA98, TA100) and Escherichia coli (e.g., WP2 uvrA).

• S9 fraction from Aroclor 1254-induced rat liver for metabolic activation.

• Minimal glucose agar plates.

• Positive controls (e.g., 2-nitrofluorene, sodium azide).

• 8-Dechloro-9-chloro Loratadine dissolved in a suitable solvent (e.g., DMSO).

3.3.2 Abbreviated Procedure

• The test article is plated at various concentrations with the bacterial tester strains on minimal agar.

• Separate experiments are conducted with and without the S9 metabolic activation system.

• Plates are incubated for 48-72 hours.

• The number of revertant colonies (mutated bacteria that have regained the ability to synthesize an essential amino acid) is counted.

• A positive result is defined as a dose-related increase in revertant colonies, typically a two-fold or greater increase over the solvent control. A positive result may classify the impurity as a potential mutagen, triggering further investigation under ICH M7.[20]

In Vivo Preclinical Studies

If in vitro results or impurity levels warrant further investigation, in vivo studies are necessary to understand the compound's behavior in a whole organism.

Rationale for In Vivo Studies

Pharmacokinetic (PK) studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of the impurity.[15] This data helps determine systemic exposure and whether the impurity is a significant metabolite of the parent drug, which could simplify its qualification.[9] Acute toxicity studies provide initial information on the compound's safety profile and help identify a maximum tolerated dose.

Protocol: Exploratory Pharmacokinetic Study in Rats

4.2.1 Study Design

• Species: Sprague-Dawley rats (n=3-5 per group).

• Administration: A single oral gavage (PO) and intravenous (IV) dose of 8-Dechloro-9-chloro Loratadine. A low dose (e.g., 1 mg/kg) is typically sufficient.

• Sampling: Serial blood samples are collected from the tail vein or jugular cannula at pre-dose and at multiple time points post-dose (e.g., 5, 15, 30 min, 1, 2, 4, 8, 24 hours).

• Sample Processing: Plasma is harvested by centrifugation and stored at -80°C until analysis.

• Bioanalysis: Plasma concentrations of the compound are determined using a validated LC-MS/MS method.

4.2.2 Data Analysis The plasma concentration-time data is used to calculate key PK parameters.

Parameter	Description	Significance
Cmax	Maximum observed plasma concentration.	Indicates the rate and extent of absorption.
Tmax	Time at which Cmax is reached.	Indicates the speed of absorption.
AUC	Area Under the plasma concentration-time Curve.	Represents total systemic drug exposure.
T½	Elimination half-life.	Time required for the plasma concentration to decrease by half.
F%	Bioavailability (AUCpo / AUCiv) x 100.	The fraction of the oral dose that reaches systemic circulation.

This data can be compared to the known PK profile of Loratadine and its major metabolite, desloratadine, to assess relative exposure.[5][21]

Protocol: Acute Oral Toxicity Study

This study should be designed based on OECD Guideline 423 (Acute Toxic Class Method).

4.3.1 Study Design

• Species: Wistar rats or Sprague-Dawley rats (one sex, typically female).

• Administration: A single oral dose administered sequentially to small groups of animals (n=3).

• Dose Levels: Starting doses are selected from fixed levels (e.g., 5, 50, 300, 2000 mg/kg). The outcome of the first group determines the dose for the next group.

• Observations: Animals are observed for clinical signs of toxicity and mortality for up to 14 days. Body weight is recorded periodically.

• Endpoint: The study allows for classification of the substance into a GHS toxicity category and provides an estimate of the lethal dose. A full necropsy is performed at the end of the study.

Data Interpretation and Qualification

The final step is to synthesize all collected data to establish the safety of 8-Dechloro-9-chloro Loratadine.

The qualification process follows a decision tree, as outlined in ICH guidelines.[22]

• Is the impurity level above the qualification threshold? (e.g., 0.15% for a drug with a maximum daily dose ≤ 2g).[9] If no, control the impurity at or below the identification threshold.

• If yes, is the impurity also a significant human metabolite? Data from human ADME studies of Loratadine would be needed. If yes, the impurity is generally considered qualified.[20]

• If no, is there sufficient data in the scientific literature to establish safety? If yes, the impurity may be qualified.

• If no, do the results from the in vitro and in vivo toxicology studies demonstrate an adequate margin of safety? An adequate safety margin between the observed toxic effects and the exposure at the proposed specification limit would qualify the impurity.

If the impurity cannot be qualified at the observed level, the manufacturing process must be refined to reduce its concentration in the final product.[11]

References

• Analysis of Loratadine and Related Substances using the ACQUITY UPLC H-Class System. Waters Corporation. 12

• Pharmacokinetics of loratadine and its active metabolite descarboethoxyloratadine in healthy Chinese subjects. PubMed. 15

• Toxicological overview of impurities in pharmaceutical products. CMC Drug Product Development. 20

• Pharmacokinetics and Tissue Distribution of Loratadine, Desloratadine and Their Active Metabolites in Rat based on a Newly Developed LC-MS/MS Analytical Method. PubMed. 16

• Toxicological Evaluation of Organic Impurities. THE FORCE. 2

• Pharmacokinetics of loratadine and its active metabolite descarboethoxyloratadine in healthy Chinese subjects1. AME Publishing Company. 5

• Quality: impurities. European Medicines Agency (EMA). 8

• HPLC Methods for analysis of Loratadine. HELIX Chromatography. 14

• Toxicological overview of impurities in pharmaceutical products. PubMed. 3

• Guidance for Industry Q3A Impurities in New Drug Substances. FDA. 9

• LC Determination of Loratadine and Related Impurities. PubMed. 13

• Safety assessment of pharmaceutical impurities A “reflection” paper. Société Française de Toxicologie. 11

• Loratadine: Pharmacokinetics & Pharmacodynamics. Study.com. 21

• PRECLINICAL SCREENING MODELS FOR ANTIHISTAMINIC ACTIVITY: AN OVERVIEW. International Journal of Pharmaceutical Sciences and Research. 17

• Toxicity of Impurities. Drug Information Association. 22

• FDA Guidance for Industry: Q3B(R) Impurities in New Drug Products. ECA Academy. 10

• Impurities in Drug Substances and Products. USP. 4

• Hi-Affi™ In Vitro Cell based Histamine Receptor Functional Assay Service. Creative Biolabs. 23

• Isolation, Characterization and Pharmacological Evaluation of 8-chloro-3 (1-methyl-piperidene-4-yl) 5H-benzo[2][5] Cyclohepta [1, 2b] Pyridene-11(6H)-one from Loratadine. Science Alert. 1

• Histamine, histamine receptors, and anti-histamines in the context of allergic responses. LymphoSign Journal. 18

• 8-Dechloro-9-chloro Loratadine. CRO SPLENDID LAB. 6

• 8-Dechloro-9-chloro Loratadine. LGC Standards. 7

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Application Notes & Protocols: 8-Dechloro-9-chloro Loratadine as a Research Tool in Histamine Receptor Studies

Document ID: AN-HRH1-2601

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characterization of novel histamine H1 receptor antagonists, using 8-Dechloro-9-chloro Loratadine as a representative investigational compound. While specific pharmacological data for 8-Dechloro-9-chloro Loratadine is not extensively published, these protocols outline the essential in vitro and in vivo assays required to determine its binding affinity, functional potency, preclinical efficacy, and potential for sedative side effects. The methodologies are designed to be robust and self-validating, providing a framework for the rigorous evaluation of new chemical entities targeting the histamine H1 receptor.

Introduction: The Rationale for Developing Novel Antihistamines

Loratadine is a well-established second-generation antihistamine that acts as a selective inverse agonist at peripheral histamine H1 receptors.[1] Unlike first-generation antihistamines, it does not readily cross the blood-brain barrier, thus minimizing sedative effects.[2][3] Loratadine undergoes extensive first-pass metabolism to its major active metabolite, desloratadine, which also exhibits potent antihistaminic activity.[2][4]

The development of analogues, such as 8-Dechloro-9-chloro Loratadine, is a common strategy in medicinal chemistry to explore and optimize the structure-activity relationship (SAR).[5][6] The introduction of halogen atoms, such as chlorine, can profoundly modulate a molecule's physicochemical properties, including:

• Lipophilicity: Affecting membrane permeability, absorption, and distribution.[7]

• Metabolic Stability: Potentially altering susceptibility to cytochrome P450 enzymes.[7][8]

• Binding Affinity: Modifying interactions with the target receptor, which can enhance potency and/or selectivity.[8][9]

8-Dechloro-9-chloro Loratadine represents a structural modification of the parent compound, offering a valuable tool to probe the histamine H1 receptor binding pocket and to investigate the impact of halogenation on antihistamine pharmacology. The following protocols provide a roadmap for its comprehensive characterization.

In Vitro Characterization: Receptor Binding and Functional Potency

The initial characterization of any novel H1 antagonist involves determining its affinity for the target receptor and its ability to inhibit histamine-induced cellular responses.

Protocol 1: Competitive Radioligand Binding Assay for the Histamine H1 Receptor

This assay determines the binding affinity (Kᵢ) of 8-Dechloro-9-chloro Loratadine for the human histamine H1 receptor by measuring its ability to compete with a known high-affinity radioligand.[10]

Causality and Experimental Choices:

• Receptor Source: Commercially available cell membranes from HEK293 or CHO cells stably expressing the human H1 receptor are recommended for consistency and high receptor density.

• Radioligand: [³H]-Mepyramine (also known as pyrilamine) is the gold-standard radiolabeled antagonist for H1 receptor binding assays due to its high affinity and specificity.[11][12][13]

• Non-Specific Binding: A high concentration of a structurally distinct H1 antagonist (e.g., mianserin or diphenhydramine) is used to define non-specific binding, ensuring that the measured signal is from binding to the H1 receptor specifically.[11]

Experimental Workflow:

Caption: Workflow for the H1 Receptor Competitive Binding Assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Test Compound: Prepare a 10 mM stock of 8-Dechloro-9-chloro Loratadine in DMSO. Perform serial dilutions in assay buffer to achieve a final concentration range from 0.1 nM to 10 µM.

  • Radioligand: Dilute [³H]-Mepyramine (specific activity ~20-30 Ci/mmol) in assay buffer to a final concentration of ~1-3 nM (approximating its Kₔ).[11]

  • Non-Specific Control: Prepare a solution of 10 µM mianserin in assay buffer.

• Assay Procedure (96-well format):

  • To each well, add 50 µL of the appropriate test compound dilution, buffer (for total binding), or non-specific control.

  • Add 150 µL of membrane homogenate (typically 5-10 µg protein/well).

  • Add 50 µL of [³H]-Mepyramine solution. The final assay volume is 250 µL.

• Incubation: Incubate the plate for 60 minutes at 25°C with gentle agitation to reach binding equilibrium.[14]

• Filtration: Terminate the assay by rapid filtration through a glass fiber filter plate (e.g., Whatman GF/B) using a cell harvester. Wash the filters 3-4 times with 300 µL of ice-cold assay buffer.

• Detection: Dry the filter plate, add scintillation fluid to each well, and count the radioactivity in a microplate scintillation counter.

• Data Analysis:

  • Determine specific binding by subtracting non-specific counts from total counts.

  • Plot the percentage of specific binding against the log concentration of 8-Dechloro-9-chloro Loratadine.

  • Use non-linear regression (sigmoidal dose-response) to determine the IC₅₀ value.

  • Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) , where [L] is the concentration of [³H]-Mepyramine and Kₔ is its dissociation constant.[15]

Example Data Presentation:

Compound	IC₅₀ (nM)	Kᵢ (nM)
Loratadine (Reference)	8.5	3.2
Desloratadine (Reference)	1.2	0.45
8-Dechloro-9-chloro Loratadine	(Experimental Result)	(Calculated Value)

Protocol 2: Functional Assessment via Calcium Mobilization Assay

This assay measures the functional potency of 8-Dechloro-9-chloro Loratadine as an antagonist by quantifying its ability to block histamine-induced intracellular calcium release.[16][17]

Causality and Experimental Choices:

• Signaling Pathway: The H1 receptor is a Gq-protein coupled receptor (GPCR).[18][19] Agonist binding activates Phospholipase C (PLC), which generates inositol trisphosphate (IP₃). IP₃ then binds to receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytoplasm.[19] This Ca²⁺ flux is a direct and measurable consequence of H1 receptor activation.

• Detection Method: Fluorescent calcium indicators (e.g., Fluo-4 AM) are cell-permeable dyes that exhibit a significant increase in fluorescence intensity upon binding to free cytosolic calcium, providing a robust signal for high-throughput screening.[20][21]

H1 Receptor Signaling Pathway:

Caption: H1 Receptor Gq Signaling Pathway.

Step-by-Step Methodology:

• Cell Culture: Seed HEK293 cells stably expressing the H1 receptor into black-walled, clear-bottom 96-well plates and grow to 80-90% confluency.[22]

• Dye Loading:

  • Remove culture medium and wash cells with Hank's Balanced Salt Solution (HBSS) buffered with 20 mM HEPES.

  • Add Fluo-4 AM loading solution (e.g., 2-5 µM Fluo-4 AM with 2.5 mM probenecid in HBSS) to each well. Probenecid helps prevent dye leakage from the cells.[16]

  • Incubate for 45-60 minutes at 37°C in the dark.

• Assay Procedure:

  • Wash the cells twice with HBSS to remove extracellular dye.

  • Place the plate into a fluorescence plate reader (e.g., FLIPR, FlexStation).

  • Add various concentrations of 8-Dechloro-9-chloro Loratadine to the wells and pre-incubate for 15-30 minutes.

  • Establish a baseline fluorescence reading for 10-20 seconds.

  • Inject a challenge dose of histamine (a pre-determined EC₈₀ concentration, which gives 80% of the maximal response) into each well.

  • Measure the fluorescence signal (Ex/Em: ~494/516 nm) every 1-2 seconds for at least 90-120 seconds.

• Data Analysis:

  • Calculate the peak fluorescence response after histamine addition for each well.

  • Normalize the data, where 0% inhibition is the response to histamine alone and 100% inhibition is the baseline fluorescence.

  • Plot the percent inhibition against the log concentration of 8-Dechloro-9-chloro Loratadine.

  • Use non-linear regression to determine the IC₅₀ value.

Example Data Presentation:

Compound	Functional Antagonism IC₅₀ (nM)
Loratadine (Reference)	12.1
Desloratadine (Reference)	2.5
8-Dechloro-9-chloro Loratadine	(Experimental Result)

In Vivo Evaluation: Efficacy and Sedative Potential

In vivo studies are critical to assess the therapeutic potential and safety profile of a new compound.

Protocol 3: Histamine-Induced Bronchoconstriction in Guinea Pigs

This model evaluates the in vivo efficacy of an antihistamine in protecting against a histamine-induced asthma-like response.[23] Guinea pigs are particularly sensitive to histamine, making them an excellent model for this purpose.[17]

Causality and Experimental Choices:

• Animal Model: The guinea pig airway is highly responsive to histamine, mimicking the bronchospasmic component of an allergic reaction in humans.[4][17]

• Endpoint: The onset of pre-convulsive dyspnea (labored breathing) is a clear and reproducible endpoint that directly reflects the severity of bronchoconstriction.[23] The time to onset is a measure of the drug's protective effect.

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize male Dunkin-Hartley guinea pigs (300-400g) for at least 5 days.

• Dosing:

  • Divide animals into groups (n=6-8 per group): Vehicle control (e.g., saline), positive control (e.g., Loratadine 10 mg/kg, p.o.), and test groups (e.g., 8-Dechloro-9-chloro Loratadine at 1, 3, 10 mg/kg, p.o.).

  • Administer the compounds orally 1-2 hours before the histamine challenge.

• Histamine Challenge:

  • Place one animal at a time into a transparent exposure chamber.

  • Expose the animal to an aerosol of 0.2% histamine dihydrochloride generated by a nebulizer.[23]

  • Record the time from the start of the aerosol exposure to the onset of pre-convulsive dyspnea.

• Data Analysis:

  • Calculate the mean time to dyspnea for each group.

  • Express the data as a percentage of protection, where Protection (%) = [(T₁ - T₀) / T₀] x 100, with T₁ being the time for the treated group and T₀ being the time for the vehicle control group.

  • Analyze for statistical significance using an appropriate test (e.g., ANOVA followed by Dunnett's test).

Protocol 4: Spontaneous Locomotor Activity in Mice

This assay is used to assess the potential sedative or central nervous system (CNS) depressant effects of a compound.[24][25] A reduction in locomotor activity is indicative of sedation, a common side effect of first-generation antihistamines.

Causality and Experimental Choices:

• Animal Model: Mice are commonly used for neurobehavioral screening due to their well-characterized exploratory behavior and sensitivity to CNS-acting drugs.

• Apparatus: Automated activity chambers (photobeam actometers) provide an objective and quantifiable measure of horizontal movement (ambulation) and vertical movement (rearing), removing observer bias.[25][26]

• Habituation: Allowing the animal to habituate to the test chamber before drug administration is crucial to ensure that the measured activity reflects the drug's effect rather than a response to a novel environment.[24]

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize male C57BL/6 mice (20-25g) for at least 5 days.

• Habituation: On the day of the experiment, place the mice individually into the locomotor activity chambers and allow them to habituate for 30-60 minutes until baseline activity stabilizes.

• Dosing:

  • Remove mice, administer the compound (Vehicle, Loratadine, or 8-Dechloro-9-chloro Loratadine at various doses) via the desired route (e.g., i.p. or p.o.), and immediately return them to the chambers.

  • A positive control for sedation, such as Diazepam (1-2 mg/kg, i.p.), should be included.

• Data Acquisition: Record locomotor activity (e.g., total distance traveled, number of beam breaks) continuously for 60-120 minutes in 5-minute bins.

• Data Analysis:

  • Calculate the total distance traveled for each animal over the entire session.

  • Compare the mean activity of the drug-treated groups to the vehicle-treated group using ANOVA.

  • Analyze the time-course data to observe the onset and duration of any effects. A significant decrease in activity compared to the vehicle group suggests a sedative effect.

Example Data Presentation:

Treatment Group (mg/kg, p.o.)	Total Distance Traveled (meters, 60 min)	% Change from Vehicle
Vehicle	150 ± 12	-
Loratadine (10)	145 ± 15	-3.3%
8-Dechloro-9-chloro Loratadine (10)	(Experimental Result)	(Calculated Value)
Diazepam (2, i.p.)	45 ± 8	-70.0%
p < 0.05 vs. Vehicle

Conclusion

The protocols detailed in this document provide a robust framework for the preclinical characterization of 8-Dechloro-9-chloro Loratadine or any novel histamine H1 receptor antagonist. By systematically evaluating receptor binding, functional antagonism, in vivo efficacy, and CNS safety, researchers can build a comprehensive pharmacological profile to determine the compound's potential as a future therapeutic agent.

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protocol for testing 8-Dechloro-9-chloro Loratadine in animal models

Here is the detailed application note and .

Application Note & Protocol

Topic: Preclinical Evaluation of 8-Dechloro-9-chloro Loratadine: A Protocol for Efficacy, Pharmacokinetic, and Safety Assessment in Animal Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

8-Dechloro-9-chloro Loratadine is a novel derivative of the second-generation H1-antihistamine, Loratadine. As a new chemical entity, a thorough preclinical evaluation in relevant animal models is imperative to characterize its pharmacological profile and assess its potential for clinical development. This guide provides a comprehensive set of protocols for evaluating the efficacy, pharmacokinetics, and safety of 8-Dechloro-9-chloro Loratadine. The methodologies are based on established models for antihistamine testing and are designed to meet regulatory expectations for nonclinical safety studies.[1][2]

The protocols herein are structured to provide a clear rationale for experimental choices, ensuring scientific integrity and the generation of robust, reproducible data. Rodents and guinea pigs are the primary recommended species due to their extensive use in modeling allergic diseases and their well-characterized responses to antihistamines.[3][4][5]

Part 1: Efficacy Assessment in Models of Allergic Disease

The primary efficacy of an antihistamine is its ability to antagonize the H1 receptor and mitigate the symptoms of allergic reactions. The following protocols describe two well-established in vivo models to assess the anti-allergic potential of 8-Dechloro-9-chloro Loratadine.

Ovalbumin-Induced Allergic Rhinitis in Guinea Pigs

This model is highly relevant for assessing the efficacy of antihistamines in alleviating symptoms of allergic rhinitis, such as sneezing and nasal inflammation.[6][7] Guinea pigs are chosen as they exhibit pathophysiological features of asthma and allergic rhinitis that closely resemble those in humans.[8]

Caption: Workflow for the Ovalbumin-Induced Allergic Rhinitis Model in Guinea Pigs.

• Animals: Male Hartley guinea pigs (300-350g) are used.

• Sensitization:

  • On days 1 and 8, sensitize each guinea pig with an intraperitoneal (i.p.) injection of 1 ml of a suspension containing 100 µg of ovalbumin (OVA) and 100 mg of aluminum hydroxide (Al(OH)3) as an adjuvant in saline.[9][10]

  • House the animals under standard conditions for 14 days to allow for the development of an immune response.

• Grouping and Dosing:

  • Divide the sensitized animals into groups (n=8-10 per group):

    • Vehicle Control (e.g., 0.5% methylcellulose in water)

    • Positive Control (e.g., Loratadine or Desloratadine, 10 mg/kg)

    • 8-Dechloro-9-chloro Loratadine (e.g., 1, 3, 10 mg/kg)

  • Administer the test compounds or vehicle orally (p.o.) one hour before the OVA challenge.

• Allergen Challenge:

  • On day 15, lightly anesthetize the animals and instill 50 µl of 1% OVA solution into each nostril.

• Efficacy Assessment:

  • Symptom Scoring: Immediately after the challenge, observe the animals for 30 minutes and count the number of sneezes and nasal scratching movements.[6]

  • Nasal Lavage: 24 hours post-challenge, perform a nasal lavage with saline. Analyze the nasal lavage fluid (NLF) for total and differential inflammatory cell counts, particularly eosinophils.[11]

  • Serology: Collect blood samples to measure serum levels of OVA-specific IgE and cytokines such as IL-4 and IFN-γ to assess the Th1/Th2 immune response.[6]

  • Histopathology: At the end of the study, euthanize the animals and collect nasal tissues for histopathological examination of inflammatory cell infiltration in the nasal mucosa.[7]

Histamine-Induced Wheal and Flare in Rats

This model directly assesses the H1-antagonistic activity of the compound by measuring the inhibition of histamine-induced cutaneous reactions.[12]

• Animals: Male Sprague-Dawley rats (200-250g) are used.

• Preparation:

  • Anesthetize the rats and shave the dorsal skin.

  • Administer 8-Dechloro-9-chloro Loratadine (or vehicle/positive control) orally.

• Histamine Challenge:

  • One hour after drug administration, inject 0.1 ml of histamine solution (e.g., 100 µg/ml) intradermally at marked sites on the back.

  • As a negative control, inject saline at a separate site.

• Assessment:

  • 15-30 minutes after the histamine injection, measure the diameter of the wheal (edema) and the surrounding flare (erythema).[13]

  • Calculate the percentage inhibition of the wheal and flare area compared to the vehicle-treated group.

Group	Dose (mg/kg, p.o.)	Mean Sneeze Count (± SEM)	Nasal Eosinophils (x10^4 cells/mL ± SEM)	Wheal Area Inhibition (%)
Vehicle Control	-	35 ± 4	15.2 ± 1.8	0%
Positive Control	10	8 ± 2	4.1 ± 0.9	75%
8-Dechloro-9-chloro Loratadine	1	25 ± 3	10.5 ± 1.5	30%
8-Dechloro-9-chloro Loratadine	3	15 ± 2	7.3 ± 1.1	58%
8-Dechloro-9-chloro Loratadine	10	7 ± 1	3.8 ± 0.7	82%
*p < 0.05 compared to Vehicle Control

Part 2: Pharmacokinetic (PK) Profiling

Understanding the absorption, distribution, metabolism, and excretion (ADME) of 8-Dechloro-9-chloro Loratadine is crucial for interpreting efficacy and toxicology data and for predicting human pharmacokinetics.[14] Studies in rats are standard for initial PK profiling.[15][16]

Experimental Workflow: Pharmacokinetic Study

Caption: Workflow for a Pharmacokinetic Study in Rats.

Detailed Protocol:

• Animals: Male Sprague-Dawley rats (250-300g) with jugular vein cannulation for serial blood sampling.

• Dosing:

  • Intravenous (i.v.) Group: Administer 8-Dechloro-9-chloro Loratadine (e.g., 1 mg/kg) as a bolus injection via the tail vein to determine clearance and volume of distribution.

  • Oral (p.o.) Group: Administer the compound by oral gavage (e.g., 10 mg/kg) to determine absorption and oral bioavailability.

• Blood Sampling:

  • Collect blood samples (approx. 0.2 ml) from the jugular vein cannula at pre-dose and at 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

  • Process blood to obtain plasma and store at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 8-Dechloro-9-chloro Loratadine and potential major metabolites in plasma.[14][17]

• Pharmacokinetic Analysis:

  • Use software like WinNonlin to perform non-compartmental analysis on the plasma concentration-time data.

  • Calculate key PK parameters including:

    • Cmax: Maximum plasma concentration.

    • Tmax: Time to reach Cmax.

    • AUC: Area under the plasma concentration-time curve.

    • T1/2: Elimination half-life.

    • CL: Clearance.

    • Vd: Volume of distribution.

    • F%: Oral bioavailability (calculated as (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100).

Parameter	Intravenous (1 mg/kg)	Oral (10 mg/kg)
Cmax (ng/mL)	-	450 ± 55
Tmax (h)	-	1.5 ± 0.5
AUC (0-inf) (ng*h/mL)	850 ± 90	3400 ± 410
T1/2 (h)	6.2 ± 0.8	6.8 ± 1.1
CL (L/h/kg)	1.18 ± 0.15	-
Vd (L/kg)	10.5 ± 1.3	-
Bioavailability (F%)	-	40%

Part 3: Nonclinical Safety and Toxicology Assessment

Safety evaluation is a critical component of preclinical development, guided by regulatory agencies like the FDA.[1][2][18] The following studies are designed to identify potential target organs of toxicity and to establish a safe starting dose for human clinical trials.

Acute Toxicity Study (Maximum Tolerated Dose - MTD)

This study aims to determine the short-term toxicity and the maximum tolerated dose (MTD) following a single administration of the compound.[19]

• Animals: Use both male and female Sprague-Dawley rats.

• Dosing:

  • Administer single, escalating doses of 8-Dechloro-9-chloro Loratadine via the intended clinical route (e.g., oral gavage).

  • Dose levels should be selected to identify a no-observed-adverse-effect-level (NOAEL) and doses that produce mild to severe toxicity.

• Observations:

  • Monitor animals intensively for the first 4 hours, then daily for 14 days.

  • Record clinical signs of toxicity (e.g., changes in behavior, breathing, motor activity), body weight, and any mortality.[19]

• Endpoint:

  • At day 14, perform a gross necropsy on all animals.

  • The MTD is defined as the highest dose that does not cause mortality or severe distress.

Repeated-Dose Subchronic Toxicity Study (e.g., 28-Day)

This study provides information on toxicity after repeated administration and helps identify target organs.

• Animals: Use two species, a rodent (e.g., Sprague-Dawley rat) and a non-rodent (e.g., Beagle dog), as recommended by ICH guidelines.[20]

• Grouping and Dosing:

  • Establish at least three dose groups (low, mid, high) and a vehicle control group for each sex and species.

  • The high dose should produce some toxicity but not mortality (based on MTD data). The low dose should be a multiple of the expected therapeutic dose.

  • Administer the compound daily for 28 consecutive days.

• In-Life Assessments:

  • Conduct daily clinical observations.

  • Measure body weight and food consumption weekly.

  • Perform ophthalmology and functional observational battery (FOB) tests before and at the end of the study.

  • Collect blood for hematology and clinical chemistry analysis, and urine for urinalysis at termination.

• Post-Mortem Assessments:

  • At the end of the study, conduct a full necropsy.

  • Weigh major organs (e.g., liver, kidneys, spleen, brain, heart).

  • Collect a comprehensive set of tissues for histopathological examination by a certified pathologist.

Genetic Toxicology

A standard battery of tests is required to assess the mutagenic and clastogenic potential of the new compound.[21]

• Ames Test: A bacterial reverse mutation assay to detect gene mutations.

• In Vitro Chromosomal Aberration Test: An assay in mammalian cells (e.g., human peripheral blood lymphocytes) to detect chromosomal damage.

• In Vivo Micronucleus Test: An assay in rodents (e.g., mouse bone marrow) to detect chromosomal damage in a whole animal system.

A negative result in all three assays generally indicates a lack of genotoxic potential.[21]

Conclusion

The protocols outlined in this application note provide a robust framework for the preclinical evaluation of 8-Dechloro-9-chloro Loratadine. By systematically assessing efficacy, pharmacokinetics, and safety, researchers can generate the comprehensive data package necessary to make informed decisions about the potential of this novel antihistamine for further development and to support an Investigational New Drug (IND) application.

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Application of 8-Dechloro-9-chloro Loratadine in Drug Metabolism Studies: A Technical Guide

This technical guide provides a comprehensive overview of the strategic application of 8-Dechloro-9-chloro Loratadine in the study of Loratadine's metabolic pathways. This document is intended for researchers, scientists, and drug development professionals engaged in preclinical and clinical drug metabolism and pharmacokinetic (DMPK) studies. We will delve into the rationale behind its use, present detailed experimental protocols, and offer insights grounded in established scientific principles to ensure robust and reliable study outcomes.

Introduction: The Metabolic Landscape of Loratadine

Loratadine is a widely used second-generation antihistamine that undergoes extensive first-pass metabolism in the liver.[1][2] This biotransformation is crucial as it leads to the formation of its major active metabolite, descarboethoxyloratadine (DCL), also known as desloratadine (DL), which is responsible for the majority of the drug's antihistaminic activity.[3][4] The metabolic conversion of Loratadine is primarily mediated by the cytochrome P450 (CYP) enzyme system, with CYP3A4 and CYP2D6 playing the most significant roles.[3][5] Other isoforms, including CYP1A1 and CYP2C19, contribute to a lesser extent.[2][6]

Given the complexity of Loratadine's metabolism and the critical role of its metabolites in its therapeutic effect, a thorough understanding of these pathways is paramount during drug development. This includes not only identifying the primary metabolites but also characterizing any potential impurities or minor metabolic products that could impact safety and efficacy.

8-Dechloro-9-chloro Loratadine: A Critical Tool for Analytical Precision

8-Dechloro-9-chloro Loratadine is a known impurity and structural analogue of Loratadine.[7][8][9] While not a major metabolite, its significance in drug metabolism studies lies in its role as a critical reference standard . Its structural similarity to Loratadine and its potential to be present in the active pharmaceutical ingredient (API) or arise during manufacturing necessitates its use for several key applications:

• Analytical Method Validation: To ensure the accuracy and specificity of bioanalytical methods used to quantify Loratadine and its metabolites in biological matrices (e.g., plasma, urine, microsomes). The inclusion of 8-Dechloro-9-chloro Loratadine helps to confirm that the analytical method can distinguish between the parent drug, its metabolites, and potential impurities.

• Impurity Profiling: Regulatory agencies require rigorous characterization of all impurities in a drug product.[10] Using 8-Dechloro-9-chloro Loratadine as a reference standard allows for its accurate identification and quantification in the drug substance and formulated product.

• Metabolite Identification Studies: In comprehensive metabolite identification studies, it is essential to have standards for all potential related substances to avoid misidentification. By comparing chromatographic retention times and mass spectral data with a certified standard of 8-Dechloro-9-chloro Loratadine, researchers can definitively confirm or exclude its presence as a metabolite.

The following diagram illustrates the pivotal role of reference standards in the broader context of drug metabolism studies.

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Application Notes & Protocols for the Purification of Synthesized 8-Dechloro-9-chloro Loratadine

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Navigating the Purification of a Novel Loratadine Analog

Loratadine, a second-generation antihistamine, is a cornerstone in the management of allergic conditions.[1] The synthesis of its analogs, such as 8-Dechloro-9-chloro Loratadine, is of significant interest in drug discovery and development for potentially improved efficacy, selectivity, or pharmacokinetic properties. The isomeric purity of such compounds is paramount, as even subtle structural variations, like the position of a chlorine atom on the tricyclic core, can dramatically alter biological activity and toxicity.

This guide provides a comprehensive overview of the techniques and protocols for the purification of synthesized 8-Dechloro-9-chloro Loratadine. As a Senior Application Scientist, the methodologies presented herein are grounded in established principles of separation science and informed by the extensive literature on the purification of loratadine and its congeners. We will delve into the rationale behind the selection of purification strategies, offering detailed protocols for chromatographic and crystallization techniques, and the analytical methods required to validate the purity of the final compound.

Anticipated Impurity Profile: A Rationale-Driven Approach

A robust purification strategy begins with a thorough understanding of the potential impurities. While a specific synthetic route for 8-Dechloro-9-chloro Loratadine is not widely published, we can infer a likely impurity profile based on the common synthetic pathways for loratadine.[2][3] The synthesis typically involves the coupling of a tricyclic ketone with a piperidine derivative. For 8-Dechloro-9-chloro Loratadine, the key starting material would likely be 9-chloro-5,6-dihydro-11H-benzo[4][5]cyclohepta[1,2-b]pyridin-11-one.

Based on this presumed synthesis, the following classes of impurities should be anticipated in the crude product:

• Unreacted Starting Materials: Residual 9-chloro-5,6-dihydro-11H-benzo[4][5]cyclohepta[1,2-b]pyridin-11-one and the piperidine coupling partner.

• Positional Isomers: The most critical impurity is likely the parent compound, loratadine (8-chloro isomer), arising from incomplete or non-selective chlorination of a precursor. Other positional isomers of the chlorinated tricyclic core may also be present.

• Over-chlorinated and Under-chlorinated Byproducts: Depending on the chlorination strategy, di-chlorinated or non-chlorinated versions of the tricyclic ketone could be present, leading to the corresponding loratadine analogs in the final product.

• Degradation Products: Hydroxymethyl derivatives of loratadine have been identified as common impurities in formulated products and could potentially form during synthesis or work-up.[6]

• Reagent- and Solvent-Related Impurities: Residual catalysts, reagents, and solvents from the synthetic process.

The structural similarity between 8-Dechloro-9-chloro Loratadine and its potential impurities, particularly positional isomers, necessitates high-resolution purification techniques.

Purification Strategy: A Two-Pronged Approach

A combination of chromatography and crystallization is the most effective strategy for achieving high purity of 8-Dechloro-9-chloro Loratadine.

Caption: Overall purification workflow for 8-Dechloro-9-chloro Loratadine.

Part 1: Preparative High-Performance Liquid Chromatography (HPLC)

Preparative HPLC is the workhorse for isolating the target compound from a complex mixture of structurally related impurities. The choice of stationary phase and mobile phase is critical for achieving the necessary resolution.

Rationale for Method Development

Given the hydrophobic and slightly basic nature of loratadine and its analogs, reversed-phase HPLC (RP-HPLC) is the most suitable chromatographic mode. A C18 stationary phase is a good starting point due to its versatility and wide availability. To enhance peak shape and resolution, especially for basic compounds, the mobile phase should be buffered.

Experimental Protocol: Preparative RP-HPLC

Instrumentation:

• Preparative HPLC system with a gradient pump, autosampler, column oven, and a UV-Vis detector.

• Fraction collector.

Chromatographic Conditions (Starting Point):

Parameter	Condition	Rationale
Column	C18, 5-10 µm particle size, ≥20 mm ID	Standard stationary phase for reversed-phase separation of moderately polar compounds. Larger diameter for preparative scale.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA acts as an ion-pairing agent to improve peak shape of basic analytes.
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency.
Gradient	30-70% B over 30 minutes (initial suggestion)	A gradient is necessary to elute a range of compounds with varying polarities. This should be optimized based on analytical scale runs.
Flow Rate	Dependent on column diameter (e.g., 10-50 mL/min)	To be scaled appropriately from analytical to preparative conditions.
Detection	254 nm or 270 nm	Loratadine and its analogs have strong UV absorbance in this range.[7]
Column Temp.	30-40 °C	To improve efficiency and reduce viscosity.

Protocol:

• Analytical Method Development: Before proceeding to a preparative scale, develop an analytical HPLC method on a smaller dimension column (e.g., 4.6 mm ID) to optimize the separation of 8-Dechloro-9-chloro Loratadine from its impurities.

• Sample Preparation: Dissolve the crude synthesized product in a suitable solvent, such as a mixture of acetonitrile and water, or dimethyl sulfoxide (DMSO). Filter the sample through a 0.45 µm filter to remove any particulate matter.

• Preparative Run: Scale up the optimized analytical method to the preparative column. Inject the filtered sample onto the column.

• Fraction Collection: Collect fractions based on the elution profile from the UV detector. It is advisable to collect small, discrete fractions, especially around the main peak, to maximize the purity of the isolated compound.

• Fraction Analysis: Analyze the collected fractions using the analytical HPLC method to determine the purity of each fraction.

• Pooling: Combine the fractions that meet the desired purity specification (e.g., >99.5%).

Part 2: Crystallization for Final Polishing

Crystallization is an excellent final purification step to remove any remaining trace impurities and to isolate the product in a stable, solid form. The choice of solvent is critical for successful crystallization.

Rationale for Solvent Selection

The ideal crystallization solvent (or solvent system) is one in which the compound has high solubility at elevated temperatures and low solubility at room temperature or below. For loratadine and its analogs, a range of organic solvents can be considered.

Experimental Protocol: Recrystallization

Materials:

• Pooled and evaporated fractions of 8-Dechloro-9-chloro Loratadine.

• High-purity solvents (e.g., acetone, ethanol, isopropanol, ethyl acetate, methanol/water mixtures).[8]

• Crystallization vessel with a stirrer and temperature control.

• Filtration apparatus (e.g., Büchner funnel).

Protocol:

• Solvent Screening: On a small scale, test the solubility of the purified 8-Dechloro-9-chloro Loratadine in various solvents at room temperature and at their boiling points to identify a suitable crystallization solvent. A methanol/water or acetone system is a good starting point.[8]

• Dissolution: In the crystallization vessel, dissolve the compound in the minimum amount of the chosen hot solvent.

• Cooling and Crystallization: Slowly cool the solution to room temperature, and then further cool in an ice bath to induce crystallization. Slow cooling generally leads to larger, purer crystals.

• Isolation: Collect the crystals by filtration and wash them with a small amount of the cold crystallization solvent to remove any residual mother liquor.

• Drying: Dry the crystals under vacuum at a moderate temperature (e.g., 40-50 °C) to a constant weight.

Caption: Step-by-step crystallization protocol.

Purity Assessment: Ensuring Quality

The purity of the final product must be rigorously assessed using a combination of analytical techniques.

High-Performance Liquid Chromatography (HPLC)

• Method: An optimized analytical RP-HPLC method should be used. A high-resolution column and a shallow gradient can help in detecting any closely eluting impurities.

• Purity Determination: Purity is typically determined by the area percentage of the main peak. The method should be validated for linearity, accuracy, and precision.

Mass Spectrometry (MS)

• Technique: Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable for confirming the molecular weight of the purified compound and for identifying any co-eluting impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H and ¹³C NMR: These techniques are essential for confirming the chemical structure of 8-Dechloro-9-chloro Loratadine and for detecting any structural isomers or other impurities that may not be resolved by HPLC.

Conclusion

The purification of synthesized 8-Dechloro-9-chloro Loratadine to a high degree of purity is a critical step in its development. A systematic approach, beginning with an understanding of the likely impurity profile, followed by a multi-step purification strategy involving preparative HPLC and crystallization, is essential for success. The protocols outlined in these application notes provide a robust framework for researchers and scientists to achieve a highly pure final product, suitable for further chemical and biological evaluation. Rigorous analytical characterization at each stage is imperative to ensure the quality and integrity of the purified compound.

References

• Indo American Journal of Pharmaceutical Research. (2015). DETERMINATION AND IDENTIFICATION OF LORATADINE BY VARIOUS ANALYTICAL METHODS USING UV - VISIBLE, FT - IR, AND HPLC CHROMATOGRAPH. [Link]

• ResearchGate. (2011). Determination of loratadine and its related impurities by high performance liquid chromatography. [Link]

• University of Minnesota Digital Conservancy. (2021). Discovery, characterization, and pharmaceutical applications of two loratadine- oxalic acid cocrystals. [Link]

• PubMed Central. (2014). Rapid micellar HPLC analysis of loratadine and its major metabolite desloratadine in nano-concentration range using monolithic column and fluorometric detection: application to pharmaceuticals and biological fluids. [Link]

• MDPI. (2023). Advances in Simple and Chiral-HPLC Methods for Antiallergic Drugs and Chiral Recognition Mechanism. [Link]

• Google Patents. (2017).

• PubMed Central. (2023). Solubility and Physical Stability Enhancement of Loratadine by Preparation of Co-Amorphous Solid Dispersion with Chlorpheniramine and Polyvinylpyrrolidone. [Link]

• ResearchGate. (2019). Synthesis, characterization, and stability study of desloratadine multicomponent crystal formation. [Link]

• Semantic Scholar. (2005). Synthesis of 2- and 4-hydroxymethyl Loratadine, usual impurities in Loratadine syrup formulations. [Link]

• Google Patents. (2018).

• CRO SPLENDID LAB. 8-Dechloro-9-chloro Loratadine. [Link]

• Allmpus. desloratadine 8-dechloro-9-chloro impurity. [Link]

• ResearchGate. (2011). A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities. [Link]

• Waters. Analysis of Loratadine and Related Substances using the ACQUITY UPLC H-Class System. [Link]

• ResearchGate. (2013). Synthesis of loratadine. [Link]

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• SIELC Technologies. HPLC Method for Analysis of Loratadine. [Link]

• CEU Repositorio Institucional. LC determination of loratadine and related impurities. [Link]

• PubMed. (2011). Synthesis and structure-activity relationship of tricyclic carboxylic acids as novel anti-histamines. [Link]

• RSC Publishing. (2020). Synthesis of anti-allergic drugs. [Link]

• PubMed Central. (2011). Recent trends in the impurity profile of pharmaceuticals. [Link]

• International Journal of New Chemistry. (2022). A Review on Tricyclic Antidepressants Synthesis Methods. [Link]

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Standard Operating Procedure for the Identification, Handling, and Control of 8-Dechloro-9-chloro Loratadine

Document ID: ANP-IMP-LOR-002

Version: 1.0

Introduction: The Imperative of Impurity Profiling in Loratadine Synthesis

Loratadine, a potent second-generation H1 histamine antagonist, is a cornerstone in the management of allergic conditions.[1] Its synthesis, a multi-step chemical process, can inadvertently lead to the formation of structurally related impurities.[2] One such process-related impurity is 8-Dechloro-9-chloro Loratadine, a positional isomer of the active pharmaceutical ingredient (API). The presence of such impurities, even at trace levels, can have significant implications for the safety, efficacy, and stability of the final drug product.[3] Therefore, rigorous identification, quantification, and control of 8-Dechloro-9-chloro Loratadine are mandated by global regulatory bodies, including the International Council for Harmonisation (ICH).[4]

This document provides a comprehensive guide for researchers, analytical scientists, and drug development professionals on the standard operating procedures for handling 8-Dechloro-9-chloro Loratadine. It delineates the rationale behind the control strategy, detailed analytical protocols for its identification and quantification, and robust safety procedures for its handling. The causality behind each procedural step is explained to ensure a deep understanding and consistent application of these critical quality control measures.

Understanding the Origin and Significance of 8-Dechloro-9-chloro Loratadine

The formation of 8-Dechloro-9-chloro Loratadine is intrinsically linked to the synthetic route of Loratadine. While specific proprietary synthesis pathways vary, many involve the use of chlorinated reagents and intermediates.[5][6] During the synthesis, incomplete or side reactions can lead to the substitution of the chlorine atom at the 9th position of the tricyclic ring system instead of the intended 8th position, resulting in the formation of this positional isomer.

The structural similarity between Loratadine and its 8-Dechloro-9-chloro isomer underscores the necessity for a highly selective analytical method to ensure accurate quantification. The toxicological profile of this impurity may not be fully characterized, and its presence above established thresholds could pose a safety risk to patients.[7] Consequently, its control is a critical aspect of ensuring the quality and safety of Loratadine.

Analytical Control Strategy: Identification and Quantification

A robust analytical method is the cornerstone of controlling any pharmaceutical impurity. For 8-Dechloro-9-chloro Loratadine, a validated stability-indicating High-Performance Liquid Chromatography (HPLC) method is the industry standard.[4][8] This method must be capable of separating the impurity from the Loratadine API and other potential process-related impurities and degradation products.

Recommended Analytical Methodology: Reversed-Phase HPLC

A gradient, reversed-phase liquid chromatographic (RP-LC) method is recommended for the determination of 8-Dechloro-9-chloro Loratadine.[8] The separation is typically achieved on a C8 or C18 column with a mobile phase consisting of an aqueous buffer and an organic modifier.

Table 1: HPLC Method Parameters for the Analysis of 8-Dechloro-9-chloro Loratadine

Parameter	Recommended Conditions	Rationale
Column	SymmetryShield RP8 (or equivalent)	Provides excellent separation for Loratadine and its related substances.[4]
Mobile Phase A	10 mM H₃PO₄, pH adjusted to 7.00 with triethylamine	Buffering the mobile phase ensures consistent retention times and peak shapes.[4]
Mobile Phase B	Methanol	Organic modifier to elute the analytes from the reversed-phase column.
Gradient	Optimized for separation	A gradient elution is crucial for resolving closely eluting impurities from the main API peak.[8]
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC, providing a balance between analysis time and separation efficiency.[8]
Column Temperature	Ambient or controlled at 25 °C	Maintaining a consistent temperature ensures reproducible retention times.[1]
Detection Wavelength	244 nm	A wavelength at which both Loratadine and its impurities exhibit significant absorbance, allowing for sensitive detection.[4]
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

Protocol for Preparation of Standard and Sample Solutions

Accurate preparation of solutions is critical for reliable quantification.

Protocol 3.2.1: Preparation of 8-Dechloro-9-chloro Loratadine Standard Stock Solution

• Accurately weigh approximately 5 mg of 8-Dechloro-9-chloro Loratadine reference standard into a 50 mL volumetric flask.

• Dissolve the standard in a suitable diluent (e.g., a mixture of mobile phase A and B).

• Sonicate for 5 minutes to ensure complete dissolution.

• Make up to the mark with the diluent and mix well. This will be the standard stock solution.

Protocol 3.2.2: Preparation of Spiked Sample Solution (for Method Validation and Identification)

• Accurately weigh approximately 25 mg of Loratadine API into a 25 mL volumetric flask.

• Add a known volume of the 8-Dechloro-9-chloro Loratadine standard stock solution to achieve a concentration corresponding to the reporting threshold (e.g., 0.05%).

• Dissolve and dilute to the mark with the diluent.

Method Validation: A Self-Validating System

The analytical method must be validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose. The following parameters must be assessed:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by the resolution between the 8-Dechloro-9-chloro Loratadine peak and other peaks in the chromatogram.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be used, ranging from the limit of quantification (LOQ) to 120% of the specification limit.[8]

• Accuracy: The closeness of the test results to the true value. This is determined by recovery studies, spiking the placebo with known amounts of the impurity.[8]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day).[8]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy, respectively.[8]

Table 2: Typical Acceptance Criteria for Method Validation

Validation Parameter	Acceptance Criteria
Specificity	Resolution (Rs) > 1.5 between impurity and adjacent peaks
Linearity	Correlation coefficient (r²) ≥ 0.99
Accuracy	Recovery between 85% and 115%[8]
Precision	Relative Standard Deviation (RSD) ≤ 5.0%
LOD	Signal-to-Noise ratio of 3:1
LOQ	Signal-to-Noise ratio of 10:1

Safety and Handling Procedures

While a specific Material Safety Data Sheet (MSDS) for 8-Dechloro-9-chloro Loratadine is not widely available, its handling should be based on the precautionary measures for the parent compound, Loratadine, and general principles for handling chemical impurities.[9]

Personal Protective Equipment (PPE)

• Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn at all times.

• Eye Protection: Safety glasses with side shields or goggles are mandatory.

• Lab Coat: A clean, buttoned lab coat must be worn.

• Respiratory Protection: If handling the powder outside of a fume hood, a dust mask or respirator should be used to avoid inhalation.[9]

Engineering Controls

• Fume Hood: All weighing and preparation of concentrated solutions of 8-Dechloro-9-chloro Loratadine should be performed in a certified chemical fume hood to minimize inhalation exposure.

• Ventilation: The laboratory should be well-ventilated.

Spill and Waste Disposal

• Spills: In case of a spill, cordon off the area. For small spills, gently sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal. For larger spills, follow institutional emergency procedures.

• Waste Disposal: All waste containing 8-Dechloro-9-chloro Loratadine should be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.

Control and Specification Limits

The acceptance criteria for 8-Dechloro-9-chloro Loratadine in the Loratadine drug substance are guided by the ICH Q3A(R2) guidelines. The thresholds for reporting, identification, and qualification are based on the maximum daily dose of the drug.

Table 3: ICH Q3A(R2) Thresholds for Impurities

Threshold	Maximum Daily Dose ≤ 2 g/day
Reporting Threshold	0.05%
Identification Threshold	0.10% or 1.0 mg per day intake (whichever is lower)
Qualification Threshold	0.15% or 1.0 mg per day intake (whichever is lower)

Any batch of Loratadine API found to contain 8-Dechloro-9-chloro Loratadine at a level exceeding the identification threshold must have the impurity's structure confirmed. If the level exceeds the qualification threshold, a toxicological assessment is required to ensure the safety of the impurity at the observed level.

Visualization of Workflows

Experimental Workflow for Impurity Analysis

Caption: Workflow for the analysis of 8-Dechloro-9-chloro Loratadine.

Logical Relationship for Impurity Control

Caption: Logical flow for the control of 8-Dechloro-9-chloro Loratadine.

References

• RAMULU, G., RAVINDRA KUMAR, Y., VYAS, K., SURYANARAYANA, M. V., & MUKKANTI, K. (2011). A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities. Scientia Pharmaceutica, 79(2), 277–292. [Link]

• Ramulu, G., Kumar, Y. R., Vyas, K., Suryanarayana, M. V., & Mukkanti, K. (2011). A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities. Scientia pharmaceutica, 79(2), 277–292. [Link]

• Rupérez, F. J., Fernández, H., & Barbas, C. (2002). LC determination of loratadine and related impurities. Journal of pharmaceutical and biomedical analysis, 29(1-2), 35–41. [Link]

• Mansury, M. A., et al. (2015). Determination and Identification of Loratadine by Various Analytical Methods Using UV-Visible, FT-IR, and HPLC Chromatographic Techniques. Indo American Journal of Pharmaceutical Research, 5(09). [Link]

• International Council for Harmonisation. (2006). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). [Link]

• SynZeal. (n.d.). Loratadine Impurities. Retrieved January 14, 2026, from [Link]

• Pharmaffiliates. (n.d.). Loratadine-impurities. Retrieved January 14, 2026, from [Link]

• SynZeal. (n.d.). Safety Data Sheet. [Link]

• Allmpus. (n.d.). desloratadine 8-dechloro-9-chloro impurity. Retrieved January 14, 2026, from [Link]

• Allmpus. (n.d.). Loratadine Cyano Impurity. Retrieved January 14, 2026, from [Link]

• Wang, X. (2024). Synthesis Methods of Loratadine and Its Clinical Application Comparison in Antihistamines. Highlights in Science, Engineering and Technology, 83, 24-30. [Link]

• Quick Company. (n.d.). A Process For Synthesizing Loratadine. Retrieved January 14, 2026, from [Link]

• Hrosh, I. V., et al. (2021). The identification and the quantitative determination of loratadine by the HPLC method. ScienceRise: Pharmaceutical Science, (5 (33)), 28-34. [Link]

• Sima, L., et al. (2012). Synthesis of loratadine. Huaxue Tongbao, (4), 359-362. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Loratadine. Retrieved January 14, 2026, from [Link]

• GLP Pharma Standards. (n.d.). Loratadine 8-Dechloro-9-Chloro Impurity | CAS No- 109537-11-3. Retrieved January 14, 2026, from [Link]

• Chemsrc. (n.d.). 8-Dechloro-9-chloro Desloratadine | CAS#:117811-13-9. Retrieved January 14, 2026, from [Link]

• Maslarska, V., & Peikova, L. (2013). HPLC DETERMINATION AND VALIDATION OF LORATADINE IN PHARMACEUTICAL PREPARATIONS. International Journal of Biology, Pharmacy and Allied Sciences, 2(12), 2181-2191. [Link]

• Google Patents. (n.d.). WO2004080997A1 - Process for the preparation of loratadine.
• Patsnap. (n.d.). Preparation method of loratadine.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 8-Dechloro-9-chloro Loratadine

Welcome to the technical support center for the synthesis of 8-Dechloro-9-chloro Loratadine. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis of Loratadine analogues. Here, we move beyond simple protocols to address the nuanced challenges of this specific synthesis, focusing on mechanistic understanding to troubleshoot and optimize your experimental outcomes. Our goal is to empower you with the expertise to not only replicate but also innovate upon existing methodologies for improved yield and purity.

The synthesis of 8-Dechloro-9-chloro Loratadine, a specific impurity and analogue of Loratadine, presents unique challenges, primarily in achieving regioselective chlorination and maximizing yield while minimizing side-product formation. This guide provides in-depth troubleshooting advice and answers to frequently asked questions.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis. Each answer provides a step-by-step approach to identify the root cause and implement a solution.

Question 1: My final product shows low yield after the final N-carbethoxylation step. What are the likely causes and how can I fix it?

Answer: Low yield in the final step often points to issues with the precursor, 8-Dechloro-9-chloro-11-(1-methyl-4-piperidinylidene)-5,6-dihydro-11H-benzo[1][2]cyclohepta[1,2-b]pyridine, or the reaction conditions themselves.

• Cause 1: Impure Precursor: The precursor olefin is susceptible to oxidation or may contain unreacted starting materials from the Grignard or McMurry coupling steps.[3][4] Impurities can interfere with the N-demethylation/carbethoxylation reaction.

  • Solution:

    • Verify Purity: Before proceeding, rigorously purify the precursor olefin using column chromatography (Silica gel, gradient elution with Ethyl Acetate/Hexane).

    • Characterize: Obtain ¹H NMR and LC-MS data to confirm the structure and purity (>98%) of the precursor. The presence of a hydroxyl peak in the NMR or a corresponding mass in the LC-MS would indicate incomplete dehydration from the carbinol intermediate.[5]

• Cause 2: Inefficient N-Demethylation: The reaction with ethyl chloroformate is a Von Braun-type reaction which can be sluggish or incomplete.

  • Solution:

    • Solvent Choice: Toluene is a common and effective solvent for this reaction.[6] Ensure it is anhydrous.

    • Temperature Control: The reaction often requires gentle heating. Start at room temperature and gradually increase to 40-50°C, monitoring by TLC or HPLC for the disappearance of the starting material.

    • Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of ethyl chloroformate. Adding it dropwise at 0°C before warming can help control the reaction rate and minimize side products.

• Cause 3: Work-up and Purification Losses: The product can be lost during aqueous work-up or crystallization.

  • Solution:

    • Aqueous Wash: After the reaction, wash the organic layer with a saturated sodium bicarbonate solution to neutralize any HCl formed and remove excess ethyl chloroformate, followed by a brine wash.

    • Crystallization: Use a minimal amount of a suitable solvent system for recrystallization, such as ether or an ethanol/water mixture, and cool slowly to maximize crystal formation.

Question 2: I am observing significant amounts of an isomeric impurity. How do I identify and prevent its formation?

Answer: The primary isomeric impurity in this synthesis is likely the parent compound, 8-chloro-loratadine, or other positional isomers of chlorine on the benzene ring. Formation is typically rooted in the cyclization or an earlier aromatic substitution step.

• Identification:

  • LC-MS is crucial: This technique can distinguish between isomers based on fragmentation patterns and retention times, even if they have the same mass.[7] Develop an HPLC method with a C18 column and a gradient of acetonitrile and an acetic acid buffer to achieve separation.[8]

  • Reference Standards: If available, co-injecting known standards of Loratadine and its impurities is the most definitive way to identify byproducts.[9][10][11]

• Prevention & Control:

  • Control of Friedel-Crafts Cyclization: The key intermediate, 8-chloro-5,6-dihydro-11H-benzo[1][2]cyclohepta[1,2-b]pyridin-11-one, is formed via an intramolecular Friedel-Crafts reaction.[2][12] The regioselectivity of this step is critical.

    • Catalyst Choice: Polyphosphoric acid (PPA) is often used. The use of PPA with added P₂O₅ at high temperatures (175-240°C) can drive the reaction to completion but may also promote isomerization or side reactions.[2] Experiment with milder Lewis acids (e.g., AlCl₃) at lower temperatures if isomerization is a problem.

    • Precursor Purity: Ensure the precursor, 3-[2-(substituted-phenyl)ethyl]-2-pyridinecarbonitrile, has the correct substitution pattern before cyclization. Any isomeric impurity at this stage will carry through the synthesis.

Logical Troubleshooting Flow

The following diagram outlines a decision-making process for troubleshooting low yield.

Caption: Troubleshooting flowchart for low yield issues.

Frequently Asked Questions (FAQs)

Q: What is the most critical step for maximizing the yield of 8-Dechloro-9-chloro Loratadine? A: The most critical step is the regioselective formation of the tricyclic ketone intermediate, which establishes the core structure and the position of the chloro-substituent. A well-optimized intramolecular Friedel-Crafts acylation is paramount. Success here depends on a high-purity acyclic precursor and tightly controlled reaction conditions (catalyst, temperature, and time) to prevent the formation of unwanted isomers.[2]

Q: Which analytical techniques are essential for monitoring this synthesis? A: A combination of techniques is recommended:

• Thin Layer Chromatography (TLC): For rapid, qualitative monitoring of reaction progress (disappearance of starting materials and appearance of products).

• High-Performance Liquid Chromatography (HPLC): Essential for quantitative analysis of purity, identifying impurities, and optimizing separation conditions. A UV detector set around 247-250 nm is typically effective.[1][8]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Invaluable for identifying the molecular weights of intermediates, the final product, and any impurities, which aids in structural elucidation.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The definitive technique for structural confirmation of all intermediates and the final product.

Q: Can a Suzuki coupling reaction be used as an alternative route? A: While not a classical route for Loratadine itself, a Suzuki-Miyaura coupling could theoretically be employed to construct the biaryl linkage within the tricyclic core's precursor.[13][14][15] For instance, one could couple a suitably functionalized pyridine boronic ester with a chlorinated benzyl halide. This approach might offer milder conditions and greater functional group tolerance compared to traditional Friedel-Crafts chemistry. However, it would require a multi-step synthesis of the specific boronic ester, and catalyst selection (typically Palladium-based) and optimization would be critical to ensure high coupling efficiency and prevent side reactions like dehalogenation.[13]

Optimized Protocol: McMurry Coupling for Tricyclic Olefin Core

The McMurry reaction is a robust method for forming the exocyclic double bond in the Loratadine core structure.[3] This step couples the tricyclic ketone with N-methyl-4-piperidone. Optimizing this reductive coupling is key to a high-yielding synthesis.

Reagents and Recommended Conditions

Parameter	Recommended Value	Rationale
Reducing Agent	TiCl₄ / Zn dust	The low-valent titanium species generated is highly effective for this type of carbonyl coupling.
Stoichiometry	4-5 eq. TiCl₄, 8-10 eq. Zn	A significant excess is required to fully reduce the TiCl₄ and drive the reaction to completion.
Solvent	Anhydrous THF	THF is essential for solubilizing the intermediates and stabilizing the low-valent titanium complex. Must be rigorously dried.
Temperature	Reflux (~65-70°C)	Heat is required to initiate and sustain the reaction.
Reaction Time	12-18 hours	The reaction is typically slow; progress should be monitored by TLC/HPLC.

Step-by-Step Methodology

• Apparatus Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a nitrogen inlet, and a magnetic stirrer.

• Titanium Activation: Under a nitrogen atmosphere, add zinc dust (10 eq.) to anhydrous THF. Cool the slurry to 0°C in an ice bath.

• Reagent Addition: Slowly add titanium tetrachloride (TiCl₄, 5 eq.) dropwise via syringe to the stirred slurry. Caution: This reaction is highly exothermic. Maintain the temperature below 10°C. After addition, allow the mixture to warm to room temperature and then heat to reflux for 2 hours. The solution should turn from yellow to black, indicating the formation of the active low-valent titanium species.

• Carbonyl Addition: Dissolve the 9-chloro-tricyclic ketone (1 eq.) and N-methyl-4-piperidone (1.2 eq.) in anhydrous THF. Add this solution dropwise to the refluxing black titanium slurry over 30 minutes.

• Reaction: Continue to reflux the mixture for 16 hours, monitoring the disappearance of the ketone starting material by TLC (e.g., 3:1 Hexane:Ethyl Acetate).

• Quenching: After completion, cool the reaction to room temperature and quench by slowly adding 10% aqueous K₂CO₃ solution until the black color dissipates.

• Work-up: Filter the mixture through a pad of Celite® to remove titanium salts, washing the pad thoroughly with THF and Ethyl Acetate. Combine the organic filtrates.

• Extraction: Wash the combined organic layers with water and then with brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to yield the desired olefin precursor.

Synthetic Pathway Overview

The following diagram illustrates a plausible synthetic route for 8-Dechloro-9-chloro Loratadine, highlighting the critical McMurry coupling step.

Caption: Key steps in the synthesis of 8-Dechloro-9-chloro Loratadine.

References

• Wang, X. (2024). Synthesis Methods of Loratadine and Its Clinical Application Comparison in Antihistamines. Highlights in Science, Engineering and Technology, 116, 315-321.
• Haoze Biotechnology. (2023).

• Wang, X. (2024). Synthesis Methods of Loratadine and Its Clinical Application Comparison in Antihistamines. Atlantis Press. [Link]

• Anonymous. (n.d.). Synthesis of 3-hydroxy desloratadine, the hydroxyl metabolite of loratadine. Journal of Organic and Pharmaceutical Chemistry.
• Anonymous. (2025). A concise review- An analytical method development and validation of loratadine. African Journal of Medicine and Pharma Research, 3(1), 46-59.
• Anonymous. (n.d.). Synthesis process of loratadine intermediate.
• Wang, X. (2024). View of Synthesis Methods of Loratadine and Its Clinical Application Comparison in Antihistamines. Highlights in Science, Engineering and Technology.
• Zhuang, S., et al. (2013). Progress in the Synthesis of Loratadine. Chinese Journal of Pharmaceuticals, 44(12), 1292-1299.
• BenchChem. (2025).
• Anonymous. (2020). Synthesis of anti-allergic drugs. RSC Advances.
• Wang, X. (2024). Synthesis Methods of Loratadine and Its Clinical Application Comparison in Antihistamines.
• Waters Corporation. (n.d.). Analysis of Loratadine and Related Substances using the ACQUITY UPLC H-Class System.
• Anonymous. (2010). HPLC/DAD/MS determination of loratadine and its impurities. Chinese Journal of Pharmaceutical Analysis, 30(11), 2007-2011.

• Anonymous. (2021). The identification and the quantitative determination of loratadine by the HPLC method. Farmatsevtychnyi zhurnal, 76(5). [Link]

• Anonymous. (n.d.). A process for the manufacturing of loratadine and its intermediates.
• SynZeal. (n.d.).
• LGC Standards. (n.d.).
• CRO SPLENDID LAB. (n.d.).
• Anonymous. (2025). Synthesis of loratadine.

• Anonymous. (2012). Isolation, Characterization and Pharmacological Evaluation of 8-chloro-3 (1-methyl-piperidene-4-yl) 5H-benzo[1][2] Cyclohepta [1, 2b] Pyridene-11(6H)-one from Loratadine. Science Alert.

• Len, C. (2020). Catalysts for Suzuki–Miyaura Coupling Reaction. MDPI.
• Allmpus. (n.d.). desloratadine 8-dechloro-9-chloro impurity. Allmpus.
• GLP Pharma Standards. (n.d.). Loratadine 8-Dechloro-9-Chloro Impurity | CAS No- 109537-11-3. GLP Pharma Standards.

• Khan, F. A., et al. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. MDPI. [Link]

• Pharmaffiliates. (n.d.). Loratadine-impurities.
• SynZeal. (n.d.).
• Len, C. (2020). Catalysts for Suzuki–Miyaura Coupling Reaction.

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Technical Support Center: Overcoming Solubility Challenges with 8-Dechloro-9-chloro Loratadine

Introduction

8-Dechloro-9-chloro Loratadine is a novel derivative of Loratadine, a well-established second-generation antihistamine. As a new chemical entity (NCE), it presents unique challenges and opportunities in formulation development. Based on the physicochemical properties of its parent compound, 8-Dechloro-9-chloro Loratadine is anticipated to be a Biopharmaceutics Classification System (BCS) Class II compound, characterized by high membrane permeability but critically low aqueous solubility.[1][2][3] This inherent low solubility is a primary obstacle to achieving adequate bioavailability and therapeutic efficacy in oral dosage forms.

This technical support guide provides a comprehensive framework for researchers and formulation scientists to systematically diagnose and overcome solubility and dissolution rate issues associated with 8-Dechloro-9-chloro Loratadine. The following sections offer a combination of frequently asked questions for rapid troubleshooting and in-depth guides with detailed protocols for advanced formulation strategies.

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of 8-Dechloro-9-chloro Loratadine?

While specific data for this derivative is not yet published, we can extrapolate from Loratadine. Loratadine is practically insoluble in water, with its solubility being highly pH-dependent.[4] It is a weak base with a pKa of approximately 5.0, exhibiting higher solubility in acidic environments (e.g., gastric fluid, pH 1.2) and dramatically lower solubility in neutral to alkaline conditions (e.g., intestinal fluid, pH 6.5-7.5).[5][6] Expect 8-Dechloro-9-chloro Loratadine to exhibit a similar pH-dependent solubility profile, with aqueous solubility likely in the low micrograms per milliliter range at physiological pH.

Q2: Which organic solvents are suitable for preparing a stock solution?

Loratadine is very soluble in solvents like acetone, chloroform, ethanol, and dimethyl sulfoxide (DMSO).[4][7][8] For initial in vitro experiments, preparing a concentrated stock solution in DMSO or ethanol is a common practice. For instance, Loratadine's solubility is approximately 50 mg/mL in DMSO and 77 mg/mL in ethanol.[4] When diluting into aqueous buffers, it is critical to do so gradually while vortexing to avoid immediate precipitation. Be aware that the final concentration of the organic solvent should be minimized to avoid impacting the biological assay.

Q3: My compound is precipitating when I dilute my organic stock solution into an aqueous buffer for my assay. What should I do?

This is a common issue for poorly soluble compounds. Here are a few immediate steps to troubleshoot:

• Reduce Final Concentration: Your target concentration may be above the kinetic solubility limit in the aqueous buffer. Try a lower final concentration.

• Use a Surfactant: Incorporate a low concentration of a non-ionic surfactant, such as Tween® 80 or Polysorbate 80, in your final aqueous medium to help maintain solubility.

• Prepare an Intermediate Dilution: Instead of a single large dilution step, perform serial dilutions. For example, dilute the DMSO stock into a 50:50 ethanol:water mixture first, then further dilute into the final aqueous buffer.

Q4: What are the primary strategies to enhance the oral bioavailability of a BCS Class II compound like this?

The goal is to increase the dissolution rate and/or the apparent solubility in the gastrointestinal tract. The most effective and widely adopted strategies include:

• Particle Size Reduction: Micronization and nanonization (creating a nanosuspension) increase the surface area available for dissolution.[9][10]

• Amorphous Solid Dispersions (ASDs): Dispersing the drug in an amorphous state within a polymer matrix eliminates the crystal lattice energy barrier, significantly enhancing solubility and dissolution.[11][12][13]

• Complexation: Using agents like cyclodextrins to form inclusion complexes that shield the hydrophobic drug molecule and improve its interaction with water.[14][15][16]

Troubleshooting & Formulation Development Guides

This section provides in-depth strategies to systematically address solubility challenges, moving from initial characterization to advanced formulation techniques.

Guide 1: Initial Solubility Characterization & Simple Enhancements

Before attempting complex formulations, a thorough understanding of the compound's intrinsic properties is essential.

Problem: Low and inconsistent results in early in vitro assays due to poor solubility.

Workflow for Initial Characterization:

Caption: Initial workflow for solubility assessment.

Step 1: Determine the pH-Solubility Profile Understanding how solubility changes with pH is the most critical first step. This will inform whether pH modification can be a viable strategy and helps predict in vivo behavior as the drug transits from the acidic stomach to the neutral intestine.

• Action: Measure the equilibrium solubility of the compound in buffers ranging from pH 1.2 to 7.5. (See Protocol 1).

• Expected Outcome: You will likely observe significantly higher solubility at low pH (e.g., 1.2, 2.5) and a sharp decrease as the pH approaches and surpasses the compound's pKa.[3][5]

Step 2: Evaluate Co-solvents and Surfactants For liquid formulations or in vitro testing, co-solvents and surfactants can be effective.

• Action: Screen a panel of pharmaceutically acceptable co-solvents (e.g., Propylene Glycol, PEG 400) and surfactants (e.g., Tween® 80, Cremophor® EL).[3] Measure the drug's solubility in aqueous solutions containing varying percentages of these excipients.

• Causality: Co-solvents reduce the polarity of the aqueous medium, while surfactants form micelles that encapsulate the hydrophobic drug, increasing its apparent solubility.

Data Summary: Solubility of Loratadine in Various Media (Note: This data for the parent compound serves as an estimate for 8-Dechloro-9-chloro Loratadine)

Solvent/Medium	pH	Approximate Solubility (mg/mL)	Reference
Water	~7.0	< 0.001	[4]
Phosphate Buffer	7.4	0.004	[5]
Phosphate Buffer	6.5	0.006	[5]
Citro-Phosphate Buffer	5.0	0.59	[17]
Acidic Buffer	2.5	0.09	[5]
Gastric Buffer	1.2	4.59	[5]
Ethanol	N/A	~30 - 77	[4][8]
DMSO	N/A	~25 - 50	[4][8]
Propylene Glycol	N/A	High	[3]

Guide 2: Advanced Formulation - Amorphous Solid Dispersions (ASD)

ASDs are one of the most powerful and commercially successful technologies for enhancing the bioavailability of BCS Class II/IV drugs.[12][18] The strategy involves converting the crystalline drug into a high-energy amorphous state, molecularly dispersed within a polymer carrier.[11]

Problem: The compound shows poor dissolution and low bioavailability even after micronization.

Workflow for ASD Development:

Caption: Workflow for Amorphous Solid Dispersion development.

Step 1: Polymer Selection The choice of polymer is critical. It must be able to form a stable, miscible system with the drug and often acts as a precipitation inhibitor during dissolution.[13]

• Action: Select polymers based on their physicochemical properties and potential for drug-polymer interactions. Common choices include:

  • PVP K30/PVP VA64: Good solubilizers, suitable for solvent-based methods.[19][20]

  • HPMC-AS (Hypromellose Acetate Succinate): Excellent for enteric protection and as a precipitation inhibitor.

  • Soluplus® (Polyvinyl caprolactam — polyvinyl acetate — polyethylene glycol graft co-polymer): Acts as both a matrix polymer and a solubilizer.

• Causality: Strong drug-polymer interactions (e.g., hydrogen bonding) are key to preventing recrystallization of the high-energy amorphous drug, ensuring physical stability.[18]

Step 2: Preparation of the ASD Common lab-scale methods include solvent evaporation and spray drying.

• Action: Dissolve both the drug and the polymer in a common volatile solvent (e.g., methanol, acetone). Remove the solvent under vacuum to form a solid matrix. (See Protocol 2). Several studies have successfully used this method for Loratadine.[19][21]

Step 3: Physical Characterization It is mandatory to confirm that the drug is amorphous within the dispersion.

• Differential Scanning Calorimetry (DSC): An amorphous drug will show a glass transition (Tg) instead of a sharp melting endotherm. A single Tg for the drug-polymer mixture indicates good miscibility.[19]

• Powder X-Ray Diffraction (PXRD): Crystalline materials show sharp Bragg peaks, while amorphous materials show a broad "halo" pattern.

Step 4: Performance Evaluation The ultimate test is the in vitro dissolution performance.

• Action: Perform dissolution testing in biorelevant media (e.g., FaSSIF, FeSSIF) and compare the dissolution profile of the ASD to the crystalline drug. (See Protocol 3).

• Expected Outcome: A successful ASD will exhibit a "spring and parachute" effect: rapid dissolution to a supersaturated concentration (the "spring"), followed by a sustained period where the polymer inhibits precipitation (the "parachute"). Studies on Loratadine have shown dramatic increases in dissolution rates with ASDs.[19][22][23]

Experimental Protocols

Protocol 1: Determination of pH-Solubility Profile

• Prepare Buffers: Prepare a series of buffers (e.g., HCl for pH 1.2; citrate, phosphate for pH 2.5, 4.5, 6.8, 7.5).

• Add Excess Drug: Add an excess amount of 8-Dechloro-9-chloro Loratadine to vials containing each buffer.

• Equilibrate: Shake the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Sample and Filter: Withdraw a sample from each vial and immediately filter through a 0.22 µm syringe filter to remove undissolved solids.

• Quantify: Dilute the filtrate appropriately and quantify the drug concentration using a validated analytical method (e.g., HPLC-UV).

Protocol 2: Preparation of an ASD by Solvent Evaporation

• Select Drug-Polymer Ratio: Weigh the drug and selected polymer (e.g., PVP K30) at the desired ratio (e.g., 1:3 w/w).

• Dissolve: Dissolve both components in a minimal amount of a suitable common solvent (e.g., a 90:10 mixture of dichloromethane and methanol).

• Evaporate Solvent: Place the solution in a round-bottom flask and remove the solvent using a rotary evaporator.

• Dry Under Vacuum: Further dry the resulting solid film in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Process the ASD: Scrape the solid material, gently grind it with a mortar and pestle, and pass it through a sieve to obtain a uniform powder. Store in a desiccator.

Protocol 3: In Vitro Dissolution Testing (USP Apparatus II)

• Prepare Dissolution Medium: Prepare 900 mL of the desired dissolution medium (e.g., 0.1N HCl for gastric simulation or pH 6.8 phosphate buffer for intestinal simulation). De-gas the medium and maintain it at 37 ± 0.5°C.

• Set Up Apparatus: Use a USP Apparatus II (paddle) set to a rotational speed of 50 or 75 RPM.

• Add Sample: Add an amount of the ASD powder or crystalline drug equivalent to the desired dose into the dissolution vessel.

• Sample Collection: Withdraw samples (e.g., 5 mL) at predetermined time points (e.g., 5, 10, 15, 30, 45, 60 minutes). Immediately replace the withdrawn volume with fresh, pre-warmed medium.

• Filter and Analyze: Filter the samples through a syringe filter and analyze for drug concentration using HPLC-UV.

• Plot Data: Plot the cumulative percentage of drug dissolved versus time to generate the dissolution profile.

References

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• Garg, A., et al. (2016). Nanosuspension: An approach to enhance solubility of drugs. Journal of Advanced Pharmaceutical Technology & Research, 7(3), 72-79. [Link]

• Davis, M. E., & Brewster, M. E. (2004). Cyclodextrin-based pharmaceutics: past, present and future. Nature Reviews Drug Discovery, 3(12), 1023-1035. [Link]

• Gao, L., et al. (2013). Nanosuspension for drug delivery. Journal of Controlled Release, 172(1), 130-141. [Link]

• Kurkov, S. V., & Loftsson, T. (2013). Cyclodextrins. International Journal of Pharmaceutics, 453(1), 167-180. [Link]

• Müller, R. H., et al. (2001). Nanosuspensions: a promising formulation for poorly soluble drugs. International Journal of Pharmaceutics, 224(1-2), 127-130. [Link]

• Patel, V. R., & Agrawal, Y. K. (2011). Nanosuspension: An approach to enhance solubility of drugs. Journal of Advanced Pharmaceutical Technology & Research, 2(2), 81-87. [Link]

• Rasheed, A., et al. (2020). Cyclodextrins in drug delivery: A review of their application in oral, pulmonary, and parenteral formulations. Journal of Drug Delivery Science and Technology, 57, 101685. [Link]

• Al-Shdefat, R., et al. (2024). The influence of natural polymers on loratadine's solubility and dissolution profiles. Journal of Medicine and Life, 17(3), 305-308. [Link]

• Kansara, H., et al. (2015). Techniques used to Enhance Bioavailability of BCS Class II Drugs. International Journal of Drug Development and Research, 7(1), 1-10. [Link]

• Popat, A., & Shear, M. (2018). New chromatographic insights on drug:cyclodextrin inclusion complexes and their potential use in drug delivery. Expert Opinion on Drug Delivery, 15(9), 849-858. [Link]

• S. P. Jadhav, et al. (2021). Cyclodextrin complexes: Perspective from drug delivery and formulation. Journal of Pharmaceutical Sciences, 110(8), 2825-2840. [Link]

• Sari, S. P., et al. (2023). Drug Solubility Enhancement Strategies Using Amorphous Solid Dispersion: Examination on Type and The Amount of the Polymer. Journal of Pharmaceutical and Sciences, 6(2), 221-231. [Link]

• Patel, M. M., et al. (2017). Solubility Enhancement of Loratadine by Solid Dispersion Techniques. International Journal of ChemTech Research, 10(7), 894-904. [Link]

• Khan, S., et al. (2021). Solubility of loratadine in different solvents. ResearchGate. [Link]

• Various Authors. (n.d.). Solubility Profile of Loratadine Tested in Physiologically Relevant pH Conditions. ResearchGate. [Link]

• Technobis. (2023). Amorphous solid dispersions for enhanced drug solubility and stability. [Link]

• M. B. Chaudhari, et al. (2023). Solubility Enhancement of Poorly Soluble Drug of BCS Class II And IV By Using Different Techniques. Bulletin of Environment, Pharmacology and Life Sciences, 12(11), 1-8. [Link]

• Reddy, M. S., et al. (2016). Formulation & Evaluation of Loratadine Hydrochloride Oral Disintegrating Tablets by Direct Compression Method by Using super disintegrants. International Journal of Research and Analytical Reviews, 3(2), 1-10. [Link]

• Singh, A., et al. (2020). Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents. Asian Journal of Pharmaceutical Sciences, 15(5), 560-584. [Link]

• Urooj, S., et al. (2018). A comparative study of loratidine physiochemical properties from different brands. Pakistan Journal of Pharmaceutical Sciences, 31(4), 1431-1436. [Link]

• Serán BioScience. (n.d.). Amorphous Solid Dispersion Speciation - Impact of Polymer Chemistry & Drug Properties. [Link]

• Wyzant. (2015). What are some chemical properties of loratadine?[Link]

• Barbosa, E. J., et al. (2017). Development, stability and in vitro delivery profile of new loratadine-loaded nanoparticles. Journal of Drug Delivery Science and Technology, 41, 223-230. [Link]

• Kumar, A., et al. (2023). Enhancement of Solubility and Dissolution Rate of BCS Class II Drugs. International Journal of Pharmaceutical Sciences Review and Research, 83(2), 123-131. [Link]

• Nokhodchi, A., et al. (2011). Investigating the Use of Liquisolid Compacts Technique to Minimize the Influence of pH Variations on Loratadine Release. AAPS PharmSciTech, 12(4), 1209-1217. [Link]

• El-Gindy, A., et al. (2015). Loratadine. In Profiles of Drug Substances, Excipients, and Related Methodology (Vol. 40, pp. 195-267). Academic Press. [Link]

• Dey, K. (2021). Solubility enhancement technique of BCS Class II drug by Solvent Evaporation. [Link]

• Karljikovic-Rajic, K., et al. (2003). Solubility-pH profile of loratadine and desloratadine. Journal of Pharmaceutical and Biomedical Analysis, 33(4), 647-656. [Link]

• Mohamed, A. A. H. (2015). Comparative Study of Physicochemical Properties of Loratadine Tablets (10 mg) in Retail Outlets in Khartoum City, Sudan. International Journal of Food, Nutrition and Public Health, 7(2), 101-110. [Link]

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• Thongnopnua, P., et al. (2023). Solubility and Physical Stability Enhancement of Loratadine by Preparation of Co-Amorphous Solid Dispersion with Chlorpheniramine and Polyvinylpyrrolidone. Pharmaceutics, 15(11), 2568. [Link]

• Patel, J. R., et al. (2014). Formulation and evaluation of fast dissolving tablets of loratadine solid dispersion using super disintegrants. ResearchGate. [Link]

• Bodke, V., et al. (2024). A Systematic Review of Solubility Enhancement Techniques Used for BCS Class II & IV. International Journal of Research in Pharmaceutical Sciences, 15(1), 1-11. [Link]

• Fülöp, V., et al. (2020). Impact of Different Excipients on Dissolution Improvement of Loratadine by Solid Dispersion. ResearchGate. [Link]

• Nokhodchi, A., et al. (2011). Investigating the Use of Liquisolid Compacts Technique to Minimize the Influence of pH Variations on Loratadine Release. ResearchGate. [Link]

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Technical Support Center: Troubleshooting 8-Dechloro-9-chloro Loratadine Instability in Assays

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the analytical challenges encountered with loratadine and its related substances, with a special focus on the potential instability of the 8-Dechloro-9-chloro Loratadine impurity during chromatographic analysis.

Introduction: The Challenge of "Ghost" Impurities

In the meticulous world of pharmaceutical analysis, the accurate quantification of impurities is paramount to ensuring drug safety and efficacy. While methods for the antihistamine loratadine are well-established, analysts occasionally encounter frustrating inconsistencies, such as the variable recovery or apparent disappearance of certain impurities. One such challenging species is 8-Dechloro-9-chloro Loratadine , a known process impurity and potential degradant.

This guide is structured to address these challenges head-on. We will move from general High-Performance Liquid Chromatography (HPLC) troubleshooting for loratadine assays to a deep dive into the specific instability of its chlorinated impurity, providing not just steps for resolution but the scientific rationale behind them.

Part 1: General HPLC Troubleshooting for Loratadine and its Impurities

This section addresses common chromatographic issues that can be mistaken for impurity instability. It is essential to rule out these factors before focusing on analyte-specific degradation.

Q1: I'm observing poor peak shape (tailing) for loratadine and its impurities. What is the cause and how can I fix it?

A1: Peak tailing for loratadine is a frequent issue stemming from its basic nature (pKa ≈ 5.0).[1] This basicity leads to secondary interactions with acidic residual silanol groups on the surface of silica-based reversed-phase columns.

• Causality: The positively charged (protonated) loratadine molecule can interact ionically with negatively charged (deprotonated) silanols, causing a portion of the analyte molecules to lag behind the main band, resulting in a tailed peak.

• Solutions:

  • Mobile Phase pH Adjustment: Operate at a lower pH (e.g., pH 2.8-3.5).[2] At this pH, most silanol groups will be protonated (neutral), minimizing the secondary interactions.

  • Use of an End-Capped Column: Employ a high-quality, end-capped C18 or C8 column. End-capping deactivates most residual silanols with a less reactive group.

  • Competing Base Additive: Introduce a small concentration of a competing base, such as triethylamine (TEA), into your mobile phase. TEA will preferentially interact with the active silanol sites, effectively shielding the analyte from them.

  • Reduce Sample Concentration: Column overload can also cause peak tailing. Try diluting your sample to see if the peak shape improves.[2]

Q2: My retention times are shifting from one injection to the next. What should I check?

A2: Retention time variability can undermine the validity of your assay. The issue usually lies with the HPLC system's stability or the mobile phase preparation.

• Causality: Inconsistent mobile phase composition, fluctuating column temperature, or inadequate column equilibration can all lead to shifts in retention time.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for retention time variability.

• Key Actions:

  • Ensure Consistent Mobile Phase Preparation: Prepare fresh mobile phase daily and use a calibrated pH meter. Premixing solvents can improve reproducibility over online gradient proportioning.

  • Degas Thoroughly: Air bubbles in the pump can cause pressure fluctuations and retention shifts.

  • Use a Column Oven: Maintaining a constant column temperature is crucial for reproducible chromatography.[3]

  • Equilibrate Properly: Ensure the column is equilibrated with the initial mobile phase for at least 10-20 column volumes before the first injection and between runs.

Part 2: Deep Dive - The Instability of 8-Dechloro-9-chloro Loratadine

If you have ruled out general system issues and still observe a loss of the 8-Dechloro-9-chloro Loratadine peak, particularly in sample sequences run over several hours, the impurity itself may be unstable under your analytical conditions.

Q3: I am observing a decreasing peak area for 8-Dechloro-9-chloro Loratadine over time in my analytical sequence. Could the impurity be degrading?

A3: Yes, this is a strong possibility. The chemical structure of 8-Dechloro-9-chloro Loratadine contains a 2-chloropyridine moiety. This structural feature is known to be susceptible to nucleophilic aromatic substitution (SNAr) reactions.[4][5]

• Expertise & Causality: The pyridine ring is an electron-deficient aromatic system, and this effect is enhanced by the electron-withdrawing nature of the nitrogen atom.[6] This electron deficiency makes the carbon atoms, particularly the one bonded to the chlorine atom, susceptible to attack by nucleophiles. Common nucleophiles present in reversed-phase HPLC mobile phases include water, hydroxide ions (at higher pH), and buffer salts like acetate or formate. The reaction is often the rate-limiting step in the degradation and can be accelerated by elevated temperatures (e.g., in a heated autosampler or column oven).

• Proposed Degradation Pathway:

  Caption: Proposed SNAr degradation of the impurity.

Q4: How can I confirm that the 8-Dechloro-9-chloro Loratadine impurity is unstable in my assay?

A4: A systematic solution stability study is the most direct way to confirm degradation. This involves monitoring the concentration of the impurity in your sample diluent and mobile phase over time.

• Trustworthiness through Self-Validation: This experiment will definitively distinguish between system-related variability and true analyte instability.

• Experimental Protocol: Solution Stability Confirmation

  • Prepare a Standard: Prepare a solution of 8-Dechloro-9-chloro Loratadine (or a loratadine sample containing this impurity) at a known concentration in your routine sample diluent.

  • Incubate: Store this solution under the same conditions as your typical samples (e.g., in the autosampler at a set temperature).

  • Inject and Monitor: Inject the solution onto the HPLC system immediately after preparation (T=0) and then at regular intervals (e.g., T=2, 4, 8, 12, 24 hours).

  • Analyze Data: Plot the peak area of 8-Dechloro-9-chloro Loratadine against time. A consistent downward trend is strong evidence of degradation. As a control, you can analyze the stability of the main loratadine peak, which is generally more stable under typical reversed-phase conditions.

Q5: If I confirm the instability, what are the best strategies to mitigate the degradation of 8-Dechloro-9-chloro Loratadine during analysis?

A5: Mitigation involves modifying your analytical conditions to create a less reactive environment for the impurity. The primary focus should be on the sample diluent and mobile phase composition, as well as temperature.

• Strategy 1: Optimize the Sample Diluent The sample is often held in the diluent for the longest period in an autosampler. Minimizing reactivity here is critical.

  • Rationale: Aqueous/protic diluents provide a source of nucleophiles. Switching to a more aprotic (non-nucleophilic) solvent can significantly enhance stability.

  • Recommended Actions:

    • Re-run the solution stability experiment (Protocol from Q4) using different diluents.

    • Compare your standard aqueous/organic diluent against alternatives.

    • If possible, dissolve and inject the sample in 100% acetonitrile or a mobile phase with a very high organic content.

  • Data Presentation: Sample Diluent Stability Comparison

    Diluent Composition	% Recovery of Impurity (after 12h at 25°C)	Recommendation
    50:50 Acetonitrile:Water	~75% (Example)	Poor Stability
    50:50 Acetonitrile:pH 3 Phosphate Buffer	~80% (Example)	Marginal Improvement
    90:10 Acetonitrile:Water	~95% (Example)	Good Stability

    | 100% Acetonitrile | >99% (Example) | Recommended |

• Strategy 2: Modify Mobile Phase and Chromatographic Conditions While the analyte spends less time in the mobile phase, reactions can still occur, especially at elevated column temperatures.

  • Rationale: Minimizing the concentration of nucleophiles and reducing the reaction temperature will slow the degradation kinetics.

  • Recommended Actions:

    • Avoid Highly Nucleophilic Buffers: If possible, switch from buffers like acetate or phosphate to mobile phase additives with weaker nucleophilicity, such as 0.1% formic acid or trifluoroacetic acid, if the chromatography allows.

    • Lower the Column Temperature: Reduce the column temperature to the lowest point that still provides adequate separation and peak shape (e.g., 25-30°C).

    • Expedite the Analysis: Use a shorter column or a faster flow rate (e.g., UPLC technology) to minimize the total run time and the analyte's exposure to the mobile phase.[7]

• Strategy 3: Sequence and Sample Management

  • Rationale: A practical approach to manage unavoidable, slow degradation.

  • Recommended Actions:

    • "Just-in-Time" Sample Preparation: Prepare samples immediately before placing them in the autosampler.

    • Analyze Impurity Standards First: Place your system suitability and standard solutions at the beginning and end of the sequence to bracket the samples and monitor for any time-dependent decay.

    • Cool the Autosampler: Set your autosampler temperature to a low value (e.g., 4°C). One study demonstrated stability of loratadine impurity standards for up to 7 days when stored at 4°C.[8]

Summary and Final Recommendations

The instability of 8-Dechloro-9-chloro Loratadine in analytical assays is a plausible and chemically sound phenomenon rooted in the reactivity of its chloropyridine moiety. When faced with its apparent loss during analysis, a systematic approach is crucial. First, eliminate common HPLC issues like mobile phase inconsistency and poor column health. If the problem persists, conduct a solution stability study to confirm analyte degradation.

To mitigate this instability, prioritize the use of a high-organic or fully aprotic sample diluent, such as 100% acetonitrile. Further gains can be achieved by lowering the column temperature, selecting mobile phase additives with low nucleophilicity, and employing efficient sample management practices. By understanding the underlying chemistry, researchers can develop robust and reliable analytical methods that ensure the accurate quantification of all loratadine-related substances.

References

• Forced Degradation Studies of Cetirizine, Loratidine and Naproxen by HPLC. (n.d.). Preceden. Available at: [Link]

• Bari, S. B., et al. (2011). Determination of loratadine and its related impurities by high performance liquid chromatography. ResearchGate. Available at: [Link]

• Ramulu, G., et al. (2011). A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities. Scientia Pharmaceutica, 79(2), 277–291. Available at: [Link]

• Ramulu, G., et al. (2011). A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities. ResearchGate. Available at: [Link]

• Gámiz-Gracia, L., et al. (2002). LC determination of loratadine and related impurities. Journal of Pharmaceutical and Biomedical Analysis, 28(2), 221-229. Available at: [Link]

• El-Ragehy, N. A., et al. (2002). Stability indicating methods for the determination of loratadine in the presence of its degradation product. Journal of Pharmaceutical and Biomedical Analysis, 28(6), 1041-1053. Available at: [Link]

• El-Ragehy, N. A., et al. (2002). Stability indicating methods for the determination of loratadine in the presence of its degradation product. PubMed. Available at: [Link]

• Gibbons, J., et al. (2007). Degradation product of loratadine. Journal of Pharmaceutical and Biomedical Analysis, 43(3), 1191-1192. Available at: [Link]

• DerPharmaChemica. (2014). Designing of forced degradation studies and development of validated stability indicating method for simultaneous estimation of. Scholars Research Library. Available at: [Link]

• Nucleophilic aromatic substitution reactions of 2-chloropyridines: Development of an organic chemistry laboratory project. (2021). Morressier. Available at: [Link]

• How can nucleophilic substitution happen at the sp²-hybridised carbon of 4-chloropyridine? (2017). Chemistry Stack Exchange. Available at: [Link]

• Lambropoulou, D. A., et al. (2016). Photodegradation of 2-chloropyridine in aqueous solution: Reaction pathways and genotoxicity of intermediate products. Journal of Hazardous Materials, 320, 331-340. Available at: [Link]

• Explain why nucleophilic substitution occurs more readily in 4-chloropyri... (2025). Filo. Available at: [Link]

• Kalme, Z. A., et al. (1992). NUCLEOPHILIC SUBSTITUTION REACTIONS IN 2-CHLOROPYRIDINES AND 2,5-DIOXO-1,2,5,7-TETRAHYDRO-1H-FUROPYRIDINES. Chemistry of Heterocyclic Compounds, 28, 1031–1035. Available at: [Link]

• Sajan, T. K., & Pradeep, T. (2012). Understanding the Degradation Pathway of the Pesticide, Chlorpyrifos by Noble Metal Nanoparticles. Langmuir, 28(1), 318-327. Available at: [Link]

• Rebenne, L. M., et al. (1996). Formation and Degradation of Dichloroacetonitrile in Drinking Waters. ResearchGate. Available at: [Link]

• nucleophilic aromatic substitutions. (2019). YouTube. Available at: [Link]

• Degradation of personal care product 2-chloropyrine detected in surface water. (2025). ResearchGate. Available at: [Link]

• How can I remove pyridine from acetonitrile? (2015). ResearchGate. Available at: [Link]

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• 8. dspace.ceu.es [dspace.ceu.es]

Technical Support Center: Optimizing HPLC Separation for 8-Dechloro-9-chloro Loratadine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the chromatographic analysis of Loratadine and its challenging process-related impurity, 8-Dechloro-9-chloro Loratadine. This guide is designed for researchers, analytical scientists, and drug development professionals who are tasked with developing and optimizing a robust HPLC method to ensure the purity and quality of Loratadine. As this impurity is a positional isomer, achieving adequate resolution requires a systematic and well-understood approach. This document provides in-depth, experience-driven advice in a direct question-and-answer format to address the specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is 8-Dechloro-9-chloro Loratadine and why is it difficult to separate from the main Loratadine peak?

8-Dechloro-9-chloro Loratadine is a process-related impurity that is a positional isomer of Loratadine. In this molecule, the chlorine atom at the 8th position of the tricyclic ring system is absent and is instead located at the 9th position. Because it has the same molecular weight and a very similar chemical structure to Loratadine, its physicochemical properties, such as hydrophobicity and pKa, are nearly identical. This similarity in properties leads to very close retention times in reversed-phase HPLC, making it a challenging impurity to resolve from the main active pharmaceutical ingredient (API) peak.[1][2]

Q2: What are the typical starting HPLC conditions for analyzing Loratadine and its related substances?

Most established methods for Loratadine impurity profiling, including those found in the United States Pharmacopeia (USP), utilize reversed-phase HPLC.[3][4] A robust starting point would involve a C18 or C8 column, a mobile phase consisting of a phosphate or acetate buffer and an organic modifier like acetonitrile or methanol, and UV detection.[3][5] Since Loratadine is a basic compound, controlling the mobile phase pH is critical for good chromatography.[6]

Parameter	Typical Starting Condition	Rationale & Expert Insight
Column	C18 (L1) or C8 (L7), 250 mm x 4.6 mm, 5 µm	C18 columns offer high hydrophobicity suitable for Loratadine. Ensure the column is well end-capped to minimize peak tailing.[3]
Mobile Phase A	0.02 M to 0.05 M Potassium Phosphate Buffer	Provides pH control and consistency. The pH should be adjusted to be at least 2 units away from Loratadine's pKa (~5.0).[3][6]
Mobile Phase B	Acetonitrile or Methanol	Acetonitrile often provides better peak shape and lower backpressure. The choice can significantly affect selectivity.
Elution Mode	Gradient	A shallow gradient is often necessary to resolve closely eluting impurities like the target positional isomer.[7]
Flow Rate	1.0 - 1.5 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 - 40 °C	Elevated temperature can improve efficiency and alter selectivity, potentially aiding in the separation of isomers.[7]
Detection (UV)	220 nm or 254 nm	Loratadine has UV absorbance at these wavelengths, providing good sensitivity for both the API and its impurities.[3][8][9]

Q3: Why is mobile phase pH so critical for this separation?

Mobile phase pH is arguably the most critical parameter for the successful separation of Loratadine and its impurities. Loratadine is a basic compound with a pKa of approximately 5.0.[6]

• At pH values near the pKa: The molecule will exist as a mixture of its ionized (protonated) and non-ionized forms. This dual state can lead to severe peak broadening and tailing, as the two forms interact differently with the stationary phase.[10]

• At low pH (e.g., pH 2.5-3.5): Loratadine will be fully protonated (ionized). This consistent charge state generally leads to sharper, more symmetrical peaks. Furthermore, at low pH, the residual silanol groups on the silica-based stationary phase are non-ionized, which significantly reduces undesirable secondary interactions that cause peak tailing.[11]

• At higher pH (e.g., pH > 7): Loratadine will be in its neutral, non-ionized form, leading to increased retention on a C18 column. However, at higher pH, surface silanols become ionized (negatively charged), which can strongly interact with any residual ionized base, again causing tailing.[12][13]

For these reasons, operating at a controlled, low pH (typically between 2.5 and 4.0) is the standard and recommended approach for achieving good peak shape and reproducible retention for Loratadine.[14]

Troubleshooting Guide: Resolving Critical Pairs

Problem: I have poor resolution (Rs < 1.5) between Loratadine and the 8-Dechloro-9-chloro impurity.

This is the central challenge of this specific method. Achieving adequate resolution (the USFDA generally recommends Rs > 2.0 between peaks) is essential for accurate quantification.[1] If you are facing co-elution or poor separation, a systematic approach is required.

Workflow for Optimizing Resolution ```dot

Caption: Decision tree for troubleshooting peak tailing.

Detailed Causes and Solutions:

• Primary Cause: Silanol Interactions: The most common cause of tailing for basic compounds is the interaction between the protonated analyte and ionized residual silanol groups (Si-O⁻) on the silica packing material. [10][12][13] * Solution 1: Lower Mobile Phase pH: Operate at a pH between 2.5 and 3.5. At this pH, the silanol groups are protonated (Si-OH) and neutral, minimizing secondary ionic interactions. [11] * Solution 2: Use an End-Capped Column: Modern HPLC columns are "end-capped," meaning the free silanol groups are chemically bonded with a small silylating agent (like trimethylsilane) to make them inert. Using a high-quality, fully end-capped column is essential. [3][10] * Solution 3: Add a Competing Base: A more traditional approach is to add a small amount of a competing base, like triethylamine (TEA), to the mobile phase (e.g., 0.1% v/v). The TEA will preferentially interact with the active silanol sites, shielding the analyte from these interactions. H[3][9]owever, this can shorten column lifetime and is not compatible with mass spectrometry.

• Cause: Column Overload: Injecting too much sample mass onto the column can saturate the stationary phase, leading to peak distortion and tailing.

  • Solution: Reduce the injection volume or dilute the sample concentration and reinject.

[3]3. Cause: Extra-Column Effects: Peak broadening and tailing can be introduced by the HPLC system itself if there is excessive volume between the injector and the detector.

• Solution: Ensure you are using tubing with a narrow internal diameter (e.g., 0.12 mm or 0.005 inches) and that the tubing lengths are as short as possible.

[10]***

References

• BenchChem. (2025).
• BenchChem. (2025). Loratadine & Impurities Analysis: A Technical Support Guide for HPLC Method Development.
• Neuroquantology. (2022).
• National Center for Biotechnology Information (PMC).
• HELIX Chromatography.
• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• Restek. (2018). LC Troubleshooting—All of My Peaks are Tailing!
• International Journal of Biological and Pharmaceutical Sciences. (2013).
• Waters Corporation. (n.d.). Analysis of Loratadine and Related Substances using the ACQUITY UPLC H-Class System.
• Shinde, V. (2020).
• PharmaGuru. (2025). How To Improve Resolution In HPLC: 5 Simple Tips.
• Chrom Tech, Inc. (2025).
• BenchChem. (n.d.).
• LCGC. (2019). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks.
• Revista de Chimie. (2015).
• Journal of Undergraduate Research. (2012).
• Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting.
• Chemistry For Everyone. (2025).
• ResearchGate. (2025).
• USP. (2011).
• ResearchGate. (n.d.).
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Antiallergic Agent-1 (Loratadine)
• LCGC North America. (2006).
• uspbpep.com. (n.d.).
• USP. (n.d.).
• USP-NF. (2022).
• GLP Pharma Standards. (n.d.). Loratadine 8-Dechloro-9-Chloro Impurity | CAS No- 109537-11-3.
• MDPI. (2023). Advances in Simple and Chiral-HPLC Methods for Antiallergic Drugs and Chiral Recognition Mechanism.
• ResearchGate. (2025).

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• 14. ijbpas.com [ijbpas.com]

minimizing off-target effects of 8-Dechloro-9-chloro Loratadine

Welcome to the technical support center for 8-Dechloro-9-chloro Loratadine. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on minimizing potential off-target effects during experimentation. Here you will find frequently asked questions (FAQs) and in-depth troubleshooting guides to support the integrity and success of your research.

Introduction to 8-Dechloro-9-chloro Loratadine and Off-Target Effects

8-Dechloro-9-chloro Loratadine is a derivative of Loratadine, a well-known second-generation antihistamine that acts as a selective inverse agonist for peripheral histamine H1 receptors.[][2] While Loratadine is designed for high specificity, its derivatives and impurities, such as 8-Dechloro-9-chloro Loratadine, may exhibit a different pharmacological profile, including potential off-target interactions.[3][4] Off-target effects occur when a compound interacts with unintended biological molecules, which can lead to unforeseen experimental outcomes and potential toxicity.[5] This guide provides a framework for identifying and mitigating these effects in your studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary known mechanism of action of the parent compound, Loratadine?

Loratadine is a tricyclic antihistamine that selectively inhibits peripheral histamine H1 receptors.[2] By blocking these receptors, it prevents histamine from mediating allergic responses, such as sneezing, itching, and other symptoms associated with allergic rhinitis and urticaria.[2][6] Unlike first-generation antihistamines, Loratadine does not readily cross the blood-brain barrier, which minimizes sedative effects.[7][8]

Q2: How might the structure of 8-Dechloro-9-chloro Loratadine differ from Loratadine in its biological activity?

The substitution of a chloro group at the 9-position and removal of the chloro group at the 8-position on the tricyclic ring system can alter the molecule's electronic and steric properties. This seemingly minor change could influence its binding affinity and selectivity for the H1 receptor, as well as its potential to interact with other receptors or enzymes. The diverse biological activity of loratadine and its analogs has been linked to the intriguing conformational topology of its core structure.[9]

Q3: What are the most common off-target liabilities for small molecules?

Off-target interactions are a significant concern in drug development and can lead to preclinical toxicity.[10] Common off-target liabilities include interactions with G-protein coupled receptors (GPCRs), kinases, ion channels, and metabolic enzymes like the cytochrome P450 (CYP) family.[11][12] For instance, the parent compound Loratadine is extensively metabolized by CYP3A4 and CYP2D6.[2][8][13]

Q4: What initial steps can I take to proactively minimize off-target effects in my experiments?

To minimize off-target effects, it is crucial to start with a well-characterized compound. Ensure the purity of your 8-Dechloro-9-chloro Loratadine sample, as impurities can introduce confounding variables.[3][4] Additionally, begin your experiments with a dose-response curve to identify the lowest effective concentration and avoid using excessively high concentrations that are more likely to induce off-target effects.

Troubleshooting Guide: Identifying and Mitigating Off-Target Effects

This guide is designed to help you troubleshoot experiments when you suspect off-target effects from 8-Dechloro-9-chloro Loratadine.

Scenario 1: Inconsistent or Unexpected Cellular Phenotype

Problem: You observe a cellular phenotype that is not consistent with the expected pharmacology of an H1 receptor antagonist (e.g., unexpected changes in cell proliferation, apoptosis, or signaling pathways).

Troubleshooting Workflow:

Caption: Workflow for troubleshooting unexpected cellular phenotypes.

Step-by-Step Protocol:

• Verify Compound Identity and Purity:

  • Confirm the identity of your 8-Dechloro-9-chloro Loratadine sample using techniques like mass spectrometry or NMR.

  • Assess the purity of your sample via HPLC. Impurities are a common source of unexpected biological activity.[3][4]

• Perform a Concentration-Response Curve:

  • Titrate 8-Dechloro-9-chloro Loratadine across a wide range of concentrations in your assay.

  • Determine the EC50 or IC50 for both the expected on-target effect and the unexpected phenotype. A significant separation between these values suggests a potential off-target effect at higher concentrations.

• Employ Orthogonal Assays:

  • Use a different assay to measure the same biological endpoint. For example, if you observe changes in cell viability with a metabolic assay (e.g., MTT), validate this with a membrane integrity assay (e.g., LDH release).

Scenario 2: Lack of Specificity and Control Experiment Failure

Problem: Your positive and negative controls are not behaving as expected, or the effects of 8-Dechloro-9-chloro Loratadine are not rescued by a known H1 receptor antagonist.

Troubleshooting Workflow:

Sources

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• 3. Loratadine Impurities | SynZeal [synzeal.com]
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• 5. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
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• 8. Loratadine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Asymmetric Catalysis Upon Helically Chiral Loratadine Analogs Unveils Enantiomer-Dependent Antihistamine Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 11. Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics [mdpi.com]
• 12. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Characterization of 8-Dechloro-9-chloro Loratadine

Welcome to the technical support center for the characterization of 8-Dechloro-9-chloro Loratadine. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges encountered during the analysis of this particular positional isomer of a loratadine-related compound. Here, we provide in-depth troubleshooting guides, frequently asked questions, and detailed experimental protocols to support your analytical endeavors.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the common questions and inherent challenges in the characterization of 8-Dechloro-9-chloro Loratadine.

Q1: What is 8-Dechloro-9-chloro Loratadine and why is its characterization important?

8-Dechloro-9-chloro Loratadine is a process-related impurity and a positional isomer of Loratadine, a widely used second-generation antihistamine.[1] In this isomer, the chlorine atom at the 8th position of the tricyclic ring of Loratadine is absent and is instead substituted at the 9th position. The characterization and control of such impurities are critical for ensuring the safety and efficacy of the final drug product, as mandated by regulatory bodies.[2] Even subtle changes in the molecular structure, such as the position of a substituent, can significantly alter the pharmacological and toxicological properties of a compound.[3]

Q2: What are the primary analytical challenges in characterizing 8-Dechloro-9-chloro Loratadine?

The main challenge lies in its nature as a positional isomer.[4] Positional isomers often exhibit very similar physicochemical properties, such as polarity, pKa, and molecular weight, to the parent drug and other related isomers. This similarity leads to significant difficulties in:

• Chromatographic Separation: Achieving baseline separation between 8-Dechloro-9-chloro Loratadine, Loratadine, and other chlorinated positional isomers (e.g., 8-Dechloro-10-chloro Loratadine) is a primary hurdle.[5] Co-elution is a common problem in standard reversed-phase HPLC methods.[6]

• Spectroscopic Differentiation: Mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy may produce very similar spectra for positional isomers, making unambiguous identification challenging without careful experimental design and data interpretation.[7]

Q3: Which analytical techniques are most suitable for the characterization of 8-Dechloro-9-chloro Loratadine?

A multi-technique approach is essential for the definitive characterization of this impurity. The recommended techniques include:

• High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC): These are the workhorse techniques for the separation and quantification of impurities in pharmaceuticals.[8] Method development is crucial to achieve the necessary resolution.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): Provides vital information on molecular weight and fragmentation patterns, which can aid in distinguishing between isomers, although often with difficulty.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and 2D-NMR techniques are indispensable for the unambiguous structural elucidation of positional isomers.[10]

Part 2: Troubleshooting Guides

This section provides practical solutions to specific problems you may encounter during your experiments.

Chromatographic Separation Issues

Problem: Poor Resolution or Co-elution with Loratadine or other Isomers

Causality: The structural similarity between 8-Dechloro-9-chloro Loratadine and other related compounds leads to similar retention times on traditional C18 columns.[6] Achieving separation requires exploiting subtle differences in their interactions with the stationary and mobile phases.

Troubleshooting Steps:

• Optimize Mobile Phase pH: The pKa of Loratadine is approximately 5.0.[11] Varying the pH of the mobile phase around this value can alter the ionization state of the analytes and improve selectivity. A systematic pH scouting study (e.g., from pH 3 to 7) is recommended.

• Modify Mobile Phase Composition: Adjust the ratio of the organic modifier (e.g., acetonitrile, methanol) to the aqueous buffer. A shallower gradient or even isocratic elution might be necessary to enhance separation.[12]

• Explore Different Stationary Phases: If a C18 column fails to provide adequate resolution, consider alternative column chemistries that offer different selectivity. Phenyl-hexyl or pentafluorophenyl (PFP) columns can provide alternative retention mechanisms, such as π-π interactions, which can be beneficial for separating aromatic positional isomers.[13]

• Reduce Column Temperature: Lowering the column temperature can sometimes improve the resolution between closely eluting peaks, although it may lead to broader peaks and longer run times.

Experimental Protocol: HPLC Method Development for Positional Isomer Separation

• Initial Conditions: Start with a standard reversed-phase method.

  Parameter	Recommended Starting Condition
  Column	C18, 150 x 4.6 mm, 3.5 µm
  Mobile Phase A	0.1% Formic Acid in Water
  Mobile Phase B	Acetonitrile
  Gradient	20-80% B over 20 minutes
  Flow Rate	1.0 mL/min
  Column Temp.	30 °C

  | Detection | UV at 248 nm |

• pH Scouting: Prepare mobile phases with different pH values (e.g., pH 3.0, 4.5, 6.0, 7.5) and repeat the analysis.

• Solvent Screening: Replace acetonitrile with methanol and repeat the pH scouting.

• Stationary Phase Screening: If resolution is still insufficient, test a Phenyl-hexyl and a PFP column with the most promising mobile phase conditions.

• Fine-Tuning: Once the best conditions are identified, fine-tune the gradient slope, flow rate, and temperature to achieve optimal resolution and peak shape.

Mass Spectrometry Identification Challenges

Problem: Identical m/z and Similar Fragmentation Patterns

Causality: Positional isomers have the same elemental composition and thus the same exact mass. Their fragmentation in the mass spectrometer can also be very similar, as the fragmentation pathways may not be significantly influenced by the position of the chloro-substituent.[14]

Troubleshooting Steps:

• High-Resolution Mass Spectrometry (HRMS): While HRMS cannot differentiate between isomers, it is crucial to confirm the elemental composition and rule out other potential impurities with the same nominal mass.

• Tandem Mass Spectrometry (MS/MS) Optimization: Carefully optimize the collision energy in your MS/MS experiments. Subtle differences in fragment ion ratios may be observed at specific collision energies.

• Ion Mobility Spectrometry (IMS): If available, coupling IMS with MS can separate isomers based on their different shapes and sizes (collisional cross-section), providing an additional dimension of separation.

Structural Elucidation by NMR

Problem: Ambiguous ¹H NMR Spectrum

Causality: The ¹H NMR spectra of positional isomers can be very similar. The differences in chemical shifts and coupling constants may be subtle and difficult to interpret, especially in complex regions of the spectrum.

Solution: Advanced NMR Techniques

• 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon correlations (2-3 bonds). This is particularly powerful for pinpointing the location of the chlorine atom by observing correlations from protons to the carbon atoms in the chlorinated aromatic ring.

• NOESY (Nuclear Overhauser Effect Spectroscopy): To identify protons that are close in space, which can help to confirm the overall stereochemistry and conformation of the molecule.

Visualizing the Workflow

The following diagram outlines a logical workflow for the characterization of 8-Dechloro-9-chloro Loratadine.

Caption: Workflow for the characterization of 8-Dechloro-9-chloro Loratadine.

Visualizing the Synthetic Origin

The formation of positional isomers like 8-Dechloro-9-chloro Loratadine can occur during the synthesis of the active pharmaceutical ingredient. The following diagram illustrates a plausible synthetic step where variations in chlorination could lead to different isomers.

Caption: Potential synthetic origin of 8-Dechloro-9-chloro Loratadine.

Part 3: Data and References

Typical Mass Spectrometer Parameters for Loratadine Analysis

Parameter	Setting
Ionization Mode	ESI Positive
Capillary Voltage	3.5 - 4.5 kV
Gas Temperature	300 - 350 °C
Nebulizer Gas Flow	3 - 8 L/min
Mass Range (Scan)	m/z 100-1000
MS/MS Transitions	Precursor Ion: m/z 383.1
Product Ions: e.g., m/z 337.2, 259.1

Note: These are typical starting parameters and should be optimized for your specific instrument and method.[9]

References

• BenchChem. (2025). Application Note: Identification of Loratadine Degradation Products Using Two-Dimensional Liquid Chromatography-Mass Spectrometry (2D-LC-MS). BenchChem.
• PharmaCores. (2025). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! PharmaCores.
• National Center for Biotechnology Information. (n.d.). Asymmetric Catalysis Upon Helically Chiral Loratadine Analogs Unveils Enantiomer-Dependent Antihistamine Activity. PubMed Central.
• YouTube. (2011, February 2). Solving Two Common Problems in HPLC.
• National Center for Biotechnology Information. (2022, March 17). Utilization of Machine Learning for the Differentiation of Positional NPS Isomers with Direct Analysis in Real Time Mass Spectrometry. PubMed Central.
• MicroSolv Technology Corporation. (2025). Positional Isomer Separation Method Suggestions using HPLC or LCMS. MicroSolv.
• ResearchGate. (n.d.). Comparison of proposed MS/MS fragmentation pathways of LOR (left) and DL (M49) (right).
• National Center for Biotechnology Information. (2011, January). Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets. PubMed.
• ResearchGate. (n.d.). Proposed fragmentation pathway for (A) loratadine and (B) DCL.
• Restek. (n.d.). HPLC Troubleshooting Guide.
• ResearchGate. (n.d.). LC/ESI mass spectra of loratadine (bottom panel) and desloratadine (top panel).
• BrJAC. (n.d.). Powerful and Fast Structural Identification of Pharmaceutical Impurities using Direct Injection Mass Spectrometry and Differential Scanning Calorimetry.
• IJNRD. (2024, March 3). “UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE”.
• IJSDR. (2023, June). Troubleshooting in HPLC: A Review.
• National Center for Biotechnology Information. (2011, January). Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets. PubMed.
• MDPI. (n.d.). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals.
• ResearchGate. (n.d.).
• National Center for Biotechnology Information. (2020, February 4). Synthesis of anti-allergic drugs. PubMed Central.
• National Center for Biotechnology Information. (2011, August 1).
• ResearchGate. (n.d.).
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• ResearchGate. (n.d.).
• National Center for Biotechnology Information. (n.d.).
• ResearchGate. (n.d.).
• BenchChem. (2025).
• HELIX Chromatography. (n.d.). HPLC Analysis of Drug Loratadine and Related Impurities on Coresep SB Mixed-Mode Column.

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Technical Support Center: In Vivo Dosing Strategies for Loratadine Analogs

A Guide for Preclinical Researchers

Welcome to the technical support center for preclinical development. This guide provides in-depth answers and troubleshooting strategies for researchers working on refining in vivo dosages, with a specific focus on novel compounds structurally related to loratadine, such as 8-Dechloro-9-chloro Loratadine. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower your experimental design and decision-making.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Part 1: Foundational Knowledge & Initial Dose Selection

Q1: What is 8-Dechloro-9-chloro Loratadine and what is its likely mechanism of action?

A1: 8-Dechloro-9-chloro Loratadine is a structural analog and potential process-related impurity of Loratadine.[][2] Given its structural similarity to loratadine, it is hypothesized to function as a tricyclic antihistamine, acting as a selective inverse agonist of peripheral histamine H₁ receptors.[3][4] Loratadine itself exhibits anti-inflammatory properties by suppressing the NF-κB pathway, independent of its H₁ receptor antagonism.[][3] A study on a similar loratadine-related impurity also demonstrated potent anti-inflammatory activity in a carrageenan-induced rat paw edema model, suggesting that 8-Dechloro-9-chloro Loratadine may possess similar pharmacologic activity.[5] Therefore, initial in vivo studies should be designed to evaluate both its antihistaminic and potential anti-inflammatory effects.

Q2: I have no prior in vivo data for this compound. How do I determine a starting dose for my first animal study?

A2: When no prior data exists, a systematic approach is crucial to ensure both safety and the likelihood of observing a therapeutic effect. The recommended starting point is a Dose Range-Finding (DRF) study .[6][7] The primary goals of a DRF study are to determine the Maximum Tolerated Dose (MTD)—the highest dose that does not cause unacceptable adverse effects—and to observe the dose-response relationship to identify a potential Minimum Effective Dose (MED).[6][7]

Your initial dose selection for the DRF study should be based on any available in vitro data (e.g., IC50 values from cell-based assays) and comparison with the parent compound, loratadine. A common practice is to start with a low dose, for instance, 1/100th of the LD50 of a similar compound if known, or a dose extrapolated from in vitro effective concentrations. Subsequent dose levels in the DRF study are then escalated, often using geometric progressions (e.g., 2x or 3x increments), until signs of toxicity are observed.[6]

Q3: Can I use dosing data from loratadine to estimate a starting dose for my analog in mice or rats?

A3: Yes, this is a scientifically sound and highly recommended approach. You can use a method called allometric scaling , which extrapolates drug doses between different animal species based on body surface area and metabolic rate.[8][9][10] This method is foundational in preclinical pharmacology for estimating a Human Equivalent Dose (HED) from animal data, and it works just as well for converting doses between different animal species.[8][11]

The core principle is that many physiological processes, including drug clearance, scale with body size in a predictable, non-linear manner.[11][12] The most common method uses Body Surface Area (BSA) for conversion, which is simplified using a Km factor (body weight / BSA).[10]

The formula to convert a dose from a known species (e.g., human) to a target species (e.g., mouse) is:

Animal Dose (mg/kg) = Human Dose (mg/kg) x (Human Km / Animal Km)

Table 1: Standard Km Factors for Interspecies Dose Conversion

Species	Body Weight (kg)	Km Factor
Mouse	0.02	3
Rat	0.15	6
Rabbit	1.8	12
Dog	10	20
Monkey	4	12
Human (60-70 kg)	70	37

Source: Adapted from Nair AB, Jacob S. J Basic Clin Pharma. 2016.[10]

For example, the standard adult human dose of loratadine is 10 mg daily for a ~70 kg person (~0.14 mg/kg).[13] To estimate the equivalent dose in a rat:

Rat Dose (mg/kg) = 0.14 mg/kg * (37 / 6) ≈ 0.86 mg/kg

This calculated value serves as a valuable, data-driven starting point for your dose-range finding studies.

Part 2: Experimental Protocols & Methodologies

Q4: Can you provide a step-by-step protocol for a pilot Dose Range-Finding (DRF) study in rats?

A4: Certainly. A well-designed DRF study is essential for generating the foundational data needed for all subsequent preclinical studies.[6] This protocol assumes oral administration, similar to loratadine.

Protocol: Pilot DRF Study for 8-Dechloro-9-chloro Loratadine in Rats

• Animal Model: Select a single rodent species (e.g., Sprague-Dawley rats), typically 3-5 animals per sex per group.[14] Using both sexes is important as drug metabolism can differ.

• Dose Selection & Group Allocation:

  • Group 1 (Control): Vehicle only (e.g., 0.5% methylcellulose in water).

  • Group 2 (Low Dose): Start with a dose estimated from allometric scaling or in vitro data (e.g., ~1 mg/kg, based on our earlier calculation).

  • Group 3 (Mid Dose): 3x to 5x the low dose (e.g., 3-5 mg/kg).

  • Group 4 (High Dose): 3x to 5x the mid dose (e.g., 9-25 mg/kg).

  • Group 5 (Limit Dose - Optional): A very high dose to establish the MTD (e.g., 50-100 mg/kg). The goal is to observe toxicity at the higher doses.[6]

• Administration: Administer the compound once daily via oral gavage for a short duration (e.g., 5-7 days).

• Monitoring & Data Collection:

  • Clinical Observations: Observe animals at least twice daily for signs of toxicity (e.g., changes in posture, activity, breathing, convulsions, sedation).[6] Note that loratadine is non-sedating, but related impurities may have different CNS effects.[5]

  • Body Weight: Record body weight daily. A significant drop (>10%) is a key indicator of toxicity.[6]

  • Food & Water Consumption: Monitor daily as a general health indicator.

• Terminal Procedures (at end of study):

  • Blood Collection: Collect blood for preliminary pharmacokinetic (PK) analysis and clinical pathology (hematology and serum chemistry). This provides crucial data on drug exposure and systemic toxicity.[6]

  • Necropsy: Perform a gross necropsy on all animals to identify any organ-specific toxicities.[15]

• Endpoint Analysis: Analyze the data to identify the No-Observed-Adverse-Effect-Level (NOAEL) and the Maximum Tolerated Dose (MTD). This dose range will guide the design of your definitive efficacy and toxicology studies.[7]

Q5: My initial results show high variability between animals. What are the common causes and how can I troubleshoot this?

A5: High variability is a common challenge in in vivo studies and can obscure true pharmacological effects. Here are the primary causes and how to address them:

• Biological Variability: This is inherent. However, ensure your animals are from a reputable supplier, are age- and weight-matched, and have been properly acclimatized to the facility before the study begins.

• Dosing Inaccuracy: Inaccurate vehicle preparation or administration (especially oral gavage) is a major source of error. Ensure your test article is homogenously suspended or dissolved in the vehicle. Validate your gavage technique to prevent accidental administration into the lungs.

• First-Pass Metabolism: Loratadine undergoes extensive first-pass metabolism in the liver, primarily by CYP3A4 and CYP2D6 enzymes.[3][16] The expression and activity of these enzymes can vary significantly between individual animals, leading to large differences in systemic exposure of both the parent drug and its active metabolites.[16] This is a likely cause of variability. A preliminary PK study is the best way to quantify this exposure variability.

• Experimental Conduct: Ensure randomization of animals to groups and blinding of personnel who are performing dosing and assessments. This mitigates unconscious bias in handling and scoring.[14]

• Stress: Improper handling, housing conditions, or painful procedures can induce stress, which alters animal physiology and can impact drug metabolism and response.

Troubleshooting Steps:

• Refine Animal Handling & Dosing Technique: Provide training and standardization for all personnel.

• Conduct a Pilot PK Study: A small-scale pharmacokinetic study (see Q6) is the most direct way to determine if variability is due to differences in drug exposure (absorption, metabolism).

• Increase Sample Size: If variability is inherent and unavoidable, increasing the number of animals per group can improve the statistical power of your study to detect a significant effect.[17]

Part 3: Advanced Studies & Data Interpretation

Q6: What are Pharmacokinetic (PK) and Pharmacodynamic (PD) modeling, and why are they critical for dose refinement?

A6: PK/PD modeling is a powerful quantitative approach that bridges the gap between drug exposure and its pharmacological effect.[18][19] It is a cornerstone of modern drug development.[20][21]

• Pharmacokinetics (PK): Describes what the body does to the drug. It measures the Absorption, Distribution, Metabolism, and Excretion (ADME) of the compound over time.[7] Key parameters include Cmax (peak concentration), Tmax (time to peak), AUC (total exposure), and half-life (t½).

• Pharmacodynamics (PD): Describes what the drug does to the body. It measures the relationship between the drug concentration at the site of action and the observed biological effect (e.g., inhibition of histamine-induced paw edema).[21]

Why is this critical? By integrating PK and PD data, you can build a mathematical model that describes the full time-course of a drug's effect.[19][22] This allows you to move beyond simple dose-response curves and understand the exposure-response relationship. This knowledge is essential for:

• Optimizing Dosing Regimens: Determining not just the dose amount, but also the dosing frequency (e.g., once vs. twice daily) needed to maintain therapeutic concentrations.

• Interspecies Extrapolation: Providing a more sophisticated way to predict effective doses in humans than allometric scaling alone.[9]

• Streamlining Development: Understanding the exposure-response relationship can help in making go/no-go decisions and designing more efficient and informative clinical trials.[18]

Table 2: Key Pharmacokinetic Parameters of Oral Loratadine (Parent Drug) and its Active Metabolite

Parameter	Loratadine	Desloratadine (DCL)	Significance for Study Design
Tmax (Time to Peak)	~1.3 hours	~1.5 - 2.5 hours	Guides timing of blood sampling for Cmax and PD assessments.[23][24][25]
t½ (Half-life)	~8 hours	~17 - 28 hours	Determines dosing interval and time to reach steady-state. The long half-life of the active metabolite accounts for the long duration of action.[3][13]
Protein Binding	97-99%	73-76%	High protein binding can affect drug distribution and clearance.[3][13]
Metabolism	Extensive first-pass via CYP3A4, CYP2D6	Further metabolism via CYP2C8	Potential for drug-drug interactions and inter-subject variability.[13][16]

Data compiled from multiple sources.[3][13][23][24][25]

The fact that loratadine is rapidly converted to a more potent and longer-lasting active metabolite (desloratadine) is a critical piece of information.[3][26] Your PK assays must be designed to measure both the parent compound (8-Dechloro-9-chloro Loratadine) and its potential active metabolites to fully understand the pharmacologically active species in your model.

Visualizing the Process

To successfully navigate from initial concept to a refined in vivo dose, it is essential to understand both the biological fate of the compound and the logical flow of the experimental process.

Caption: Metabolic activation of loratadine analogs in the liver.

Caption: Experimental workflow for in vivo dose refinement.

References

• Wikipedia. Loratadine . Available from: [Link]

• Goyal, A. & Ambreen, S. (2025). Loratadine . StatPearls Publishing. Available from: [Link]

• Study.com. Loratadine: Pharmacokinetics & Pharmacodynamics . Available from: [Link]

• Drugs.com. Loratadine . Available from: [Link]

• Derendorf, H., & Meibohm, B. (1999). Pharmacokinetic/pharmacodynamic modeling in drug research and development . Journal of Clinical Pharmacology, 39(S1), 3S-10S. Available from: [Link]

• Uchaipichat, V., et al. (2006). Metabolism of loratadine and further characterization of its in vitro metabolites . Drug Metabolism and Disposition, 34(5), 845-852. Available from: [Link]

• Wikipedia. PKPD model . Available from: [Link]

• MathWorks. Pharmacokinetic/Pharmacodynamic (PK/PD) Model . Available from: [Link]

• Postel-Vinay, N. (2018). Pharmacokinetic/Pharmacodynamic Modeling for Drug Development in Oncology . ASCO Educational Book, 38, 592-597. Available from: [Link]

• Gabrielsson, J., & Weiner, D. (2001). Basic concepts of pharmacokinetic/pharmacodynamic (PK/PD) modelling . Arzneimittelforschung, 51(6), 466-473. Available from: [Link]

• Faessel, H. M., et al. (2024). Strategy for Designing In Vivo Dose-Response Comparison Studies . Pharmaceutical Statistics. Available from: [Link]

• van der Worp, H. B., et al. (2007). To scale or not to scale: the principles of dose extrapolation . British Journal of Pharmacology, 152(5), 593-596. Available from: [Link]

• ResearchGate. Strategy for Designing In Vivo Dose-Response Comparison Studies | Request PDF . Available from: [Link]

• Sharma, V., & McNeill, J. H. (2009). A simple practice guide for dose conversion between animals and human . Journal of Basic and Clinical Pharmacy, 1(1), 33-37. Available from: [Link]

• Festing, M. F. W., & Altman, D. G. (2002). General Principles of Preclinical Study Design . ILAR Journal, 43(4), 244-258. Available from: [Link]

• Dette, H., et al. (2015). Optimal experimental designs for dose–response studies with continuous endpoints . Archives of Toxicology, 89(11), 2017-2025. Available from: [Link]

• CURI. Allometric Scaling Calculator . Available from: [Link]

• Patsnap Synapse. How is allometric scaling used to predict human PK? . Available from: [Link]

• Fellner, W. H. (1996). DESIGNING STUDIES FOR DOSE RESPONSE . Statistics in Medicine, 15(7-9), 1017-1029. Available from: [Link]

• Altasciences. Best Practices for Preclinical Dose Range Finding Studies . Available from: [Link]

• German Cancer Research Center. Design and analysis of dose-response experiments . Available from: [Link]

• Chemycal. Introduction to Allometric Scaling and Its Use in Toxicology and Health Risk Assessment . Available from: [Link]

• MDPI. Designing an In Vivo Preclinical Research Study . Available from: [Link]

• PPD. Preclinical Studies in Drug Development . Available from: [Link]

• Preprints.org. Designing an In Vivo Preclinical Research Study . Available from: [Link]

• AMSbiopharma. Preclinical research strategies for drug development . Available from: [Link]

• Arora, R., Gill, N. S., & Mathew, S. (2012). Isolation, Characterization and Pharmacological Evaluation of 8-chloro-3 (1-methyl-piperidene-4-yl) 5H-benzo[16][18] Cyclohepta [1, 2b] Pyridene-11(6H)-one from Loratadine . Journal of Pharmacy and Allied Health Sciences, 2(1), 1-11. Available from: [Link]

• Chem Help ASAP. in vivo preclinical studies for drug discovery . YouTube. Available from: [Link]

• Pharmacology Education Project. Pharmacology of Loratadine . Available from: [Link]

• FDA. CLARITIN® TABLETS, SYRUP, and RAPIDLY-DISINTEGRATING TABLETS FPO . Available from: [Link]

• Zhang, Y. F., et al. (2003). Pharmacokinetics of loratadine and its active metabolite descarboethoxyloratadine in healthy Chinese subjects . Acta Pharmacologica Sinica, 24(7), 715-718. Available from: [Link]

• Hilbert, J., et al. (1987). Pharmacokinetics and dose proportionality of loratadine . Journal of Clinical Pharmacology, 27(9), 694-698. Available from: [Link]

• CRO SPLENDID LAB. 8-Dechloro-9-chloro Loratadine . Available from: [Link]

• Clissold, S. P., Sorkin, E. M., & Goa, K. L. (1989). Loratadine. A preliminary review of its pharmacodynamic properties and therapeutic efficacy . Drugs, 37(1), 42-57. Available from: [Link]

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how to prevent degradation of 8-Dechloro-9-chloro Loratadine in storage

Introduction:

This technical support guide is a dedicated resource for researchers, scientists, and drug development professionals working with 8-Dechloro-9-chloro Loratadine. Ensuring the chemical stability of this active pharmaceutical ingredient (API) during storage is paramount for the integrity of experimental data, the safety of downstream applications, and compliance with regulatory standards. This document provides a comprehensive overview of potential degradation pathways, preventative measures, and troubleshooting strategies in a user-friendly question-and-answer format. Our goal is to equip you with the necessary knowledge to maintain the quality and purity of your 8-Dechloro-9-chloro Loratadine samples.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most likely reasons for the degradation of 8-Dechloro-9-chloro Loratadine during storage?

A1: Based on the chemical structure of 8-Dechloro-9-chloro Loratadine, which includes an ester and a tertiary amine, the primary degradation pathways are hydrolysis and oxidation.[1][2]

• Hydrolysis: The ester group is susceptible to cleavage in the presence of water, a reaction that can be catalyzed by both acidic and basic conditions.[3][4] This process, known as hydrolysis, would lead to the formation of the corresponding carboxylic acid and ethanol.

• Oxidation: The tertiary amine and the electron-rich aromatic rings can be susceptible to oxidation, especially with exposure to atmospheric oxygen, light, or trace metal contaminants.[5][6]

• Photodegradation: Halogenated compounds and aromatic systems can be sensitive to light, which can trigger degradation reactions.[7]

Q2: I've observed a new impurity peak in the HPLC analysis of my stored 8-Dechloro-9-chloro Loratadine. How can I determine if it's a degradant?

A2: The appearance of new peaks is a strong indicator of degradation. To confirm this and identify the degradation pathway, you should conduct a forced degradation study.[8][9] This involves intentionally exposing a fresh sample of 8-Dechloro-9-chloro Loratadine to various stress conditions to accelerate degradation.[10]

Troubleshooting Workflow:

• Characterize the Impurity: Employ LC-MS (Liquid Chromatography-Mass Spectrometry) to determine the molecular weight of the unknown peak. This will provide initial clues about the chemical transformation that has occurred.[7]

• Perform Forced Degradation Studies: Subject fresh samples to the following conditions as recommended by ICH guidelines:[11]

  • Acid Hydrolysis: Treat a solution of the compound with 0.1 N HCl at room temperature.[12]

  • Base Hydrolysis: Treat a solution with 0.1 N NaOH at room temperature.[12] Loratadine, a similar compound, is known to undergo hydrolysis under alkaline conditions to form its corresponding carboxylic acid.[13][14]

  • Oxidation: Expose a solution to 3% hydrogen peroxide.[12]

  • Thermal Degradation: Heat the solid compound and a solution at an elevated temperature (e.g., 60°C).[7]

  • Photodegradation: Expose the solid compound and a solution to a combination of UV and visible light, as per ICH Q1B guidelines.[8]

• Compare Profiles: Analyze the stressed samples by HPLC and compare the retention times of the resulting degradant peaks with the unknown impurity in your stored sample.[15] If a match is found, you have likely identified the cause of degradation.

Part 2: Proactive Storage & Handling Protocols

To prevent degradation, it is crucial to implement proper storage and handling procedures from the moment you receive the compound.

Recommended Storage Conditions for Solid 8-Dechloro-9-chloro Loratadine:

Parameter	Recommendation	Rationale
Temperature	Store at 2-8°C for short-term and -20°C for long-term storage.[16]	Lower temperatures slow down the rate of chemical reactions, including degradation.[7]
Humidity	Store in a desiccator with a suitable desiccant (e.g., silica gel).[17]	Minimizes exposure to moisture, thereby preventing hydrolysis of the ester group.[1]
Light	Use amber or opaque containers and store in a dark place.[7]	Protects the compound from photolytic degradation.[7]
Atmosphere	For long-term storage, consider backfilling the container with an inert gas like nitrogen or argon.	Displaces oxygen and reduces the risk of oxidative degradation.[5]
Packaging	Use tightly sealed containers made of inert materials (e.g., glass).[18]	Prevents contamination and exposure to environmental factors.[18]

Protocol for Preparing Stable Stock Solutions:

• Solvent Selection: Use high-purity, dry, aprotic solvents like acetonitrile (ACN) or dimethylformamide (DMF). Avoid protic solvents like methanol or water if long-term solution stability is required.

• Solvent Preparation: Degas the solvent by sparging with nitrogen or sonicating under vacuum to remove dissolved oxygen.

• Weighing and Dissolving: Weigh the compound accurately and dissolve it in the prepared solvent in a volumetric flask.

• Solution Storage: If not for immediate use, store the solution in an amber vial, blanketed with an inert gas, at 2-8°C or -20°C.

• Quality Check: Before use, especially after prolonged storage, it is advisable to re-analyze the solution by HPLC to confirm its purity and concentration.

Part 3: Visualizing Stability Concepts

Degradation Prevention Workflow

The following diagram outlines the key steps to ensure the stability of 8-Dechloro-9-chloro Loratadine.

Caption: A workflow for the proper handling and stability assessment of 8-Dechloro-9-chloro Loratadine.

References

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• Sharp. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability. Retrieved from [Link]

• Singh, R., & Kumar, R. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 98, 1-13.

• Luminata. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Retrieved from [Link]

• BioProcess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

• Scribd. (n.d.). Ich Guidelines For Stability Testing of New Drug Substance and Drug Products. Retrieved from [Link]

• El-Ragehy, N. A., Badawey, A. M., & El-Khomry, F. K. (2002). Stability indicating methods for the determination of loratadine in the presence of its degradation product. Journal of Pharmaceutical and Biomedical Analysis, 28(3-4), 583-592.

• ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• Tunebjer, A., & Sterner, O. (1995). Synthesis and enzymatic hydrolysis of esters, constituting simple models of soft drugs. Acta Pharmaceutica Nordica, 7(3), 133-142.

• European Medicines Agency. (2025, April 30). ICH Q1 guideline on stability testing of drug substances and drug products. Retrieved from [Link]

• ICH. (1995). ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• SNS Courseware. (n.d.). ICH STABILITY TESTING GUIDELINES. Retrieved from [Link]

• GMP Trends. (n.d.). Proper Storage Conditions for Your APIs. Retrieved from [Link]

• Reddy, G. S., Kumar, A. P., & Reddy, M. P. (2012). A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities. Journal of the Brazilian Chemical Society, 23(10), 1875-1881.
• Stella, V. J. (2004). Hydrolysis in Pharmaceutical Formulations. Pharmaceutical Research, 21(9), 1547-1557.
• Petrone, D. A., Ye, J., & Lautens, M. (2016). Medicinal Chemistry of Drugs with N-Oxide Functionalities. Journal of Medicinal Chemistry, 59(17), 7876-7896.
• El-Ragehy, N. A., Badawey, A. M., & El-Khomry, F. K. (2002). Stability indicating methods for the determination of loratadine in the presence of its degradation product. Journal of Pharmaceutical and Biomedical Analysis, 28(3-4), 583-592.

• Single Use Support. (2024, March 21). Cold Storage Requirements for Active Pharmaceutical Ingredients. Retrieved from [Link]

• CRO SPLENDID LAB. (n.d.). 8-Dechloro-9-chloro Loratadine. Retrieved from [Link]

• Wang, C., Chen, J., & Wang, J. (2022). Analysis of degradation and pathways of three common antihistamine drugs by NaClO, UV, and UV-NaClO methods. Environmental Science and Pollution Research, 29(8), 11847-11857.

• Powder Systems. (2024, October 17). A Guide to Processing and Holding Active Pharmaceutical Ingredients. Retrieved from [Link]

• Peterlin-Masic, L., & Kikelj, D. (2011). Role of cyclic tertiary amine bioactivation to reactive iminium species: structure toxicity relationship. Current Drug Metabolism, 12(2), 146-163.

• ResearchGate. (n.d.). Proposed Fragmentation Pathways for Loratadine and Hydroxylated.... Retrieved from [Link]

• gmp-compliance.org. (2023, December 12). GDP-compliant Storage of APIs: What needs to be considered?. Retrieved from [Link]

• Powers, A. S., & Sanford, M. S. (2018). Selective Heteroaryl N-Oxidation of Amine-Containing Molecules. Journal of the American Chemical Society, 140(11), 4165-4173.

• GLP Pharma Standards. (n.d.). Loratadine 8-Dechloro-9-Chloro Impurity. Retrieved from [Link]

• Suanfarma. (n.d.). Pharmaceutical APIs Storage: Ensuring Quality and Compliance. Retrieved from [Link]

• Crossley, S. W. M., & Shen, B. (2016). Cα–H Oxidations of Amines to Amides: Expanding Mechanistic Understanding and Amine Scope through Catalyst Development. The Journal of Organic Chemistry, 81(11), 4583-4598.

• ChemWhat. (n.d.). 8-Dechloro-9-chloro Desloratadine CAS#: 117811-13-9. Retrieved from [Link]

• Clark, J. (2015). hydrolysis of esters. Retrieved from [Link]

• LibreTexts Chemistry. (2022, January 31). 15.9: Hydrolysis of Esters. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from [Link]

• SynZeal. (n.d.). 8-Dechloro-9-chloro Loratadine. Retrieved from [Link]

• ResearchGate. (n.d.). Photostability of different chlorine photosensitizers. Retrieved from [Link]

• Patil, R. D., & Gupta, M. K. (2020). Oxidation of primary, secondary and tertiary amines.

• ResearchGate. (n.d.). Degradation product of loratadine. Retrieved from [Link]

• GLP Pharma Standards. (n.d.). Loratadine Deschloro Impurity. Retrieved from [Link]

• D'Agostino, S., & G. A. (2022). Recent Progresses in the Preparation of Chlorinated Molecules: Electrocatalysis and Photoredox Catalysis in the Spotlight. Molecules, 27(7), 2268.
• Ghiazza, C., Faber, T., Gómez-Palomino, A., & Cornella, J. (2022). Deaminative chlorination of aminoheterocycles.

• ResearchGate. (n.d.). Photostability of N@C. Retrieved from [Link]

• Volonté, M. G., & Quiroga, P. N. (2008). Stability of Loratadine Tablets in Argentina. Latin American Journal of Pharmacy, 27(4), 543-548.

• ChemRxiv. (2024, December 27). Practical synthesis of Csp3 Chlorinated Compounds from Cyclopropanes, Olefins and C-H Bonds via photolysis of Willgerodt-type reagents. Retrieved from [Link]

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Technical Support Center: Method Refinement for Quantifying 8-Dechloro-9-chloro Loratadine in Plasma

Welcome to the technical support center for the bioanalysis of 8-Dechloro-9-chloro Loratadine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for the robust quantification of this specific loratadine impurity in a plasma matrix. The methodologies and principles discussed herein are grounded in established bioanalytical practices to ensure scientific integrity and reliable results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries and challenges encountered during the development and execution of an LC-MS/MS method for 8-Dechloro-9-chloro Loratadine in plasma.

Q1: What are the key challenges in quantifying 8-Dechloro-9-chloro Loratadine in plasma?

A1: The primary challenges include:

• Low Endogenous Concentrations: As an impurity, 8-Dechloro-9-chloro Loratadine is expected to be present at very low levels, requiring a highly sensitive analytical method.

• Structural Similarity to Parent Drug: Its structural similarity to Loratadine and other metabolites can lead to chromatographic co-elution and isobaric interference in the mass spectrometer.

• Matrix Effects: Components in plasma can suppress or enhance the ionization of the analyte, leading to inaccurate and imprecise results.[1][2]

• Analyte Stability: Degradation of the analyte during sample collection, storage, or processing can lead to underestimation of its concentration.

Q2: What is a suitable internal standard (IS) for this assay?

A2: An ideal internal standard would be a stable isotope-labeled version of 8-Dechloro-9-chloro Loratadine. However, if this is not available, a structurally similar compound with a close retention time and similar ionization properties that is not present in the plasma samples can be used. For Loratadine and its metabolites, compounds like desipramine or metoclopramide have been utilized.[3][4] A thorough evaluation of any potential IS is necessary to ensure it does not suffer from matrix effects and provides reliable normalization.

Q3: What are the recommended sample preparation techniques?

A3: The choice of sample preparation is critical for removing interferences and concentrating the analyte.[5][6][7]

• Protein Precipitation (PPT): This is a simple and fast method, often using cold acetonitrile or methanol.[7][8] While efficient at removing proteins, it may not remove other matrix components like phospholipids, which can cause significant matrix effects.[9]

• Liquid-Liquid Extraction (LLE): LLE can provide a cleaner extract than PPT. A mixture of isooctane and isoamyl alcohol has been used for loratadine extraction.[10]

• Solid-Phase Extraction (SPE): SPE is generally the most effective technique for removing interferences and achieving high analyte recovery.[7][11] A reversed-phase sorbent would be a suitable starting point for 8-Dechloro-9-chloro Loratadine.

Q4: What are the typical starting LC-MS/MS parameters?

A4: Based on methods for Loratadine, a reversed-phase C18 or C8 column with a gradient elution using a mobile phase of acetonitrile and water containing a small amount of formic acid (e.g., 0.1-0.4%) is a good starting point.[4][12] For detection, electrospray ionization (ESI) in positive mode is typically used for Loratadine and its analogues.[3][4] Multiple reaction monitoring (MRM) is employed for quantification, and the specific precursor-product ion transitions for 8-Dechloro-9-chloro Loratadine would need to be optimized. For loratadine, a common transition is m/z 383 -> 337.[4][13]

Section 2: Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues during method development and sample analysis.

Part 2.1: Sample Preparation Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low Analyte Recovery	Inefficient extraction from plasma proteins. Analyte precipitation with proteins. Inappropriate pH for LLE or SPE. Insufficient elution solvent strength in SPE.	Optimize the protein precipitation solvent and volume. Adjust the pH of the sample to ensure the analyte is in a neutral form for LLE or appropriately charged for SPE. Test different elution solvents and volumes for SPE. Evaluate different SPE sorbents.
High Matrix Effects	Co-elution of phospholipids or other endogenous components.[1][14] Insufficient sample cleanup.	Incorporate a phospholipid removal step in your sample preparation. Switch from protein precipitation to a more selective technique like LLE or SPE.[9] Optimize the chromatographic separation to resolve the analyte from interfering matrix components.[15]
Poor Reproducibility (%CV > 15%)	Inconsistent sample processing. Analyte instability during preparation.	Ensure precise and consistent pipetting and vortexing. Keep samples on ice during preparation if stability is a concern. Automate the sample preparation process if possible.

Part 2.2: Chromatographic Separation Problems

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	Column overload. Secondary interactions with the stationary phase. Incompatible injection solvent.	Reduce the injection volume or sample concentration. Adjust the mobile phase pH to ensure the analyte is in a single ionic state. Ensure the injection solvent is weaker than the initial mobile phase.
Co-elution with Interferences	Insufficient chromatographic resolution.	Optimize the gradient profile (slower ramp rate). Try a different stationary phase (e.g., phenyl-hexyl). Adjust the mobile phase composition and pH.
Shifting Retention Times	Inconsistent mobile phase preparation. Column degradation. Fluctuation in column temperature.	Prepare fresh mobile phase daily and ensure proper mixing. Use a guard column and flush the column regularly. Use a column oven to maintain a constant temperature.

Part 2.3: Mass Spectrometric Detection Challenges

Problem	Potential Cause(s)	Recommended Solution(s)
Low Signal Intensity	Suboptimal ionization parameters. Ion suppression from matrix components.[2] In-source fragmentation.	Optimize source parameters (e.g., spray voltage, gas flows, temperature). Improve sample cleanup to reduce matrix effects.[9] Optimize the collision energy for the MRM transition.
High Background Noise	Contaminated mobile phase or LC system. Chemical noise from the matrix.	Use high-purity solvents and additives. Flush the LC system thoroughly. Enhance sample cleanup to remove interfering compounds.
Inconsistent Ion Ratios (for qualifier ions)	Presence of interfering substances at the same m/z. Insufficient signal intensity.	Improve chromatographic separation to resolve the interference. Check for and address any sources of low signal intensity.

Section 3: Experimental Protocols

Suggested Starting LC-MS/MS Method

This protocol provides a robust starting point for the quantification of 8-Dechloro-9-chloro Loratadine. Further refinement and validation are essential.

Sample Preparation: Protein Precipitation

• Pipette 100 µL of plasma sample into a microcentrifuge tube.

• Add 300 µL of cold acetonitrile containing the internal standard.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject into the LC-MS/MS system.

Chromatographic Conditions

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-3.0 min: 10-90% B

  • 3.0-3.5 min: 90% B

  • 3.5-4.0 min: 90-10% B

  • 4.0-5.0 min: 10% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometric Conditions

• Ionization Mode: ESI Positive

• MRM Transitions: To be determined by infusing a standard solution of 8-Dechloro-9-chloro Loratadine.

• Source Parameters: Optimized for maximum signal intensity.

Method Validation

The developed method must be validated according to regulatory guidelines such as those from the EMA or FDA.[16][17][18] Key validation parameters include:

• Selectivity and Specificity

• Calibration Curve and Linearity

• Accuracy and Precision

• Matrix Effect[1][14]

• Recovery

• Stability (Freeze-thaw, short-term, long-term, and stock solution)[19]

• Dilution Integrity

Section 4: Visualizations

Caption: Experimental workflow for the quantification of 8-Dechloro-9-chloro Loratadine in plasma.

Caption: A logical flow for troubleshooting common issues in the bioanalytical method.

References

• Bioanalysis Zone. (n.d.). Importance of matrix effects in LC-MS/MS bioanalysis. Retrieved from [Link]

• Xie, C., et al. (2021). Assessment of matrix effect in quantitative LC-MS bioanalysis. National Institutes of Health. Retrieved from [Link]

• LCGC International. (n.d.). Practical Tips on Preparing Plasma Samples for Drug Analysis Using SPME. Retrieved from [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry? Retrieved from [Link]

• Ramakrishna, N. V., et al. (2005). LC-MS-ESI for the determination of loratadine and descarboethoxyloratadine in human plasma. PubMed. Retrieved from [Link]

• Cromsource. (n.d.). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Retrieved from [Link]

• Mei, H. (2009). Matrix effect elimination during LC-MS/MS bioanalytical method development. PubMed. Retrieved from [Link]

• Vlase, L., et al. (2007). Determination of loratadine and its active metabolite in human plasma by high-performance liquid chromatography with mass spectrometry detection. PubMed. Retrieved from [Link]

• Li, P., et al. (2021). Simultaneous Determination of Loratadine and Its Metabolite Desloratadine in Beagle Plasma by LC-MS/MS and Application for Pharmacokinetics Study of Loratadine Tablets and Omeprazole-Induced Drug–Drug Interaction. Springer. Retrieved from [Link]

• Graphy Publications. (n.d.). Determination of Lortatadine in Human Plasma by Liquid Chromatography Tandem Mass Spectrometry (LC/MS/MS) and its Pharmacokinetic Application. Retrieved from [Link]

• Shimadzu. (2014). Low level quantitation of Loratadine from plasma using LC/MS/MS. Retrieved from [Link]

• ResearchGate. (2025). Practical tips on preparing plasma samples for drug analysis using SPME. Retrieved from [Link]

• Xu, R., et al. (1999). A new approach to the effective preparation of plasma samples for rapid drug quantitation using on-line solid phase extraction mass spectrometry. PubMed. Retrieved from [Link]

• Reddy, G. S., et al. (2012). A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities. National Institutes of Health. Retrieved from [Link]

• Rupérez, F. J., et al. (2002). LC Determination of Loratadine and Related Impurities. PubMed. Retrieved from [Link]

• American Chemical Society. (2016). Sample Preparation for Bioanalytical and Pharmaceutical Analysis. Retrieved from [Link]

• Radhakrishna, T., et al. (2002). Determination of loratadine and its related impurities by high performance liquid chromatography. Semantic Scholar. Retrieved from [Link]

• American Pharmaceutical Review. (2016). New Trends in Sample Preparation for Bioanalysis. Retrieved from [Link]

• Waters. (n.d.). Analysis of Loratadine and Related Substances using the ACQUITY UPLC H-Class System. Retrieved from [Link]

• ResearchGate. (2025). Determination of loratadine and its related impurities by high performance liquid chromatography. Retrieved from [Link]

• ResearchGate. (2025). Determination of loratadine and its active metabolite in human plasma by high-performance liquid chromatography with mass spectrometry detection. Retrieved from [Link]

• Rupérez, F. J., et al. (2002). LC determination of loratadine and related impurities. CEU Repositorio Institucional. Retrieved from [Link]

• El-Gindy, A., et al. (2002). Stability indicating methods for the determination of loratadine in the presence of its degradation product. PubMed. Retrieved from [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• MACHINERY. (n.d.). Determination of loratadine and its active metabolite in plasma by LC/MS/MS: An adapted method for children. Retrieved from [Link]

• BioAgilytix. (2024). Q&A: Harmonizing Bioanalytical Method Validation – Navigating the Complex Landscape of Global Regulatory Standards. Retrieved from [Link]

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. Retrieved from [Link]

• Science Alert. (2012). Isolation, Characterization and Pharmacological Evaluation of 8-chloro-3 (1-methyl-piperidene-4-yl) 5H-benzo[3][15] Cyclohepta [1, 2b] Pyridene-11(6H)-one from Loratadine. Retrieved from [Link]

• Shen, J. X., et al. (2006). Determination of loratadine in human plasma by liquid chromatography electrospray ionization ion-trap tandem mass spectrometry. PubMed. Retrieved from [Link]

• ICH. (2024). ICH M10: Bioanalytical Method Validation and Study Sample Analysis Training Material. Retrieved from [Link]

• Patel, P., et al. (2012). Bioanalytical method validation: An updated review. National Institutes of Health. Retrieved from [Link]

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Technical Support Center: Troubleshooting Unexpected Results in 8-Dechloro-9-chloro Loratadine Experiments

This guide is designed for researchers, scientists, and drug development professionals encountering unexpected results during the synthesis, purification, and analysis of 8-Dechloro-9-chloro Loratadine. As a Senior Application Scientist, my goal is to provide not just procedural steps, but the underlying scientific rationale to empower you to diagnose and resolve experimental challenges effectively. This resource is built on the pillars of expertise, trustworthiness, and authoritative scientific grounding.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries and directs you to more detailed troubleshooting guides.

Q1: My reaction yield is significantly lower than expected. What are the most common causes?

A1: Low yields in the synthesis of 8-Dechloro-9-chloro Loratadine can stem from several factors. Common culprits include incomplete reactions, degradation of starting materials or product, and the formation of side products. Incomplete reactions can be due to insufficient reaction time, inadequate temperature, or poor mixing. Degradation can occur if [1]the reaction is sensitive to air or moisture, or if the temperature is too high. Side reactions are a frequent issue in heterocyclic chemistry, potentially leading to a variety of unintended products. For a systematic approach[2][3] to diagnosing the root cause, refer to the Troubleshooting Guide for Low Reaction Yields .

Q2: I'm observing an unknown peak in my HPLC/UPLC analysis. How can I identify it?

A2: The appearance of an unexpected peak is a common analytical challenge. This peak could represent an impurity from starting materials, a reaction byproduct, a degradation product, or even a different polymorphic form. The first step is to ensu[4][5]re your analytical method is robust and capable of separating all potential impurities. A systematic investigatio[6]n using techniques like mass spectrometry (MS) coupled with your chromatography is crucial for identification. For detailed protocols on impurity identification, see the Troubleshooting Guide for Unexpected Analytical Peaks .

Q3: My purified product shows poor stability and changes color over time. What's happening?

A3: Instability, often indicated by color change, suggests product degradation. 8-Dechloro-9-chloro Loratadine, like other complex organic molecules, can be sensitive to light, oxygen, and residual acidic or basic impurities from the purification process. The presence of residual solvents can also impact stability. It is crucial to ensure thorough drying and storage under inert conditions. For a deeper dive into stability issues, consult the Troubleshooting Guide for Product Instability .

Q4: The peak shape for my compound is poor (e.g., tailing, fronting) in my HPLC analysis. How can I improve it?

A4: Poor peak shape in HPLC is often related to secondary interactions between the analyte and the stationary phase, or issues with the mobile phase. For a basic compound like[7] 8-Dechloro-9-chloro Loratadine, interactions with residual silanol groups on the silica-based column are a common cause of peak tailing. Optimizing the mobile pha[7]se pH, using an end-capped column, or adjusting the organic modifier can significantly improve peak shape. Refer to the Protocol f[7]or HPLC/UPLC Method Optimization for detailed guidance.

Section 2: Troubleshooting Guides

These in-depth guides provide structured approaches to resolving specific experimental problems.

Troubleshooting Guide for Low Reaction Yields

Unexpectedly low yields can derail a research timeline. This guide provides a logical workflow to identify and rectify the issue.

Caption: Workflow for troubleshooting low reaction yields.

• Step 1: Verify Reaction Completion: Before assuming other issues, confirm the reaction has proceeded to completion.

  • Causality: Insufficient reaction time or temperature can leave significant amounts of starting material unreacted.

  • Protocol: Monitor the reaction at regular intervals using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Compare the reaction mixture to a standard of the starting material.

• Step 2: Investigate Potential Degradation: The complex tricycle of loratadine analogs can be susceptible to degradation.

  • Causality: The presence of oxygen or moisture can lead to oxidative degradation or hydrolysis, especially at elevated temperatures. Some heterocyclic compounds are also light-sensitive.

  • Protocol: Rer[3]un the reaction under an inert atmosphere (e.g., nitrogen or argon). Ensure all solvents are thoroughly dried before use. If the compound is known to be light-sensitive, protect the reaction vessel from light.

• Step 3: Analyze for Side Products: The synthesis of complex heterocyclic molecules often involves competing reaction pathways.

  • Causality: Si[2]de reactions, such as over-alkylation, elimination, or rearrangement, can consume starting materials and reduce the yield of the desired product. The McMurry reaction, sometimes used in loratadine synthesis, is known to produce by-products.

  • Protocol: Ana[8]lyze the crude reaction mixture using HPLC-MS and Nuclear Magnetic Resonance (NMR) spectroscopy to identify the structures of any significant byproducts. Understanding the side products can provide insight into optimizing reaction conditions to disfavor their formation.

Troubleshooti[11]ng Guide for Unexpected Analytical Peaks

The appearance of unknown peaks in analytical chromatograms requires a systematic approach to ensure product purity and identify potential issues.

Caption: Workflow for identifying unexpected analytical peaks.

• Protocol 1: HPLC-MS Analysis for Mass-to-Charge Ratio (m/z)

  • Prepare a sample of the material containing the unknown peak at a suitable concentration (e.g., 0.1-1.0 mg/mL) in the mobile phase.

  • Use a validated HPLC method coupled to a mass spectrometer (e.g., ESI-QTOF).

  • Obtain the mass spectrum of the unknown peak as it elutes.

  • The m/z value will provide the molecular weight of the impurity, which is critical for proposing potential structures.

• Protocol 2: Isolation by Preparative HPLC

  • Develop a preparative HPLC method capable of resolving the unknown peak from the main product and other impurities. This may require scaling up an analytical method and optimizing the mobile phase and column loading.

  • Inject the sample and collect the fraction corresponding to the unknown peak.

  • Evaporate the solvent from the collected fraction under reduced pressure.

  • The isolated impurity can then be subjected to further structural elucidation by NMR and High-Resolution Mass Spectrometry (HRMS).

Potential Impurity Source	Common m/z Differences from Parent Compound	Example
Oxidation	+16	Addition of an oxygen atom (e.g., N-oxide)
Hydrolysis of Ester	-28	Loss of C2H4 from the ethyl carbamate
Dehalogenation	-35.5	Loss of a chlorine atom
Incomplete Reaction	Varies	Mass of a starting material or intermediate

Troubleshooting Guide for Product Instability

Product instability can compromise the integrity of your research. This guide helps identify and mitigate the causes.

• Root Cause Analysis:

  • Chemical Degradation: Is the product susceptible to oxidation, hydrolysis, or photodecomposition? Loratadine itself can form hydroxymethyl derivatives in certain formulations.

  • Physical Instab[9][10]ility: Is the product changing its crystalline form? Different polymorphs can have different stabilities and physical properties.

  • **Contamination:[11] Are there residual catalysts, acids, or bases from the synthesis or purification that could be promoting degradation?

• Preventative Measu[12]res:

  • Purification: Ensure the final product is purified to a high degree, removing any residual reagents. Recrystallization or column chromatography are common methods.

  • Drying: Thoroughly dry the product under vacuum to remove all residual solvents.

  • Storage: Store the purified compound under an inert atmosphere (nitrogen or argon), protected from light, and at a low temperature (e.g., 2-8°C).

Section 3: Ke[16]y Experimental Protocols

This section provides detailed, step-by-step methodologies for core analytical procedures.

Protocol for HPLC/UPLC Method Optimization for Loratadine Analogs

A robust analytical method is the cornerstone of reliable results. This protocol outlines key parameters for optimization.

• Objective: To achieve baseline separation of the main compound from all potential impurities with good peak shape.

• Starting Conditions (Based on established methods for Loratadine):

  • Column: C18 r[4][5][7]eversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase A: Aqueous buffer (e.g., 0.05 M potassium phosphate, pH adjusted to 3.6).

  • Mobile Phase B: Acetonitrile or Methanol.

  • Detection: UV at 220 nm.

  • Flow Rate: 1.0 mL/min.

  • Mode: Gradient elution is often necessary to separate all impurities.

• Step-by-Step Optim[4]ization:

  • pH Adjustment: Since loratadine and its analogs are basic (pKa ≈ 5), the mobile phase pH is a critical parameter. Evaluate a pH range of 3.[6]0 to 7.0. A lower pH can improve peak shape by ensuring the complete protonation of the basic nitrogen atoms.

  • Organic Modifie[7]r: Compare acetonitrile and methanol as the organic component of the mobile phase. Acetonitrile often provides better resolution for complex mixtures.

  • Gradient Optimization: Adjust the gradient slope and time to improve the separation of closely eluting peaks. A shallow gradient can enhance the resolution of complex impurity profiles.

  • Column Temperature: Increasing the column temperature (e.g., to 35°C) can improve peak efficiency and reduce viscosity, but be mindful of potential on-column degradation.

References

• A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities - PMC - NIH. (n.d.). Retrieved January 10, 2026, from [Link]

• HPLC Methods for analysis of Loratadine. (n.d.). HELIX Chromatography. Retrieved January 10, 2026, from [Link]

• Analysis of Loratadine and Related Substances using the ACQUITY UPLC H-Class System. (n.d.). Waters. Retrieved January 10, 2026, from [Link]

• Rupérez, F. J., Fernández, H., & Barbas, C. (2002). LC Determination of Loratadine and Related Impurities. Journal of Pharmaceutical and Biomedical Analysis, 29(1-2), 35–41. [Link]

• Troubleshooting. (n.d.). The Pharma Master. Retrieved January 10, 2026, from [Link]

• Troubleshooting Common Pharmaceutical Manufacturing Challenges. (n.d.). Global Center for Pharmaceutical Industry. Retrieved January 10, 2026, from [Link]

• A Troubleshooting Guide for Topical Drug Manufacturing. (2020). Pharmaceutical Technology. Retrieved January 10, 2026, from [Link]

• Synthesis of anti-allergic drugs. (2020). RSC Publishing. Retrieved January 10, 2026, from [Link]

• Wang, X. (2024). Synthesis Methods of Loratadine and Its Clinical Application Comparison in Antihistamines. Highlights in Science, Engineering and Technology, 116, 315-321. [Link]

• Cerrada, V., Matía-Martín, M. P., Novella, J. L., & Alvarez-Builla, J. (2005).

• Heterocyclic Compounds. (n.d.). Michigan State University Department of Chemistry. Retrieved January 10, 2026, from [Link]

• Synthesis of loratadine. (2002). ResearchGate. Retrieved January 10, 2026, from [Link]

• A process for the manufacturing of loratadine and its intermediates. (2006). Google Patents.
• Wang, X. (2024). Synthesis Methods of Loratadine and Its Clinical Application Comparison in Antihistamines. CEAM 2024, 116, 315-321.

• Troubleshooting in pharmaceutical manufacturing processes – Root cause analysis of quality defects. (2021). HWI group. Retrieved January 10, 2026, from [Link]

• Synthesis of 2-and 4-hydroxymethyl Loratadine, usual impurities in Loratadine syrup formulations. (2005). ResearchGate. Retrieved January 10, 2026, from [Link]

• Troubleshooting in pharmaceutical manufacturing: expert solutions. (n.d.). Particle Analytical. Retrieved January 10, 2026, from [Link]

• 8-Dechloro-9-chloro Loratadine. (n.d.). CRO SPLENDID LAB. Retrieved January 10, 2026, from [Link]

• 8-Dechloro-9-chloro Desloratadine. (n.d.). Chemsrc. Retrieved January 10, 2026, from [Link]

• desloratadine 8-dechloro-9-chloro impurity. (n.d.). Allmpus. Retrieved January 10, 2026, from [Link]

• Heterocyclic Compounds: Synthesis, Reactivity Models, and Applications in Drug Design. (2024). ResearchGate. Retrieved January 10, 2026, from [Link]

• Loratadine crystal form and preparation method and use thereof. (2017). Google Patents.

• Progress, challenges and future directions of heterocycles as building blocks in iterative methodologies towards sequence-defined oligomers and polymers. (2021). RSC Publishing. Retrieved January 10, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of Loratadine and its Positional Isomer, 8-Dechloro-9-chloro Loratadine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Loratadine, a widely recognized second-generation antihistamine, is a cornerstone in the symptomatic relief of allergic rhinitis and chronic idiopathic urticaria.[][2] Its efficacy is attributed to its selective inverse agonist activity at peripheral histamine H1 receptors. As with many active pharmaceutical ingredients (APIs), the synthesis of loratadine can result in the formation of process-related impurities and positional isomers. Among these is 8-Dechloro-9-chloro Loratadine, a structural analogue where the chlorine atom is shifted from the 8-position to the 9-position on the tricyclic ring system.[3][4] This guide provides a detailed comparative analysis of loratadine and this specific impurity, synthesizing available data to offer insights into potential differences in their pharmacological profiles. While extensive experimental data for 8-Dechloro-9-chloro Loratadine is not publicly available, this guide will leverage established knowledge of loratadine's structure-activity relationships to provide a scientifically grounded perspective.

Chemical Structure and Stereochemistry

The chemical structures of Loratadine and 8-Dechloro-9-chloro Loratadine are depicted below. The key difference lies in the position of the chlorine atom on the benzo[5][6]cyclohepta[1,2-b]pyridine core.

Figure 1: Chemical structures of Loratadine (left) and 8-Dechloro-9-chloro Loratadine (right).

Loratadine and its analogues are conformationally dynamic, rapidly interconverting between enantiomeric, helically chiral forms at room temperature.[7] This conformational flexibility can influence receptor binding and overall biological activity.[7]

Mechanism of Action: A Shared Target with Potential Affinity Differences

Loratadine functions as a selective inverse agonist of peripheral histamine H1 receptors. By binding to these receptors, it stabilizes the inactive conformation, thereby preventing histamine-induced downstream signaling that leads to allergic symptoms.[] It is highly probable that 8-Dechloro-9-chloro Loratadine also targets the H1 receptor. However, the shift in the position of the electron-withdrawing chlorine atom could subtly alter the molecule's electronic distribution and conformation, potentially impacting its binding affinity and intrinsic activity at the receptor.

Pharmacokinetic Profile: A Tale of Two Isomers

The pharmacokinetic properties of loratadine are well-characterized. It undergoes rapid oral absorption and extensive first-pass metabolism, primarily by cytochrome P450 enzymes CYP3A4 and CYP2D6, to its active metabolite, desloratadine.

Table 1: Pharmacokinetic Parameters of Loratadine

Parameter	Value
Bioavailability	~40% (as loratadine and desloratadine)
Protein Binding	97-99%
Time to Peak Plasma Concentration (Tmax)	1-2 hours
Elimination Half-life	~8.4 hours (loratadine), ~28 hours (desloratadine)
Metabolism	Hepatic (CYP3A4, CYP2D6)
Excretion	Urine and feces

Data compiled from various sources.

For 8-Dechloro-9-chloro Loratadine, no specific pharmacokinetic data is available. However, based on its structural similarity to loratadine, it is likely to be a substrate for the same CYP450 enzymes. The altered position of the chlorine atom could influence the rate and regioselectivity of metabolism. This could lead to differences in the formation of active metabolites and variations in its half-life and overall systemic exposure.

Efficacy and Potency: An Unanswered Question

The clinical efficacy of loratadine in treating allergic conditions is well-established.[] In the absence of direct experimental data for 8-Dechloro-9-chloro Loratadine, we can only speculate on its potential efficacy. The antihistaminic activity of loratadine analogues is known to be dependent on their specific structural features.[5] For example, studies on synthesized loratadine analogues with modifications to the piperidine ring have demonstrated varying degrees of H1 antihistamine activity.[5]

To definitively compare the efficacy of these two compounds, a histamine-induced wheal and flare suppression study would be required. This in vivo assay is a standard method for evaluating the potency and duration of action of antihistamines.

Safety and Toxicology: The Importance of Impurity Profiling

Loratadine is generally well-tolerated, with a low incidence of adverse effects. The safety profile of 8-Dechloro-9-chloro Loratadine is unknown. As a process-related impurity, its presence in the final drug product is strictly controlled by regulatory agencies. The identification and characterization of such impurities are critical to ensure the safety and quality of the API.[8] Toxicological studies, including assessments of genotoxicity and general toxicity, would be necessary to establish a safety profile for 8-Dechloro-9-chloro Loratadine.

Experimental Protocols

For researchers interested in conducting a direct comparison, the following experimental workflows are recommended:

In Vitro H1 Receptor Binding Assay

This assay would determine the binding affinity of each compound for the histamine H1 receptor.

Figure 2: Workflow for an in vitro H1 receptor binding assay.

In Vivo Histamine-Induced Wheal and Flare Suppression Test

This clinical study would assess the in vivo efficacy and potency of the compounds.

Figure 3: Workflow for an in vivo wheal and flare suppression study.

Conclusion

While 8-Dechloro-9-chloro Loratadine is a known impurity of loratadine, a comprehensive understanding of its pharmacological and toxicological profile remains elusive due to the lack of publicly available experimental data. Based on structure-activity relationship principles, it is plausible that the positional shift of the chlorine atom could influence its H1 receptor affinity, metabolism, and overall efficacy. This comparison highlights the critical need for the full characterization of pharmaceutical impurities to ensure the safety and quality of drug products. Further research, employing the experimental protocols outlined in this guide, is necessary to elucidate the precise pharmacological profile of 8-Dechloro-9-chloro Loratadine and its potential impact relative to the well-established properties of loratadine.

References

• Alford, J. S., Abascal, N. C., Shugrue, C. R., Colvin, S. M., Romney, D. K., & Miller, S. J. (2021). Asymmetric Catalysis Upon Helically Chiral Loratadine Analogs Unveils Enantiomer-Dependent Antihistamine Activity. ACS Catalysis, 11(15), 9413–9420. [Link]

• Cuboni, S., et al. (2014). Loratadine and analogues: discovery and preliminary structure-activity relationship of inhibitors of the amino acid transporter B(0)AT2. Journal of Medicinal Chemistry, 57(23), 9841-9853.

• Wang, Y., Wang, J., Lin, Y., Si-Ma, L. F., Wang, D. H., Chen, L. G., & Liu, D. K. (2011). Synthesis and antihistamine evaluations of novel loratadine analogues. Bioorganic & Medicinal Chemistry Letters, 21(15), 4454–4456. [Link]

• Kreutner, W., Sherwood, J., Sehring, S., & Barnett, A. (1987). Antiallergic activity of loratadine, a non-sedating antihistamine. Arzneimittel-Forschung, 37(5), 540-543.

• Srinivasa Rao, M., Sridhar, G., & Sastry, B. S. (2003). Impurity profile study of loratadine. Journal of Pharmaceutical and Biomedical Analysis, 32(4-5), 897–904. [Link]

• Cuboni, S., et al. (2014). Loratadine and Analogues: Discovery and Preliminary Structure-Activity Relationship of Inhibitors of the Amino Acid Transporter B(0)
• Pharmacology of Loratadine. (2025, December 27).
• Alford, J. S., et al. (2021). Asymmetric Catalysis Upon Helically Chiral Loratadine Analogs Unveils Enantiomer-Dependent Antihistamine Activity. Semantic Scholar.

• Arora, R., Gill, N. S., & Mathew, S. (2012). Isolation, Characterization and Pharmacological Evaluation of 8-chloro-3 (1-methyl-piperidene-4-yl) 5H-benzo[5][6] Cyclohepta [1, 2b] Pyridene-11(6H)-one from Loratadine. Science Alert.

• Wang, X. (2024). Synthesis Methods of Loratadine and Its Clinical Application Comparison in Antihistamines. Highlights in Science, Engineering and Technology, 83, 315-321.
• Lor
• Jang, J., et al. (2022). Anti-Inflammatory Activities of an Anti-Histamine Drug, Loratadine, by Suppressing TAK1 in AP-1 Pathway. International Journal of Molecular Sciences, 23(19), 11342.
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• Popa, D. S., et al. (2010). Determination of loratadine and its related impurities by high performance liquid chromatography. Journal of the Serbian Chemical Society, 75(11), 1541-1551.
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A Comparative Guide to the Biological Validation of 8-Dechloro-9-chloro Loratadine

This guide provides a comprehensive framework for the biological validation of 8-Dechloro-9-chloro Loratadine, a critical process-related impurity and structural analog of Loratadine. As drug safety and efficacy are paramount, characterizing such analogs is essential to understand their potential pharmacological activity and ensure the purity profile of the parent drug. This document outlines a head-to-head comparison strategy against Loratadine and its primary active metabolite, Desloratadine, detailing the requisite in-vitro and in-vivo experimental protocols to definitively ascertain its antihistaminic properties.

Introduction: The Rationale for Validation

Loratadine is a widely-used second-generation antihistamine that acts as a selective inverse agonist of peripheral histamine H1 receptors.[1][2] It is largely a prodrug, undergoing rapid first-pass metabolism in the liver by cytochrome P450 enzymes (primarily CYP3A4 and CYP2D6) to its major active metabolite, Desloratadine (descarboethoxyloratadine).[1][2][3][4] Desloratadine is significantly more potent at the H1 receptor than Loratadine itself and is responsible for the majority of the clinical antihistaminergic effect.[4][5]

8-Dechloro-9-chloro Loratadine is a positional isomer of Loratadine, identified as a process-related impurity.[6][7] Its structure differs by the relocation of a chlorine atom on the tricyclic ring system. While structurally similar, such a modification can profoundly alter the molecule's interaction with its biological target. Therefore, a rigorous biological validation is not merely a procedural formality but a critical step to determine if this impurity possesses any clinically relevant antihistaminic or off-target activity.

This guide proposes a logical, multi-tiered validation workflow, beginning with direct target engagement and functional cellular assays, and progressing to an in-vivo model of histamine-mediated allergic response. The primary comparators will be Loratadine and, more importantly, its highly active metabolite, Desloratadine.

Comparative Compounds

For a robust validation, the following compounds are essential for direct comparison in all assays:

• Test Article: 8-Dechloro-9-chloro Loratadine

• Positive Control (Prodrug): Loratadine

• Positive Control (Active Metabolite): Desloratadine

• Vehicle Control: The solvent used to dissolve the compounds (e.g., DMSO, saline).

Experimental Validation Workflow

The validation process should follow a structured progression from in-vitro to in-vivo assays to build a comprehensive pharmacological profile.

Caption: High-level workflow for the biological validation of 8-Dechloro-9-chloro Loratadine.

Part 1: In-Vitro Characterization

The initial phase focuses on quantifying the direct interaction of the test compound with the human histamine H1 receptor (hH1R) and its functional consequence in a cellular context.

Histamine H1 Receptor Binding Affinity

Causality: The foundational step is to determine if 8-Dechloro-9-chloro Loratadine physically binds to the H1 receptor. A competitive radioligand binding assay is the gold standard for this purpose. It measures the ability of the test compound to displace a known high-affinity radiolabeled ligand from the receptor, allowing for the calculation of the binding affinity constant (Ki). This provides a direct measure of target engagement.

• Preparation of Membranes:

  • Culture HEK293T or CHO cells stably expressing the human histamine H1 receptor.

  • Harvest cells and homogenize in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) using a Dounce homogenizer.

  • Centrifuge the homogenate at low speed (e.g., 500 x g) to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with fresh buffer and resuspend to a final protein concentration of 0.5-1.0 mg/mL, as determined by a BCA protein assay.[8] Store aliquots at -80°C.

• Binding Assay:

  • In a 96-well plate, combine cell membrane homogenate (5-10 µg protein per well), a fixed concentration of the radioligand [³H]-mepyramine (typically 2-3 nM), and increasing concentrations of the test compound (8-Dechloro-9-chloro Loratadine), Loratadine, or Desloratadine (ranging from 10⁻¹¹ M to 10⁻⁵ M).

  • To determine non-specific binding, a parallel set of wells should contain the radioligand and a high concentration (e.g., 10 µM) of an unlabeled H1 antagonist like mianserin.[8]

  • Incubate the plate for 2-4 hours at 25°C with gentle agitation to reach equilibrium.[8]

• Harvesting and Scintillation Counting:

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand.

  • Wash the filters multiple times with ice-cold buffer to remove unbound radioactivity.

  • Place the filter discs into scintillation vials with a suitable scintillation cocktail.

  • Quantify the radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific DPM from total DPM.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC50 value (the concentration of competitor that displaces 50% of the radioligand).

  • Calculate the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

H1 Receptor Functional Antagonism

Causality: Binding to the receptor does not guarantee a functional effect. The H1 receptor is a Gq-protein coupled receptor (GPCR); its activation by histamine leads to an increase in intracellular calcium ([Ca²⁺]i).[9][10] A functional assay measures the ability of the test compound to inhibit this histamine-induced calcium flux, defining it as a receptor antagonist and quantifying its potency (IC50).

Caption: Simplified H1 Receptor signaling pathway leading to calcium release.

• Cell Preparation:

  • Seed HEK293T or CHO cells expressing the hH1R into a black, clear-bottom 96-well plate and grow to 90-95% confluency.

• Dye Loading:

  • Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Incubate for 45-60 minutes at 37°C in the dark.

  • Gently wash the cells with the buffer to remove excess extracellular dye.

• Compound Incubation:

  • Add varying concentrations of 8-Dechloro-9-chloro Loratadine, Loratadine, or Desloratadine to the wells. Incubate for 15-30 minutes at room temperature.

• Histamine Challenge and Measurement:

  • Place the plate into a fluorescence plate reader (e.g., FLIPR, FlexStation).

  • Establish a stable baseline fluorescence reading for several seconds.

  • Inject a concentration of histamine that elicits a submaximal response (the EC80 concentration, determined in a separate experiment) into all wells.

  • Immediately measure the fluorescence intensity over time (typically 1-2 minutes) to capture the peak calcium response.

• Data Analysis:

  • The response is measured as the peak fluorescence intensity minus the baseline.

  • Normalize the data, with the response to histamine in the absence of any antagonist set as 100% and the baseline set as 0%.

  • Plot the percentage of inhibition against the logarithm of the antagonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value for each compound.

Expected In-Vitro Data Summary

The results from these assays should be compiled for a clear comparison.

Compound	H1 Receptor Binding Affinity (Ki, nM)	H1 Functional Antagonism (IC50, nM)
8-Dechloro-9-chloro Loratadine	To be determined	To be determined
Loratadine	~10-30	~20-50
Desloratadine	~0.4-2.5[1][5]	~1-5
Vehicle Control	No activity	No activity

Part 2: In-Vivo Validation

If the in-vitro results demonstrate significant H1 receptor binding and functional antagonism, the next logical step is to confirm this activity in a living system.

Histamine-Induced Cutaneous Wheal and Flare Model

Causality: This model directly assesses the ability of a systemically or topically administered compound to block the localized effects of histamine in the skin.[11] Histamine injection causes local vasodilation (flare) and increased vascular permeability (wheal), mimicking a key aspect of an allergic skin reaction.[] The reduction in the size of the wheal and flare is a direct measure of in-vivo H1 antihistaminic efficacy.

• Animal Preparation:

  • Use adult male Hartley guinea pigs.

  • Gently shave the hair on the dorsal back region 24 hours prior to the experiment.

• Compound Administration:

  • Divide animals into groups (n=6-8 per group).

  • Administer the test compounds (8-Dechloro-9-chloro Loratadine, Loratadine, Desloratadine) or vehicle control orally (p.o.) via gavage. Doses should be selected based on in-vitro potency and known effective doses of the controls (e.g., 1-10 mg/kg).

• Histamine Challenge:

  • At the time of expected peak plasma concentration (e.g., 1-2 hours post-dosing), administer an intradermal (i.d.) injection of a fixed amount of histamine (e.g., 100 ng in 0.1 mL saline) at marked sites on the shaved back.

• Measurement and Analysis:

  • After 15-30 minutes, measure the diameter of the wheal (raised blister) and the surrounding flare (redness) in two orthogonal directions using calipers.

  • Calculate the area of the wheal and flare.

  • Calculate the percent inhibition for each treated group relative to the vehicle control group using the formula: % Inhibition = [1 - (Area_treated / Area_vehicle)] * 100.

  • Analyze the data for statistical significance using an appropriate test (e.g., ANOVA followed by Dunnett's test).

Expected In-Vivo Data Summary

Compound (Dose)	Mean Wheal Area (mm²)	% Inhibition of Wheal
Vehicle Control	To be determined	0%
8-Dechloro-9-chloro Loratadine	To be determined	To be determined
Loratadine	To be determined	To be determined
Desloratadine	To be determined	To be determined

Conclusion

This structured comparison guide provides a robust, scientifically-grounded pathway for the definitive biological validation of 8-Dechloro-9-chloro Loratadine. By directly comparing its performance against Loratadine and its highly active metabolite, Desloratadine, in validated in-vitro and in-vivo assays, researchers can unequivocally determine its H1 receptor affinity, functional antagonist potency, and in-vivo efficacy. The resulting data will be critical for assessing any potential biological impact of this impurity, ensuring the safety and quality of Loratadine-based therapeutics.

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• Geha, R. S., & Meltzer, E. O. (2001). Desloratadine: A new, nonsedating, oral antihistamine. Journal of Allergy and Clinical Immunology, 107(4), 751-762. Available from: [Link]
• Lin, Y., et al. (2013). Design, synthesis and biological activity evaluation of desloratadine analogues as H1 receptor antagonists. Bioorganic & Medicinal Chemistry, 21(14), 4178-4185. Available from: [Link]
• Wang, Y., et al. (2011). Synthesis and antihistamine evaluations of novel loratadine analogues. Bioorganic & Medicinal Chemistry Letters, 21(15), 4454-4456. Available from: [Link]
• Ghosal, A., et al. (2009). Metabolism of Loratadine and Further Characterization of Its In Vitro Metabolites. Drug Metabolism Letters, 3(3), 162-170. Available from: [Link]
• Ghosal, A., et al. (2009). Metabolism of loratadine and further characterization of its in vitro metabolites. Drug Metabolism Letters, 3(3), 162-170. Available from: [Link]
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• Chen, X. Y., et al. (2002). Pharmacokinetics of loratadine and its active metabolite descarboethoxyloratadine in healthy Chinese subjects. Acta Pharmacologica Sinica, 23(10), 955-958. Available from: [Link]
• Negro, J. M., et al. (1989). "In vivo" and "in vitro" evaluation of four antihistamines (astemizole, azatadine, mequitazine, terfenadine). Allergologia et Immunopathologia, 17(2), 85-93. Available from: [Link]
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A Researcher's Guide to Investigating the Cross-Reactivity of 8-Dechloro-9-chloro Loratadine

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute robust cross-reactivity studies of 8-Dechloro-9-chloro Loratadine. As a known impurity and structural analog of Loratadine, understanding its potential interference with analytical methods is paramount for ensuring the accuracy and reliability of pharmacokinetic and toxicological assessments. This document moves beyond a simple recitation of protocols to explain the scientific rationale behind experimental design, thereby empowering researchers to generate high-quality, defensible data.

Introduction: The Significance of Impurity Cross-Reactivity

Loratadine is a widely used second-generation antihistamine that undergoes extensive metabolism.[1] Its primary active metabolite is desloratadine (descarboethoxyloratadine).[2][3][4] The manufacturing process and degradation pathways of active pharmaceutical ingredients (APIs) can introduce structurally related impurities. 8-Dechloro-9-chloro Loratadine is one such identified impurity.[5][6][7] The structural similarity between this impurity, the parent drug, and its major metabolites raises a critical question: to what extent does 8-Dechloro-9-chloro Loratadine cross-react in analytical assays designed to quantify Loratadine and its metabolites?

This guide will focus on two of the most common analytical platforms in pharmaceutical analysis: Immunoassays and High-Performance Liquid Chromatography (HPLC), providing a comparative framework for evaluating the cross-reactivity of 8-Dechloro-9-chloro Loratadine.

Comparative Analysis of Analytical Methodologies

The choice of analytical technique is a critical first step in any cross-reactivity study. The two primary methods, immunoassays and chromatography-based assays, offer distinct advantages and disadvantages.

Feature	Immunoassays	High-Performance Liquid Chromatography (HPLC)
Principle	Antibody-antigen binding	Physicochemical separation based on polarity, size, or charge
Specificity	Generally lower; prone to cross-reactivity from structurally similar compounds[12][13]	High; capable of separating structurally similar compounds
Sensitivity	Can be very high	High, especially when coupled with mass spectrometry (LC-MS/MS)[14][15]
Throughput	High; suitable for screening large numbers of samples	Lower; more time-consuming per sample
Cost	Generally lower per sample for screening	Higher initial instrument cost and per-sample cost
Application	Screening, qualitative detection	Quantification, confirmation, and structural elucidation

Given these characteristics, a comprehensive cross-reactivity investigation should ideally leverage both techniques. Immunoassays can be used for initial high-throughput screening to assess the potential for cross-reactivity, while HPLC methods are essential for definitive quantification and confirmation.

Experimental Design for Cross-Reactivity Assessment

A robust cross-reactivity study is built on a foundation of meticulous experimental design and adherence to validation principles.[16][17][18] The following sections outline detailed protocols for assessing the cross-reactivity of 8-Dechloro-9-chloro Loratadine.

Foundational Requirements

• Reference Standards: Obtain certified reference standards of Loratadine, Desloratadine, and 8-Dechloro-9-chloro Loratadine with known purity.

• Matrix Selection: The study should be conducted in the relevant biological matrix (e.g., human plasma, urine) to account for potential matrix effects.

• Calibration Curves: Prepare individual calibration curves for Loratadine and Desloratadine in the chosen matrix.

Immunoassay Cross-Reactivity Protocol

This protocol is designed to determine the percentage of cross-reactivity of 8-Dechloro-9-chloro Loratadine in a competitive immunoassay for Loratadine.

Workflow for Immunoassay Cross-Reactivity Assessment

Caption: Workflow for HPLC specificity and cross-reactivity assessment.

Step-by-Step Protocol:

• Method Development: Develop and validate an HPLC method for the simultaneous determination of Loratadine and Desloratadine. A reversed-phase C18 column with a gradient elution using a mobile phase of acetonitrile and a buffered aqueous solution is a common starting point. 2[14][15]. Specificity Analysis:

  • Inject individual solutions of Loratadine, Desloratadine, and 8-Dechloro-9-chloro Loratadine to determine their respective retention times.

  • Inject a mixed solution containing all three compounds to assess if the peaks are baseline resolved. The resolution between peaks should be greater than 1.5.

• Interference Study (Accuracy in the Presence of the Impurity):

  • Prepare samples containing known concentrations of Loratadine and Desloratadine (e.g., low, medium, and high QC levels).

  • Spike these samples with a high concentration of 8-Dechloro-9-chloro Loratadine.

  • Analyze the spiked samples and calculate the recovery of Loratadine and Desloratadine. The recovery should be within an acceptable range (e.g., 85-115%) to demonstrate a lack of interference.

Hypothetical Data Summary for HPLC Specificity and Interference

Compound	Retention Time (min)	Resolution from Loratadine	Recovery in Spiked Sample (%)
Loratadine	8.5	-	98.5%
Desloratadine	6.2	4.1	101.2%
8-Dechloro-9-chloro Loratadine	9.1	1.8	N/A

Conclusion and Recommendations

The potential for cross-reactivity of 8-Dechloro-9-chloro Loratadine in assays for Loratadine and its metabolites is a significant consideration for researchers in drug development and analysis. This guide provides a scientifically grounded framework for conducting thorough cross-reactivity studies.

Key Takeaways:

• Immunoassays: While offering high throughput, they are susceptible to cross-reactivity. Any significant cross-reactivity of 8-Dechloro-9-chloro Loratadine in an immunoassay would necessitate confirmatory testing.

• HPLC: A well-developed HPLC method should be able to chromatographically separate 8-Dechloro-9-chloro Loratadine from Loratadine and Desloratadine, ensuring accurate quantification. The specificity of the method must be rigorously demonstrated.

• Integrated Approach: An integrated approach, using immunoassays for initial screening and HPLC for confirmation and quantification, provides the most comprehensive and reliable assessment of cross-reactivity.

By following the principles and protocols outlined in this guide, researchers can generate the robust data needed to confidently assess the impact of the 8-Dechloro-9-chloro Loratadine impurity on their analytical results, thereby ensuring the integrity of their research and development programs.

References

• Bari, V. R., et al. (2007). Metabolism of loratadine and further characterization of its in vitro metabolites. Drug Metabolism and Disposition, 35(4), 576-586.

• Pharmuni. (n.d.). Validating Analytical Methods in Pharmaceuticals. Retrieved from [Link]

• Tech-Writers. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Retrieved from [Link]

• Jain, P., et al. (2023). A concise review- An analytical method development and validation of loratadine. African Journal of Medicine and Pharma Research, 2(1), 1-10.

• Study.com. (n.d.). Loratadine: Pharmacokinetics & Pharmacodynamics. Retrieved from [Link]

• ResearchGate. (n.d.). Metabolism of Loratadine and Further Characterization of Its In Vitro Metabolites. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Loratadine. In StatPearls. Retrieved from [Link]

• Drugs.com. (n.d.). Loratadine. Retrieved from [Link]

• Siemens Healthineers. (n.d.). Cross-Reactivity in Immunoassay Drug Screening. Retrieved from [Link]

• Oxford Academic. (2014). Determination of Designer Drug Cross-Reactivity on Five Commercial Immunoassay Screening Kits. Journal of Analytical Toxicology, 38(9), 635-640.
• International Journal of Pharmaceutical and Phytopharmacological Research. (2012).

• YouTube. (2023). Analytical Method Validation Tips and Tricks in the Pharmaceutical Industry. Retrieved from [Link]

• Belal, F., et al. (2015). Rapid micellar HPLC analysis of loratadine and its major metabolite desloratadine in nano-concentration range using monolithic column and fluorometric detection: application to pharmaceuticals and biological fluids. Chemistry Central Journal, 9(1), 53.

• U.S. Food and Drug Administration. (2022). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records. Clinical Chemistry, 65(12), 1555-1564.
• Journal of Organic and Pharmaceutical Chemistry. (2021). The identification and the quantitative determination of loratadine by the HPLC method. Journal of Organic and Pharmaceutical Chemistry, 19(3), 56-62.
• Bentham Science. (2020). Determination of Loratadine and Its Active Metabolite in Plasma by LC/MS/MS: An Adapted Method for Children. Current Pharmaceutical Analysis, 16(7), 909-915.

• Siemens Healthineers. (n.d.). Understanding cross-reactivity in immunoassay drug screening. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Simultaneous Determination of Loratadine and Its Metabolite Desloratadine in Beagle Plasma by LC-MS/MS and Application for Pharmacokinetics Study of Loratadine Tablets and Omeprazole-Induced Drug–Drug Interaction. Drug Design, Development and Therapy, 15, 5231-5241.

• PubMed. (2019). Discovering Cross-Reactivity in Urine Drug Screening Immunoassays Through Large-Scale Analysis of Electronic Health Records. Retrieved from [Link]

• Science Alert. (2012). Isolation, Characterization and Pharmacological Evaluation of 8-chloro-3 (1-methyl-piperidene-4-yl) 5H-benzo C[3][4]yclohepta [1, 2b] Pyridene-11(6H)-one from Loratadine. Retrieved from [Link]

• CRO SPLENDID LAB. (n.d.). 8-Dechloro-9-chloro Loratadine. Retrieved from [Link]

• GLP Pharma Standards. (n.d.). Loratadine 8-Dechloro-9-Chloro Impurity | CAS No- 109537-11-3. Retrieved from [Link]

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A Comparative Guide to the Structural Elucdidation of Loratadine and its 8-Dechloro-9-chloro Analog via NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and manufacturing, the unambiguous confirmation of a molecule's structure is a cornerstone of safety, efficacy, and regulatory compliance. Even minor positional changes of a substituent on a drug molecule can drastically alter its pharmacological profile. This guide provides an in-depth technical comparison of the structural elucidation of the widely-used second-generation antihistamine, Loratadine, and its structural isomer, 8-Dechloro-9-chloro Loratadine, utilizing Nuclear Magnetic Resonance (NMR) spectroscopy. As a Senior Application Scientist, the following discourse is structured to not only present the data but to also elucidate the scientific rationale behind the experimental choices and interpretations, ensuring a self-validating and authoritative guide.

Experimental Design & Rationale: A Workflow for Unambiguous Structural Confirmation

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a paramount analytical technique for the structural elucidation of organic molecules.[1] It operates on the principle that atomic nuclei with a non-zero spin, such as ¹H and ¹³C, will absorb and re-emit electromagnetic radiation at a specific frequency when placed in a magnetic field. This frequency is highly sensitive to the local electronic environment of the nucleus, providing a detailed fingerprint of the molecular structure.

A robust workflow for NMR-based structural confirmation is essential for reliable and reproducible results. This process begins with meticulous sample preparation and progresses through a series of 1D and 2D NMR experiments, culminating in a comprehensive interpretation of the spectral data.

Caption: A generalized workflow for structural elucidation using NMR spectroscopy.

Experimental Protocol: Sample Preparation for NMR Analysis

The quality of the NMR spectrum is directly dependent on the quality of the sample. The following is a standardized protocol for the preparation of a small organic molecule for NMR analysis.

• Material Weighing: Accurately weigh 5-25 mg of the compound for ¹H NMR and 50-100 mg for ¹³C NMR.[2] The higher concentration for ¹³C NMR is necessary due to the lower natural abundance of the ¹³C isotope.

• Solvent Selection and Dissolution: Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d6). Deuterated solvents are used to avoid large solvent signals in the ¹H NMR spectrum.[3]

• Filtration: Filter the solution through a pipette with a small cotton or glass wool plug directly into a clean, high-quality 5 mm NMR tube. This step is crucial to remove any particulate matter that can degrade the quality of the NMR spectrum.[4]

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

Comparative NMR Spectral Analysis: Differentiating Loratadine from its Isomer

The key to distinguishing between Loratadine and 8-Dechloro-9-chloro Loratadine lies in the analysis of the aromatic region of their respective NMR spectra. The position of the chlorine atom on the benzene ring significantly influences the chemical shifts of the neighboring protons and carbons.

Loratadine: The Reference Standard

Loratadine possesses a chlorine atom at the 8-position of its tricyclic ring system. The expected ¹H and ¹³C NMR chemical shifts for the aromatic protons and carbons are well-documented in the literature.

8-Dechloro-9-chloro Loratadine: A Structural Isomer

For 8-Dechloro-9-chloro Loratadine, where the chlorine atom is shifted to the 9-position, we can predict the resulting changes in the NMR spectra based on the well-understood electronic effects of halogen substituents on aromatic rings. Chlorine is an electronegative atom that exerts a through-bond inductive (-I) effect, which deshields (moves to a higher chemical shift) nearby nuclei. It also has lone pairs of electrons that can participate in resonance (+M effect), which shields (moves to a lower chemical shift) the ortho and para positions. The interplay of these effects will determine the final chemical shifts.

¹H NMR Prediction:

In Loratadine, the proton at position 9 is ortho to the chlorine at position 8 and is expected to be deshielded. In 8-Dechloro-9-chloro Loratadine, the proton at position 8 is now meta to the chlorine at position 9, and a new proton is introduced at the 7-position which is ortho to the chlorine. These positional changes will result in a distinctly different splitting pattern and chemical shifts in the aromatic region of the ¹H NMR spectrum.

¹³C NMR Prediction:

The carbon directly attached to the chlorine atom (C-9 in the isomer) will experience a significant downfield shift due to the direct electronegative effect. The chemical shifts of the other aromatic carbons will also be altered based on their proximity and relationship (ortho, meta, para) to the new position of the chlorine atom.

Data Summary: Predicted NMR Chemical Shifts (δ) in ppm

Position	Loratadine ¹H (Predicted)	8-Dechloro-9-chloro Loratadine ¹H (Predicted)	Loratadine ¹³C (Predicted)	8-Dechloro-9-chloro Loratadine ¹³C (Predicted)
7	~7.1	~7.3 (ortho to Cl)	~128	~130
8	-	~7.2 (meta to Cl)	~132 (C-Cl)	~129
9	~7.3 (ortho to Cl)	-	~126	~134 (C-Cl)
10	~7.0	~7.0	~130	~128

Note: The chemical shift values are approximate and can vary based on the solvent and experimental conditions. The key takeaway is the relative difference in shifts and splitting patterns.

Definitive Structural Confirmation with 2D NMR Spectroscopy

While 1D NMR provides crucial information, 2D NMR experiments are indispensable for the definitive confirmation of complex molecular structures by revealing through-bond connectivities.[1]

The Power of Connectivity: COSY and HSQC

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds. Cross-peaks in a COSY spectrum indicate which protons are neighbors in the molecule.[5]

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with the carbons to which they are directly attached (one-bond correlation). This allows for the unambiguous assignment of carbon signals based on the already assigned proton signals.[6]

Caption: Logical workflow for using 2D NMR to confirm molecular structure.

Expected COSY and HSQC Correlations for 8-Dechloro-9-chloro Loratadine:

A COSY spectrum of 8-Dechloro-9-chloro Loratadine would show correlations between the protons on the aromatic ring, allowing for the tracing of the proton connectivity around the ring. For instance, the proton at position 7 would show a correlation to the proton at position 8.

The HSQC spectrum would then definitively link these protons to their respective carbon atoms. For example, the proton signal assigned to H-7 would show a cross-peak with the carbon signal for C-7, and the proton signal for H-8 would correlate with the C-8 signal. This two-pronged approach of establishing proton-proton and then proton-carbon connectivities leaves no ambiguity in the final structural assignment.

Conclusion

The structural confirmation of a pharmaceutical compound and its related substances is a critical aspect of drug development and quality control. As demonstrated, a combination of 1D and 2D NMR spectroscopy provides an exceptionally powerful and reliable methodology for this purpose. The distinct differences in the predicted ¹H and ¹³C NMR spectra of Loratadine and its 8-Dechloro-9-chloro isomer, particularly in the aromatic region, highlight the sensitivity of NMR to subtle structural changes. The strategic application of COSY and HSQC experiments further solidifies the structural assignment by providing irrefutable evidence of atomic connectivity. This guide serves as a testament to the indispensable role of NMR spectroscopy in ensuring the chemical integrity of pharmaceutical products.

References

• Chemical Instrumentation Facility, Iowa State University. NMR Sample Preparation. [Link]

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• NMRFx Analyst. Chemical Shift Prediction. [Link]

• PROSPRE. 1H NMR Predictor. [Link]

• University of Leicester, Department of Chemistry. NMR Sample Preparation. [Link]

• Sajed, T., et al. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 14(5), 290. [Link]

• Bruker. NMR Sample Preparation Guide. [Link]

• ACD/Labs. NMR Prediction. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• ResearchGate. Which software is best for computer assisted prediction of NMR and/or mass spectra?. [Link]

• YouTube. How to interpret a HSQC NMR Spectrum. [Link]

• YouTube. 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. [Link]

• Reddit. [NMR spectroscopy] What is the effect of a chlorine group on aromatic protons?. [Link]

• SDSU NMR Facility. Common 2D (COSY, HSQC, HMBC). [Link]

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A Comparative Guide to Validating the Purity of 8-Dechloro-9-chloro Loratadine Samples

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safe and effective drug development. This guide provides an in-depth technical comparison of analytical methodologies for validating the purity of 8-Dechloro-9-chloro Loratadine, a critical intermediate and potential impurity in the synthesis of Loratadine, a widely used second-generation antihistamine.[1][2][3] This document moves beyond a simple listing of protocols to offer a comparative analysis of High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. The experimental choices and validation parameters are explained with scientific rationale, grounded in regulatory expectations set forth by the International Council for Harmonisation (ICH).[4][5][6][7]

Introduction: The Significance of Purity in Loratadine Synthesis

Loratadine is a potent H1-receptor antagonist used in the treatment of allergies.[8] Its synthesis is a multi-step process where the formation of structurally similar impurities is a significant concern. 8-Dechloro-9-chloro Loratadine is one such process-related impurity that can arise during synthesis.[1][2][3] The presence of this and other impurities, even at trace levels, can impact the safety and efficacy of the final drug product.[9] Therefore, robust and validated analytical methods are imperative for the quality control of Loratadine and its intermediates. This guide will compare and contrast the primary analytical techniques for this purpose, providing the technical details necessary to make informed decisions in a research and development or quality control setting.

Analytical Methodologies: A Comparative Overview

The choice of an analytical method for impurity profiling is dictated by a balance of sensitivity, specificity, accuracy, precision, and speed. Here, we compare the workhorse of pharmaceutical analysis, HPLC, with its high-throughput evolution, UPLC, and a powerful, non-destructive technique, qNMR.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most established and widely used technique for the analysis of pharmaceutical impurities.[9][10] Its versatility and robustness make it a reliable choice for the separation and quantification of 8-Dechloro-9-chloro Loratadine from the API and other related substances.

The selection of the stationary phase, mobile phase composition, and detector wavelength are critical for achieving optimal separation and sensitivity. A reversed-phase C18 column is often the first choice for a molecule like 8-Dechloro-9-chloro Loratadine due to its hydrophobicity. The mobile phase, typically a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol, is optimized to achieve a good resolution between the impurity and the main component. The pH of the buffer is a crucial parameter; for a basic compound like Loratadine (pKa ≈ 5), a slightly acidic to neutral pH can improve peak shape by minimizing interactions with residual silanols on the column.[10] UV detection is commonly employed, with the wavelength selected based on the chromophore of the analyte to ensure maximum sensitivity.

Objective: To separate and quantify 8-Dechloro-9-chloro Loratadine in a sample.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

Materials:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.05 M Monobasic Potassium Phosphate buffer, pH adjusted to 3.6 with phosphoric acid

• Mobile Phase B: Acetonitrile

• Diluent: Mobile Phase A and B in a 50:50 (v/v) ratio

• Reference Standard: 8-Dechloro-9-chloro Loratadine of known purity

• Sample: Loratadine sample to be tested

Procedure:

• Preparation of Mobile Phase: Prepare the buffer and filter both mobile phases through a 0.45 µm filter. Degas the mobile phases.

• Preparation of Standard Solution: Accurately weigh and dissolve the 8-Dechloro-9-chloro Loratadine reference standard in the diluent to a final concentration of approximately 0.5 µg/mL.

• Preparation of Sample Solution: Accurately weigh and dissolve the Loratadine sample in the diluent to a final concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 220 nm

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	70	30
    20	30	70
    25	30	70
    26	70	30

    | 30 | 70 | 30 |

• Analysis: Inject the blank (diluent), the standard solution, and the sample solution.

• Calculation: Calculate the percentage of 8-Dechloro-9-chloro Loratadine in the sample using the area of the peak corresponding to the impurity in the sample chromatogram and the area of the peak in the standard chromatogram.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a more recent advancement in liquid chromatography that utilizes smaller particle size columns (sub-2 µm) to achieve faster separations with higher resolution and sensitivity compared to traditional HPLC.[11] For high-throughput environments, the speed advantage of UPLC can be significant.

The principles of separation in UPLC are the same as in HPLC, but the instrumentation is designed to handle the higher backpressures generated by the smaller particle columns. The primary advantage is a significant reduction in analysis time, often by a factor of 5 to 10, without sacrificing, and often improving, resolution.[12] This is particularly beneficial for analyzing complex impurity profiles.

Objective: To achieve a rapid separation and quantification of 8-Dechloro-9-chloro Loratadine.

Instrumentation:

• UPLC system with a binary or quaternary pump, autosampler, column manager, and a PDA or TUV detector.

Materials:

• Column: Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm particle size

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Diluent: Water and Acetonitrile in a 50:50 (v/v) ratio

• Reference Standard and Sample: Prepared as in the HPLC method.

Procedure:

• Preparation of Mobile Phase: Prepare and filter both mobile phases through a 0.22 µm filter. Degas the mobile phases.

• Chromatographic Conditions:

  • Flow Rate: 0.5 mL/min

  • Injection Volume: 1 µL

  • Column Temperature: 40 °C

  • Detection Wavelength: 220 nm

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	95	5
    3	5	95
    4	5	95
    4.1	95	5

    | 5 | 95 | 5 |

• Analysis and Calculation: Follow the same procedure as for the HPLC method.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

For qNMR, the selection of a suitable internal standard with a known purity is paramount. The internal standard should have a simple spectrum with at least one signal that is well-resolved from the signals of the analyte and any other components in the sample. The solvent should be chosen to dissolve both the sample and the internal standard completely. To ensure accurate quantification, experimental parameters such as the relaxation delay (d1) must be sufficiently long (typically 5-7 times the longest T1 relaxation time of the signals of interest) to allow for complete relaxation of the nuclei between scans.

Objective: To determine the purity of an 8-Dechloro-9-chloro Loratadine sample using an internal standard.

Instrumentation:

• NMR spectrometer (400 MHz or higher) with a high-resolution probe.

Materials:

• Internal Standard: Maleic acid (or another suitable standard with a known purity)

• Deuterated Solvent: Dimethyl sulfoxide-d6 (DMSO-d6)

• Sample: 8-Dechloro-9-chloro Loratadine sample of unknown purity

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 8-Dechloro-9-chloro Loratadine sample into a vial.

  • Accurately weigh approximately 5-10 mg of the internal standard (e.g., maleic acid) into the same vial.

  • Dissolve the mixture in a known volume of DMSO-d6 (e.g., 0.75 mL).

• NMR Data Acquisition:

  • Acquire a proton (¹H) NMR spectrum of the solution.

  • Ensure a sufficient relaxation delay (e.g., 30 seconds).

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Calculation:

  • Process the NMR spectrum (phasing, baseline correction).

  • Integrate a well-resolved signal for the 8-Dechloro-9-chloro Loratadine and a signal for the internal standard.

  • Calculate the purity of the sample using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the internal standard

    • analyte = 8-Dechloro-9-chloro Loratadine

    • IS = Internal Standard

Performance Comparison and Data Presentation

The performance of each method should be rigorously validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, and robustness.[4][5][6][7]

Comparative Data Summary

Parameter	HPLC	UPLC	qNMR
Specificity	High, demonstrated by peak purity analysis and separation from other impurities.	Very High, superior resolution allows for better separation of closely eluting peaks.	Very High, based on unique chemical shifts of specific protons.
Limit of Quantification (LOQ)	Typically in the range of 0.01-0.05% relative to the main component.	Generally lower than HPLC due to improved signal-to-noise ratio.	Typically around 0.1% or higher, depending on the analyte and instrument.[15]
Linearity (r²)	> 0.999	> 0.999	> 0.999
Accuracy (% Recovery)	98-102%	98-102%	98-102%
Precision (% RSD)	< 2.0%	< 1.5%	< 1.0%
Analysis Time per Sample	20-30 minutes	5-10 minutes	15-30 minutes (including sample preparation and data processing)
Reference Standard Requirement	Requires a specific reference standard for the impurity.	Requires a specific reference standard for the impurity.	Does not require a specific reference standard for the impurity (uses a certified internal standard).[14]

Visualization of Workflows

HPLC/UPLC Analytical Workflow

Caption: Workflow for HPLC/UPLC analysis of 8-Dechloro-9-chloro Loratadine.

qNMR Analytical Workflow

Caption: Workflow for qNMR analysis of 8-Dechloro-9-chloro Loratadine.

Conclusion and Recommendations

The choice of the optimal analytical method for validating the purity of 8-Dechloro-9-chloro Loratadine samples depends on the specific requirements of the laboratory.

• HPLC remains a robust and reliable method, suitable for most quality control laboratories. Its primary limitation is the longer analysis time.

• UPLC offers a significant advantage in terms of speed and efficiency, making it the ideal choice for high-throughput environments where rapid sample turnaround is critical.[11][12] The higher initial instrument cost is often offset by long-term savings in solvent consumption and increased productivity.

• qNMR is a powerful, non-destructive technique that provides an absolute measure of purity without the need for a specific impurity reference standard.[13][14] This makes it invaluable for the initial characterization of new impurities and for laboratories that may not have access to a wide range of certified reference materials.

For routine quality control, a validated UPLC method is recommended for its speed and resolution. However, qNMR should be considered a complementary and orthogonal technique, particularly for the initial certification of reference standards and for resolving disputes or discrepancies in results from chromatographic methods. Ultimately, a combination of these techniques provides the most comprehensive and self-validating system for ensuring the purity of 8-Dechloro-9-chloro Loratadine and, by extension, the quality and safety of the final Loratadine drug product.

References

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• Emery Pharma. (n.d.). A Guide to Quantitative NMR (qNMR). [Link]

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• Amgen. (n.d.). Advantages of Quantitative NMR for the Determination of Relative Response Factors. [Link]

• American Pharmaceutical Review. (2020, August 25). Quantitative NMR in Biotherapeutic Drug Development: An Efficient General-Purpose Tool for Process Analytics. [Link]

• ACS Publications. (n.d.). Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. [Link]

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• Semantic Scholar. (2004). Capillary electrophoresis determination of loratadine and related impurities. [Link]

• Hancu, G., et al. (2014). Simultaneous Determination of Loratadine, Desloratadine and Cetirizine by Capillary Zone Electrophoresis. Advanced pharmaceutical bulletin, 4(Suppl 2), 515–520. [Link]

• ResearchGate. (2003). Capillary electrophoresis determination of loratadine and related impurities. [Link]

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A Senior Application Scientist's Guide to Comparative Receptor Binding Assays: Loratadine and Its Derivatives at the Histamine H1 Receptor

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the receptor binding characteristics of loratadine and its principal active metabolite, desloratadine. We will move beyond a simple recitation of protocols to explore the causal relationships behind experimental design, ensuring a robust and self-validating approach to characterizing these widely-used second-generation antihistamines.

Part 1: The Pharmacology of H1 Receptor Antagonism

Histamine is a critical mediator of allergic and inflammatory responses.[1][2] Its effects, which include vasodilation, increased vascular permeability, and smooth muscle contraction, are primarily mediated through the histamine H1 receptor, a G-protein coupled receptor (GPCR).[1][][4] Loratadine and its derivatives function as H1 receptor antagonists (more accurately, inverse agonists), competitively blocking histamine from binding to the receptor and thereby mitigating the symptoms of allergic reactions like rhinitis and urticaria.[][5][6][7]

Loratadine itself is a prodrug that undergoes extensive first-pass metabolism in the liver, primarily by cytochrome P450 enzymes, to form its major active metabolite, desloratadine.[6] Desloratadine is significantly more potent at the H1 receptor than the parent compound.[8] Understanding the precise binding affinities of both loratadine and desloratadine is therefore crucial for a complete pharmacological characterization.

Figure 1: Simplified Histamine H1 Receptor Signaling Pathway and Antagonist Action.

Part 2: Principles of Competitive Radioligand Binding Assays

To quantify and compare the binding affinity of loratadine and desloratadine, the competitive radioligand binding assay is the gold standard.[9] This technique measures the ability of an unlabeled compound (the "competitor," e.g., loratadine) to displace a radioactive ligand (the "radioligand") that is known to bind with high affinity and specificity to the target receptor.

Key Parameters:

• IC50 (Half Maximal Inhibitory Concentration): The concentration of a competitor drug that displaces 50% of the specifically bound radioligand. It is an experimental value influenced by assay conditions, particularly the concentration of the radioligand.[10][11]

• Kᵢ (Inhibition Constant): An intrinsic measure of the affinity of the competitor for the receptor.[10] It is calculated from the IC50 value using the Cheng-Prusoff equation and is independent of the radioligand concentration, allowing for direct comparison of compound potencies across different experiments.[10][12]

• Kₑ (Dissociation Constant): The concentration of radioligand required to occupy 50% of the receptors at equilibrium. A lower Kₑ value indicates higher affinity of the radioligand for the receptor.

The Cheng-Prusoff Equation:

This equation is fundamental for converting the experimental IC50 value into the absolute inhibition constant, Kᵢ.[12]

Kᵢ = IC50 / (1 + [L]/Kₑ)

Where:

• [L] is the concentration of the free radioligand used in the assay.

• Kₑ is the dissociation constant of the radioligand for the receptor.

This conversion is critical because the IC50 value is dependent on the concentration of the radioligand used; a higher radioligand concentration will require a higher concentration of the competitor to achieve 50% displacement, thus shifting the IC50.[11] The Kᵢ value corrects for this, providing a true measure of affinity.[10]

Figure 2: Relationship of experimental values to calculate the Ki via the Cheng-Prusoff equation.

Part 3: Experimental Protocol: Comparative H1 Receptor Binding Assay

This protocol outlines a robust method for determining the Kᵢ values of loratadine and desloratadine at the human histamine H1 receptor.

Objective: To quantify and compare the binding affinities (Kᵢ) of loratadine and desloratadine for the human H1 receptor expressed in HEK293T or CHO cells using a competitive radioligand binding assay with [³H]-pyrilamine (also known as [³H]-mepyramine).[13][14]

Rationale for Key Choices:

• Receptor Source: Membranes from cell lines (e.g., HEK293T, CHO) stably expressing the cloned human H1 receptor provide a high-density, consistent, and specific source of the target, minimizing interference from other receptors.[15]

• Radioligand: [³H]-pyrilamine is a widely used and well-characterized H1 receptor antagonist with high affinity and specificity, making it an excellent tool for labeling the receptor population.[13][16][17] Its Kₑ should be predetermined via saturation binding experiments under identical assay conditions.

• Assay Buffer: A physiological pH buffer (e.g., 50 mM Tris-HCl, pH 7.4) is used to mimic in vivo conditions and ensure optimal protein stability and ligand-receptor interaction.

Materials and Reagents:

• Receptor Source: Frozen membrane preparations from HEK293T or CHO cells expressing the human H1 receptor.

• Radioligand: [³H]-pyrilamine (specific activity ~20-30 Ci/mmol).

• Competitors: Loratadine, Desloratadine.

• Non-specific Control: Mianserin or high concentration of unlabeled pyrilamine (e.g., 10 µM).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Equipment: 96-well plates, cell harvester, glass fiber filters (e.g., GF/C, pre-soaked in 0.3% polyethyleneimine), liquid scintillation counter, scintillation cocktail.

Figure 3: Experimental Workflow for the Competitive Radioligand Binding Assay.

Step-by-Step Methodology:

• Membrane Preparation: Thaw the frozen cell membrane aliquot on ice. Homogenize gently and resuspend in the final assay buffer to a predetermined protein concentration (e.g., 50-120 µg protein per well), ensuring a sufficient receptor number for a robust signal.[18]

• Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Receptor membranes + Assay Buffer + [³H]-pyrilamine.

  • Non-Specific Binding (NSB): Receptor membranes + High concentration of unlabeled antagonist (e.g., 10 µM mianserin) + [³H]-pyrilamine. This step is crucial as it defines the signal baseline by measuring radioligand binding to non-receptor components.

  • Competitor Wells: Receptor membranes + Serial dilutions of Loratadine or Desloratadine (e.g., 10⁻¹¹ M to 10⁻⁵ M) + [³H]-pyrilamine.

• Incubation: Incubate the plate at a constant temperature (e.g., 30°C) for a sufficient time to reach binding equilibrium (e.g., 60 minutes).[18] This time should be determined in preliminary kinetic experiments.

• Filtration: Terminate the incubation by rapid vacuum filtration through a glass fiber filter mat using a cell harvester.[18] This step separates the receptor-bound radioligand (trapped on the filter) from the free radioligand.

• Washing: Immediately wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand. The cold temperature slows the dissociation rate of the radioligand from the receptor, preventing loss of the specific signal during washing.

• Quantification: Place the filter discs into scintillation vials, add a scintillation cocktail, and quantify the trapped radioactivity in counts per minute (CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

  • For each competitor concentration, calculate the % Inhibition = 100 * (1 - (Specific Binding_competitor / Specific Binding_total)).

  • Plot % Inhibition versus the log concentration of the competitor.

  • Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value for each compound.

  • Calculate the Kᵢ value for loratadine and desloratadine using the Cheng-Prusoff equation.[18]

Part 4: Comparative Binding Affinity Data

The binding affinity data from various studies consistently demonstrate that desloratadine is a significantly more potent antagonist at the H1 receptor than its parent compound, loratadine.

Compound	H1 Receptor Binding Affinity (Kᵢ, nM)	Source(s)
Desloratadine	0.4 - 1.1	[15][19]
Loratadine	16 - 138	[15]

Note: Kᵢ values can vary between studies due to differences in experimental conditions (e.g., receptor source, temperature, radioligand used). The data presented are representative values from studies using cloned human H1 receptors for consistent comparison.

Interpretation of Results:

The data clearly show that desloratadine possesses a much lower Kᵢ value than loratadine, indicating a substantially higher binding affinity for the H1 receptor.[15][20] The affinity of desloratadine is approximately 50 to over 100 times greater than that of loratadine.[19] This aligns with the understanding that loratadine acts as a prodrug, with its clinical efficacy being largely attributable to its rapid and extensive conversion to the more active desloratadine.[6][8] This significant difference in potency underscores the importance of metabolite profiling in drug development.

Conclusion

The competitive radioligand binding assay is an indispensable tool for the precise characterization of drug-receptor interactions. Through the application of this technique, as detailed in this guide, it is possible to generate robust and reproducible data. The comparative analysis of loratadine and its active metabolite, desloratadine, reveals a dramatic increase in binding affinity at the histamine H1 receptor upon metabolism. Desloratadine is a highly potent H1 antagonist, and this high affinity is a key determinant of its clinical efficacy in treating allergic disorders.[8][21] This guide provides the theoretical framework and practical methodology for researchers to conduct such self-validating comparisons, contributing to a deeper understanding of antihistamine pharmacology.

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Independent Verification of 8-Dechloro-9-chloro Loratadine: A Comparative Pharmacological Assessment

This guide provides a comprehensive framework for the independent verification of the pharmacological effects of 8-Dechloro-9-chloro Loratadine, a known impurity of the widely used second-generation antihistamine, Loratadine.[1][2] For researchers, scientists, and drug development professionals, understanding the activity of such impurities is critical for ensuring the safety and efficacy of the final drug product. This document outlines a series of comparative experiments designed to characterize the antihistaminic and potential off-target effects of this compound relative to its parent drug, Loratadine, and other leading second-generation antihistamines.

Introduction: The Rationale for Independent Verification

Loratadine is a potent and selective peripheral histamine H1-receptor antagonist, valued for its efficacy in treating allergic conditions without the significant sedative effects associated with first-generation antihistamines.[3][4] The synthesis of Loratadine, however, can result in the formation of impurities, one of which is 8-Dechloro-9-chloro Loratadine.[2] Given its structural similarity to the parent compound, it is plausible that this impurity possesses pharmacological activity. Therefore, a thorough, independent verification of its effects is not merely a matter of academic curiosity but a crucial aspect of quality control and regulatory compliance in pharmaceutical manufacturing.

This guide will first establish a pharmacological baseline by comparing Loratadine with other prominent second-generation antihistamines. Subsequently, it will detail a suite of in vitro and in vivo assays to elucidate the pharmacological profile of 8-Dechloro-9-chloro Loratadine.

Comparative Pharmacology of Second-Generation Antihistamines

Second-generation antihistamines were developed to minimize the sedative and anticholinergic side effects of their predecessors.[5][6] They are characterized by their high selectivity for peripheral H1 receptors and limited ability to cross the blood-brain barrier.[7][8]

Feature	Loratadine	Desloratadine	Cetirizine	Fexofenadine
Mechanism of Action	Selective peripheral H1 receptor inverse agonist.[][10]	Active metabolite of Loratadine; selective peripheral H1 receptor inverse agonist.[11][12][13]	Selective peripheral H1 receptor antagonist.	Selective peripheral H1 receptor antagonist.
Potency (H1 Affinity)	High	High	High	High
Sedation	Generally non-sedating at recommended doses.[14][15]	Non-sedating.[11]	May cause mild sedation in some individuals.[7][14]	Truly non-sedating, even at higher doses.[14]
Metabolism	Extensively metabolized in the liver, primarily by CYP3A4 and CYP2D6, to its active metabolite, desloratadine.[10][16]	Metabolized to 3-hydroxydesloratadine.[13][17]	Minimally metabolized.	Minimally metabolized.
Onset of Action	1-3 hours.[4][18]	Within 1 hour.[17]	Within 1 hour.	Within 1-2 hours.
Duration of Action	~24 hours.[18][19]	Up to 24 hours.[17]	~24 hours.	12-24 hours.

Proposed Experimental Verification of 8-Dechloro-9-chloro Loratadine's Effects

The following experimental plan is designed to provide a comprehensive pharmacological profile of 8-Dechloro-9-chloro Loratadine.

In Vitro Assays

Objective: To determine the binding affinity of 8-Dechloro-9-chloro Loratadine for the human histamine H1 receptor and compare it to that of Loratadine and Desloratadine.

Methodology: A competitive radioligand binding assay will be performed using cell membranes from HEK293T cells transiently expressing the human H1 receptor.[20][21]

Experimental Protocol: Histamine H1 Receptor Binding Assay

• Cell Culture and Transfection: Culture HEK293T cells and transiently transfect them with a plasmid encoding the human histamine H1 receptor.

• Membrane Preparation: After 48 hours, harvest the cells and prepare membrane homogenates. Determine the protein concentration of the homogenates.

• Competitive Binding Assay:

  • Incubate the cell membrane homogenates with a fixed concentration of [³H]-mepyramine (a radiolabeled H1 receptor antagonist) and varying concentrations of the test compounds (8-Dechloro-9-chloro Loratadine, Loratadine, and Desloratadine).

  • Incubate for 4 hours at 25°C.

  • Separate bound from free radioligand by rapid filtration.

• Data Analysis:

  • Measure the amount of bound radioactivity using liquid scintillation counting.

  • Determine the IC50 values (the concentration of test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the equilibrium dissociation constant (Ki) for each compound using the Cheng-Prusoff equation.[21]

Objective: To assess the ability of 8-Dechloro-9-chloro Loratadine to inhibit the release of inflammatory mediators from mast cells.[22][23]

Methodology: The release of β-hexosaminidase, an enzyme contained within mast cell granules, will be measured as an indicator of degranulation.[23][24]

Experimental Protocol: Mast Cell Degranulation Assay

• Cell Culture: Culture a suitable mast cell line (e.g., RBL-2H3 or human LAD2 cells).

• Sensitization: Sensitize the mast cells with anti-DNP IgE overnight.

• Treatment and Stimulation:

  • Wash the cells and pre-incubate them with varying concentrations of the test compounds (8-Dechloro-9-chloro Loratadine, Loratadine, and a positive control like cromolyn sodium) for 30 minutes.

  • Stimulate degranulation by adding DNP-HSA.

• Measurement of β-hexosaminidase Release:

  • Centrifuge the plate to pellet the cells.

  • Collect the supernatant and lyse the cell pellet.

  • Measure the β-hexosaminidase activity in both the supernatant and the cell lysate using a colorimetric substrate.

• Data Analysis:

  • Calculate the percentage of β-hexosaminidase release for each condition.

  • Determine the IC50 value for each compound's inhibition of degranulation.

In Vivo Assays

Objective: To evaluate the in vivo efficacy of 8-Dechloro-9-chloro Loratadine in a preclinical model of allergic rhinitis.[25][26][27]

Methodology: A murine model of ovalbumin (OVA)-induced allergic rhinitis will be utilized.[28][29]

Experimental Protocol: Murine Model of Allergic Rhinitis

• Sensitization: Sensitize BALB/c mice by intraperitoneal injection of OVA emulsified in alum adjuvant.

• Challenge: Intranasally challenge the sensitized mice with OVA to induce an allergic response.

• Treatment: Administer the test compounds (8-Dechloro-9-chloro Loratadine, Loratadine, or vehicle control) orally one hour before the final OVA challenge.

• Assessment of Allergic Symptoms:

  • Count the number of sneezes and nasal rubs for a defined period after the challenge.

• Histological Analysis:

  • Collect nasal tissues for histological examination of eosinophil infiltration.

• Data Analysis:

  • Compare the frequency of allergic symptoms and the degree of eosinophil infiltration between the different treatment groups.

Data Presentation and Interpretation

The quantitative data from these experiments should be summarized in clear, comparative tables.

Table 1: In Vitro Pharmacological Profile

Compound	H1 Receptor Binding Affinity (Ki, nM)	Mast Cell Degranulation Inhibition (IC50, µM)
Loratadine
Desloratadine
8-Dechloro-9-chloro Loratadine

Table 2: In Vivo Efficacy in Allergic Rhinitis Model

Treatment Group	Sneezing Frequency (counts/10 min)	Nasal Rubbing Frequency (counts/10 min)	Eosinophil Infiltration (cells/mm²)
Vehicle Control
Loratadine (10 mg/kg)
8-Dechloro-9-chloro Loratadine (10 mg/kg)

The results will provide a clear indication of whether 8-Dechloro-9-chloro Loratadine possesses significant antihistaminic activity. A high binding affinity for the H1 receptor, coupled with potent inhibition of mast cell degranulation and efficacy in the allergic rhinitis model, would suggest that this impurity contributes to the overall pharmacological effect of Loratadine. Conversely, a lack of significant activity would indicate that its presence is of less clinical concern from an efficacy standpoint, although its safety profile would still require thorough investigation.

Visualizations

Caption: Signaling pathway of histamine H1 receptor and the inhibitory action of antihistamines.

Caption: Experimental workflow for the independent verification of 8-Dechloro-9-chloro Loratadine's effects.

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A Comparative Guide to Assessing the Specificity of 8-Dechloro-9-chloro Loratadine

For Researchers, Scientists, and Drug Development Professionals

The Imperative of Specificity in Pharmaceutical Analysis

In drug development and manufacturing, specificity is a critical attribute of an analytical method, defined by the International Council for Harmonisation (ICH) as the ability to unequivocally assess the analyte in the presence of components that may be expected to be present.[1][2] For an impurity like 8-Dechloro-9-chloro Loratadine, a robust demonstration of specificity is paramount to ensure that the reported impurity levels are accurate and not inflated by contributions from the active pharmaceutical ingredient (API), its metabolites, or other related substances. This guide will walk through the principles and practical application of achieving and demonstrating this specificity.

Comparative Physicochemical Properties of Analytes

A successful separation is predicated on exploiting the differences in the physicochemical properties of the compounds of interest. Understanding these differences is the first step in a logical method development process.

Property	Loratadine	Desloratadine	8-Dechloro-9-chloro Loratadine	Rationale for Separation
Molecular Formula	C₂₂H₂₃ClN₂O₂[3][4]	C₁₉H₁₉ClN₂[5][6]	C₂₂H₂₃ClN₂O₂	Although 8-Dechloro-9-chloro Loratadine is an isomer of Loratadine with the same molecular formula and weight, Desloratadine has a significantly lower molecular weight due to the absence of the ethoxycarbonyl group.[6] This difference, while not affecting chromatographic retention in reversed-phase as much as polarity, is key for mass spectrometric detection.
Molecular Weight	382.89 g/mol [3][4]	310.83 g/mol [5]	382.89 g/mol	The identical molecular weight of Loratadine and its positional isomer necessitates a high-resolution chromatographic separation for accurate quantification by UV, and a specific fragmentation pattern for MS/MS.
pKa	~5.25[7]	pKa1 ~4.41, pKa2 ~9.97[7]	Estimated to be similar to Loratadine	The basicity of the pyridine nitrogen in all three compounds allows for manipulation of retention in reversed-phase chromatography by adjusting the mobile phase pH. Operating below the pKa will result in the protonated, more polar form, leading to earlier elution.
logP	~5.20[3]	~3.2 (estimated)	Estimated to be similar to Loratadine	The high logP value indicates the lipophilic nature of these compounds, making them well-suited for reversed-phase chromatography. The slight difference in polarity between Loratadine and Desloratadine, due to the removal of the ester group, is a primary driver for their chromatographic separation.

Experimental Design for Specificity Assessment: A Self-Validating System

The following experimental workflow is designed to be a self-validating system, where the results of each step confirm the specificity of the analysis. This approach is grounded in the principles of the ICH Q2(R2) guideline on the validation of analytical procedures.[2][8]

High-Performance Liquid Chromatography (HPLC) with UV Detection

Rationale: HPLC is a cornerstone of pharmaceutical analysis, offering high-resolution separation of closely related compounds. A well-developed HPLC method is the first line of defense in ensuring specificity. The goal is to achieve baseline separation of 8-Dechloro-9-chloro Loratadine from Loratadine, Desloratadine, and any other potential impurities.

Experimental Protocol:

• Instrumentation: A high-performance liquid chromatograph equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a suitable starting point due to the non-polar nature of the analytes.

• Mobile Phase: A gradient elution is recommended to ensure adequate separation of all compounds.

  • Mobile Phase A: 0.1% Formic Acid in Water. The acidic pH ensures the protonation of the basic nitrogen atoms, leading to sharper peaks.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A starting composition of 70% A and 30% B, with a linear gradient to 30% A and 70% B over 20 minutes. This should be optimized based on the initial separation results.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C to ensure reproducible retention times.

• Detection Wavelength: 247 nm, a common wavelength for the analysis of Loratadine and its related substances.[9]

• Sample Preparation:

  • Prepare individual stock solutions of Loratadine, Desloratadine, and 8-Dechloro-9-chloro Loratadine in a suitable solvent such as methanol.

  • Prepare a mixed standard solution containing all three analytes at a relevant concentration (e.g., Loratadine at 100 µg/mL, and the impurities at 1 µg/mL).

  • Prepare a placebo solution (if analyzing a formulated product) and a spiked placebo solution.

• Specificity Demonstration:

  • Inject the individual standard solutions to determine the retention time of each compound.

  • Inject the mixed standard solution to demonstrate the resolution between the peaks. The resolution between Loratadine and 8-Dechloro-9-chloro Loratadine should be greater than 1.5.

  • Inject the placebo solution to ensure no interference from excipients at the retention times of the analytes.

  • Inject the spiked placebo solution to confirm that the method can accurately quantify the analytes in the matrix.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Rationale: For unequivocal identification and quantification, especially at low levels, LC-MS/MS is the gold standard. Its high selectivity is achieved by monitoring specific precursor-to-product ion transitions for each analyte. This is particularly crucial for distinguishing between isomers like Loratadine and 8-Dechloro-9-chloro Loratadine, which have the same molecular weight.

Experimental Protocol:

• Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions: The HPLC conditions described in section 3.1 can be used as a starting point. The use of a volatile buffer like formic acid is compatible with mass spectrometry.

• Mass Spectrometer Settings:

  • Ionization Mode: Positive Electrospray Ionization (ESI+), as the basic nitrogen atoms are readily protonated.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Loratadine: The precursor ion will be [M+H]⁺ at m/z 383.1. A characteristic product ion is m/z 337.1, resulting from the loss of the ethoxy group.

    • Desloratadine: The precursor ion will be [M+H]⁺ at m/z 311.1. A common product ion is m/z 259.1.

    • 8-Dechloro-9-chloro Loratadine: The precursor ion will also be [M+H]⁺ at m/z 383.1. While the fragmentation may be similar to Loratadine, subtle differences in the relative abundance of fragment ions can be used for confirmation. A key aspect of validation would be to ensure that there is no cross-talk between the MRM channels for Loratadine and its isomer.

• Specificity Demonstration:

  • Infuse individual solutions of each analyte into the mass spectrometer to optimize the MRM transitions and collision energies.

  • Inject the mixed standard solution and monitor the specific MRM transitions for each analyte. The specificity is demonstrated by the absence of a signal in the MRM channel of one analyte at the retention time of another.

  • Forced degradation studies should be performed on Loratadine to generate other potential degradation products and demonstrate that they do not interfere with the detection of 8-Dechloro-9-chloro Loratadine.

Visualizing the Workflow and Relationships

Experimental Workflow Diagram

Caption: Workflow for assessing the specificity of 8-Dechloro-9-chloro Loratadine.

Molecular Relationship Diagram

Caption: Molecular relationships between the analytes.

Conclusion: A Multi-faceted Approach to Ensuring Specificity

The assessment of the specificity of 8-Dechloro-9-chloro Loratadine is not a single experiment but a systematic process. It begins with a thorough understanding of the physicochemical properties of the molecules involved, which informs the development of a high-resolution chromatographic method. The specificity of this method is then unequivocally confirmed by the high selectivity of tandem mass spectrometry. By following a logical, evidence-based approach grounded in regulatory guidelines, researchers can be confident in the accuracy and reliability of their analytical data. This guide provides a framework for achieving this, ensuring that the quality and safety of pharmaceutical products are maintained.

References

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• ResearchGate. Comparison of proposed MS/MS fragmentation pathways of LOR (left) and DL (M49) (right)...[Link]

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• ResearchGate. Acidity constants of loratadine and desloratadine in water and in the...[Link]

• MasterControl. ICH Q2 (R2) Validation of Analytical Procedures. [Link]

• ResearchGate. Proposed fragmentation pathway for (A) loratadine and (B) DCL.[Link]

• Ingenta Connect. HPLC/DAD/MS determination of loratadine and its impurities. [Link]

• ResearchGate. LC/ESI mass spectra of loratadine (bottom panel) and desloratadine (top...[Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 8-Dechloro-9-chloro Loratadine

As researchers and scientists at the forefront of drug development, our responsibilities extend beyond discovery and innovation to the entire lifecycle of the chemical entities we handle. The proper disposal of research compounds, such as 8-Dechloro-9-chloro Loratadine, is not merely a regulatory formality but a critical component of laboratory safety, environmental stewardship, and public health. This guide provides a procedural framework for the safe handling and disposal of 8-Dechloro-9-chloro Loratadine, grounded in scientific principles and regulatory standards.

While specific data for 8-Dechloro-9-chloro Loratadine is limited, its structural similarity to Loratadine, a well-characterized pharmaceutical compound, allows us to infer its hazard profile and establish appropriate disposal protocols. Loratadine is known to be very toxic to aquatic life with long-lasting effects, a suspected carcinogen, and can cause skin and eye irritation[1][2][3]. Therefore, it is imperative to handle its derivatives with the utmost care.

Hazard Identification and Risk Assessment

Understanding the potential hazards is the first step in ensuring safe disposal. Based on the Safety Data Sheet (SDS) for the parent compound, Loratadine, we can anticipate a similar hazard profile for 8-Dechloro-9-chloro Loratadine.

Hazard Classification	Description	Potential Effects	Source
Aquatic Toxicity	Aquatic Acute 1, Aquatic Chronic 1	Very toxic to aquatic life with long-lasting effects.[1][2]	[1][2]
Carcinogenicity	Category 2	Suspected of causing cancer.[1][2][3]	[1][2][3]
Reproductive Toxicity	Category 2	Suspected of damaging fertility or the unborn child.[1]	[1]
Skin Irritation	Category 2	Causes skin irritation.[1][2][3]	[1][2][3]
Eye Irritation	Category 2A	Causes serious eye irritation.[1][2][3]	[1][2][3]
Specific Target Organ Toxicity	Single Exposure, Category 3	May cause respiratory irritation.[1][2][3]	[1][2][3]

The high aquatic toxicity is of particular concern. The release of pharmaceuticals into the environment can have adverse effects on various living species[4][5][6]. Studies on Loratadine have shown that it can exert acute and chronic ecotoxicity, particularly on aquatic invertebrates[4][5].

Regulatory Framework: Adherence to RCRA Guidelines

In the United States, the Environmental Protection Agency (EPA) regulates the disposal of hazardous pharmaceutical waste under the Resource Conservation and Recovery Act (RCRA)[7][8][9]. Under RCRA, a pharmaceutical waste can be classified as hazardous if it is specifically listed or if it exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity[7][9]. Given the toxicological profile of Loratadine, it is prudent to manage 8-Dechloro-9-chloro Loratadine as a hazardous waste to ensure compliance and safety[8].

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 8-Dechloro-9-chloro Loratadine waste.

Caption: Decision workflow for the safe disposal of 8-Dechloro-9-chloro Loratadine.

Step-by-Step Disposal Protocol

This protocol is designed to provide a clear, actionable procedure for the disposal of 8-Dechloro-9-chloro Loratadine.

4.1. Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure you are wearing the appropriate PPE.

PPE Item	Specification	Rationale
Gloves	Impervious chemical-resistant gloves (e.g., nitrile).	To prevent skin contact and irritation[3].
Eye Protection	Safety glasses with side shields or goggles.	To protect against splashes and eye irritation[2][3].
Lab Coat	Standard laboratory coat.	To protect clothing and skin from contamination[3].
Respiratory Protection	NIOSH-approved respirator if handling powders or creating dust.	To prevent respiratory tract irritation[10].

4.2. Waste Segregation and Containment

• Identify Waste: All materials contaminated with 8-Dechloro-9-chloro Loratadine, including unused compound, contaminated labware (pipette tips, vials), and spill cleanup materials, must be treated as hazardous waste.

• Segregate at Source: Immediately segregate this waste from non-hazardous waste streams (e.g., regular trash, sharps containers for non-contaminated items). Utilize source segregation to prevent cross-contamination[7].

• Use Designated Containers: Place the waste in a designated, leak-proof, and chemically compatible container. The container should have a secure lid to prevent spills[2].

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include:

  • The full chemical name: "8-Dechloro-9-chloro Loratadine"

  • The date of accumulation

  • An indication of the hazards (e.g., "Toxic," "Ecotoxic")

4.3. Storage

• Store the sealed hazardous waste container in a designated, secure area away from general laboratory traffic.

• Ensure the storage area is well-ventilated and away from incompatible materials, such as strong oxidizing agents[11].

• Follow your institution's guidelines for the maximum accumulation time for hazardous waste.

4.4. Final Disposal

• Engage a Licensed Professional: The only acceptable method for disposing of this hazardous waste is through a licensed and reputable hazardous waste disposal company[2][7]. These companies are equipped to handle and treat chemical waste in compliance with all federal, state, and local regulations[8].

• NEVER Dispose Down the Drain: Due to its high aquatic toxicity, 8-Dechloro-9-chloro Loratadine must not be disposed of down the sink or in any sewer system[12]. The EPA explicitly prohibits healthcare facilities from disposing of hazardous waste pharmaceuticals down the drain[9].

• NEVER Dispose in Regular Trash: Disposing of this compound in the regular trash can lead to environmental contamination through landfill leachate and poses a risk to sanitation workers[13][14].

Spill Management

In the event of a spill, follow these procedures immediately:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• Wear Appropriate PPE: Don the full PPE as outlined in section 4.1.

• Containment: For solid spills, carefully sweep or vacuum the material. Avoid generating dust[10][12]. For liquid spills, use an inert absorbent material.

• Collection: Place all contaminated materials (absorbent, cleaning supplies, etc.) into a labeled hazardous waste container.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

By adhering to these rigorous procedures, we can ensure the safe handling and disposal of 8-Dechloro-9-chloro Loratadine, upholding our commitment to safety, scientific integrity, and environmental protection.

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• 13. fda.gov [fda.gov]
• 14. fda.gov [fda.gov]